Tetrafluorosuccinyl chloride

• CAS: 356-15-0

Core Science & Biosynthesis

An In-depth Technical Guide to Tetrafluorosuccinyl Chloride

For Researchers, Scientists, and Drug Development Professionals

December 29, 2025

Abstract

Tetrafluorosuccinyl chloride, with the chemical formula C₄Cl₂F₄O₂, is a halogenated acyl chloride that serves as a versatile building block in organic synthesis. Its highly reactive nature, stemming from the two acyl chloride functional groups, combined with the unique properties imparted by the fluorine atoms, makes it a valuable reagent in the synthesis of fluorinated polymers and as a potential linker in the development of antibody-drug conjugates (ADCs). This technical guide provides a comprehensive overview of the known physical and chemical properties of Tetrafluorosuccinyl chloride, alongside detailed experimental protocols for its synthesis and typical reactions.

Chemical and Physical Properties

Tetrafluorosuccinyl chloride, also known as 2,2,3,3-tetrafluorobutanedioyl dichloride, is a reactive chemical intermediate. While some physical properties are not extensively documented in readily available literature, the following tables summarize the existing data.

Table 1: General Properties of Tetrafluorosuccinyl Chloride

Property	Value	Source(s)
CAS Number	356-15-0	[1]
Molecular Formula	C₄Cl₂F₄O₂	[1]
Synonyms	2,2,3,3-Tetrafluorobutanedioyl dichloride, Perfluorosuccinyl chloride	[1]

Table 2: Physicochemical Properties of Tetrafluorosuccinyl Chloride

Property	Value	Source(s)
Molecular Weight	226.94 g/mol
Physical State	Colorless to pale yellow liquid	[1]
Boiling Point	85-87 °C
Density	Not available
Solubility	Reacts with water. Likely soluble in aprotic organic solvents such as dichloromethane, diethyl ether, and toluene.

Reactivity and Handling

Tetrafluorosuccinyl chloride is a corrosive substance that causes severe skin burns and eye damage. It is highly reactive towards nucleophiles and moisture. Therefore, it should be handled with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, in a well-ventilated fume hood.

Due to its reactivity with water, it is crucial to use anhydrous solvents and reaction conditions.

Synthesis

A common method for the synthesis of acyl chlorides from their corresponding carboxylic acids is through the use of a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂).

General Experimental Protocol for Synthesis from Tetrafluorosuccinic Acid

Materials:

• Tetrafluorosuccinic acid

• Thionyl chloride (or oxalyl chloride)

• Anhydrous N,N-dimethylformamide (DMF) (catalytic amount)

• Anhydrous reaction solvent (e.g., dichloromethane or toluene)

Procedure:

• In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), suspend tetrafluorosuccinic acid in the anhydrous solvent.

• Add a catalytic amount of anhydrous DMF to the suspension.

• Slowly add an excess of thionyl chloride (or oxalyl chloride) to the reaction mixture at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by observing the cessation of gas evolution (HCl and SO₂ or CO and CO₂).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess chlorinating agent and solvent under reduced pressure.

• Purify the resulting Tetrafluorosuccinyl chloride by fractional distillation under reduced pressure.

General workflow for the synthesis of Tetrafluorosuccinyl chloride.

Spectroscopic Characterization

Table 3: Predicted Spectroscopic Data

Technique	Predicted Features
¹⁹F NMR	A singlet in the range of -70 to -20 ppm (relative to CFCl₃) is expected for the fluorine atoms adjacent to the carbonyl group.[2][3]
¹³C NMR	Two distinct signals are anticipated: one for the carbonyl carbons and another for the fluorinated carbons. The carbonyl carbons would appear significantly downfield.
IR Spectroscopy	A strong absorption band characteristic of the C=O stretching in acyl chlorides is expected in the region of 1750-1810 cm⁻¹.
Mass Spectrometry	The mass spectrum would show the molecular ion peak and characteristic fragmentation patterns, including the loss of chlorine atoms and carbonyl groups.

Applications in Polymer Chemistry

Tetrafluorosuccinyl chloride is a valuable monomer for the synthesis of fluorinated polymers, such as polyamides and polyesters. The incorporation of fluorine atoms into the polymer backbone can impart desirable properties, including enhanced thermal stability, chemical resistance, and hydrophobicity.

Synthesis of Fluorinated Polyamides

General Experimental Protocol:

• Dissolve a diamine monomer (e.g., 1,6-hexanediamine) in a suitable anhydrous solvent containing an acid scavenger (e.g., pyridine or triethylamine).

• Cool the solution in an ice bath.

• Slowly add a solution of Tetrafluorosuccinyl chloride in the same anhydrous solvent to the cooled diamine solution with vigorous stirring.

• Allow the reaction mixture to warm to room temperature and continue stirring for several hours.

• Precipitate the resulting polyamide by pouring the reaction mixture into a non-solvent (e.g., water or methanol).

• Collect the polymer by filtration, wash it thoroughly, and dry it under vacuum.

Synthesis of fluorinated polyamides.

Synthesis of Fluorinated Polyesters

General Experimental Protocol:

• In a reaction vessel, combine a diol monomer (e.g., ethylene glycol) with an acid scavenger in an anhydrous solvent.

• With stirring, slowly add a solution of Tetrafluorosuccinyl chloride in the same solvent at a low temperature.

• After the addition is complete, allow the reaction to proceed at room temperature or with gentle heating until the desired molecular weight is achieved.

• Isolate the polyester by precipitation in a non-solvent, followed by filtration, washing, and drying.

Synthesis of fluorinated polyesters.

Potential Applications in Drug Development

The bifunctional nature of Tetrafluorosuccinyl chloride makes it a candidate for use as a linker in the construction of antibody-drug conjugates (ADCs). In this application, one acyl chloride group could react with a functional group on a cytotoxic drug, while the other could be used to attach the drug-linker entity to an antibody. The fluorinated backbone of the linker may offer advantages in terms of stability and pharmacokinetic properties.

Conceptual use as an ADC linker.

Conclusion

Tetrafluorosuccinyl chloride is a highly reactive and versatile chemical intermediate with significant potential in materials science and drug development. Its ability to form stable fluorinated polymers and its potential as a linker in ADCs make it a compound of interest for further research and application. Due to its hazardous nature, proper handling and safety precautions are paramount. Further studies are needed to fully characterize its physical properties and to explore the full scope of its applications.

References

• 1. CAS 356-15-0: 2,2,3,3-Tetrafluorobutanedioyl dichloride [cymitquimica.com]
• 2. 19F [nmr.chem.ucsb.edu]
• 3. alfa-chemistry.com [alfa-chemistry.com]

An In-depth Technical Guide to Tetrafluorosuccinyl Chloride (CAS 356-15-0)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tetrafluorosuccinyl chloride (CAS 356-15-0), a versatile fluorinated building block with significant potential in organic synthesis, polymer chemistry, and drug discovery. This document details its chemical and physical properties, synthesis, key reactions, and safety information, adhering to the highest standards of scientific accuracy and data presentation.

Chemical and Physical Properties

Tetrafluorosuccinyl chloride is a reactive diacyl chloride. The incorporation of fluorine atoms imparts unique characteristics to the molecule, such as enhanced thermal stability and resistance to chemical degradation.[1] It is a colorless to pale yellow liquid under standard conditions.[1]

Table 1: Physicochemical Properties of Tetrafluorosuccinyl Chloride

Property	Value	Reference
CAS Number	356-15-0	[2][3]
Molecular Formula	C₄Cl₂F₄O₂	[2][3]
Molecular Weight	226.94 g/mol	[2]
Appearance	Colorless to pale yellow liquid	[1]
IUPAC Name	2,2,3,3-tetrafluorobutanedioyl dichloride	[2]
Synonyms	Perfluorosuccinyl chloride, Tetrafluorosuccinoyl dichloride	[3]
Exact Mass	225.9211473 Da	[2]
Topological Polar Surface Area	34.1 Ų	[2]

Synthesis

Logical Workflow for the Synthesis of Tetrafluorosuccinyl Chloride

Caption: Plausible synthetic route to Tetrafluorosuccinyl chloride.

Key Reactions and Applications

Tetrafluorosuccinyl chloride is a highly reactive intermediate used in various organic transformations, most notably in the synthesis of fluorinated polymers and as a building block for complex organic molecules. Its two acyl chloride functionalities allow it to readily react with nucleophiles such as amines and alcohols.

Polycondensation with Diamines: Synthesis of Fluorinated Polyamides

A primary application of Tetrafluorosuccinyl chloride is in the synthesis of fluorinated polyamides through polycondensation reactions with aromatic or aliphatic diamines. These polymers often exhibit enhanced thermal stability, chemical resistance, and desirable optical properties due to the presence of the tetrafluoroethane bridge.

Experimental Protocol: General Procedure for Polycondensation of Tetrafluorosuccinyl Chloride with a Diamine

• Materials:

  • Tetrafluorosuccinyl chloride (1.0 equivalent)

  • Aromatic or aliphatic diamine (1.0 equivalent)

  • Anhydrous polar aprotic solvent (e.g., N,N-dimethylacetamide (DMAc), N-methyl-2-pyrrolidone (NMP))

  • Acid scavenger (e.g., pyridine, triethylamine) (2.0 equivalents)

  • Inert gas (e.g., Nitrogen, Argon)

• Procedure:

  • In a flame-dried, three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a dropping funnel, dissolve the diamine in the anhydrous solvent under an inert atmosphere.

  • Cool the solution to 0-5 °C in an ice bath.

  • Add the acid scavenger to the stirred solution.

  • Dissolve Tetrafluorosuccinyl chloride in a small amount of the anhydrous solvent and add it dropwise to the cooled diamine solution over a period of 30-60 minutes.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for 12-24 hours.

  • Precipitate the resulting polymer by pouring the reaction mixture into a non-solvent such as methanol or water.

  • Collect the polymer by filtration, wash it thoroughly with water and methanol to remove any unreacted monomers and salts.

  • Dry the polymer in a vacuum oven at 60-80 °C to a constant weight.

Reaction Workflow for Polyamide Synthesis

Caption: General workflow for the synthesis of fluorinated polyamides.

Reactions with Anilines and Other Nucleophiles

Tetrafluorosuccinyl chloride can be employed in the synthesis of smaller, discrete molecules for potential applications in drug discovery and materials science. Its reaction with substituted anilines or other nucleophiles can introduce the tetrafluorosuccinyl moiety, which can influence the pharmacological or material properties of the final compound. The incorporation of fluorine is a common strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and lipophilicity.

Spectroscopic Data

Detailed spectroscopic data for Tetrafluorosuccinyl chloride is not widely published. However, based on its structure, the following characteristic spectral features can be anticipated.

Table 2: Predicted Spectroscopic Data for Tetrafluorosuccinyl Chloride

Technique	Expected Features
¹H NMR	No signals expected due to the absence of hydrogen atoms.
¹³C NMR	Two signals are expected: one for the carbonyl carbons and one for the tetrafluoroethyl carbons. The carbonyl carbon signal would be in the range of 160-170 ppm. The tetrafluoroethyl carbons would appear as a triplet due to coupling with the adjacent fluorine atoms.
¹⁹F NMR	A single signal is expected for the four equivalent fluorine atoms. The chemical shift would be in the typical range for fluorines attached to an sp³ carbon adjacent to a carbonyl group.
Mass Spectrometry (EI)	The molecular ion peak (M⁺) would be observed at m/z 226 (for ³⁵Cl isotopes). Isotopic peaks for ³⁷Cl would also be present. Common fragmentation patterns would involve the loss of Cl• (m/z 191) and COCl• (m/z 163).

Safety and Handling

Tetrafluorosuccinyl chloride is a corrosive and moisture-sensitive compound. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. It is classified as causing severe skin burns and eye damage.[2]

GHS Hazard Information

• Pictogram: GHS05 (Corrosion)[4]

• Signal Word: Danger[4]

• Hazard Statement: H314: Causes severe skin burns and eye damage.[4]

• Precautionary Statements: P260, P280, P301+P330+P331, P303+P361+P353, P305+P351+P338, P310[4]

Role in Drug Development and Signaling Pathways

Currently, there is no direct evidence in the public domain linking Tetrafluorosuccinyl chloride to specific signaling pathways or its direct use in the synthesis of approved drugs. However, its utility as a building block for creating fluorinated molecules is highly relevant to drug discovery. The introduction of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of a drug candidate. The tetrafluorosuccinyl moiety can be used as a rigid linker or to introduce a unique electronic environment into a molecule, potentially influencing its interaction with biological targets.

Logical Relationship in Drug Discovery

Caption: Role of Tetrafluorosuccinyl chloride in drug discovery.

Conclusion

Tetrafluorosuccinyl chloride is a valuable and highly reactive chemical intermediate. Its primary utility lies in the synthesis of fluorinated polymers, particularly polyamides, where it imparts desirable properties such as thermal stability and chemical resistance. While its direct application in drug development is not yet established in publicly available literature, its potential as a building block for creating novel fluorinated molecules makes it a compound of interest for medicinal chemists. Researchers and scientists working with this compound should adhere to strict safety protocols due to its corrosive nature. Further research into the applications of Tetrafluorosuccinyl chloride is warranted to fully explore its potential in materials science and drug discovery.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Tetrafluorosuccinyl chloride | C4Cl2F4O2 | CID 78983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Tetrafluorosuccinyl chloride molecular structure and weight

An In-Depth Technical Guide to Tetrafluorosuccinyl Chloride

This technical guide provides a comprehensive overview of the molecular structure, properties, and synthesis of tetrafluorosuccinyl chloride. It is intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Tetrafluorosuccinyl chloride, with the CAS number 356-15-0, is a diacyl chloride derivative of tetrafluorosuccinic acid.[1][2][3] Its chemical structure consists of a four-carbon butane chain with two carbonyl chloride groups at positions 1 and 4, and fluorine atoms substituting the hydrogen atoms at positions 2 and 3. The IUPAC name for this compound is 2,2,3,3-tetrafluorobutanedioyl dichloride.[4]

The presence of highly electronegative fluorine atoms significantly influences the chemical reactivity of the acyl chloride groups, making it a valuable reagent in organic synthesis, particularly for the introduction of fluorinated moieties.

Molecular Structure Diagram

References

• 1. scbt.com [scbt.com]
• 2. TETRAFLUOROSUCCINYL CHLORIDE | 356-15-0 [amp.chemicalbook.com]
• 3. Tetrafluorosuccinyl chloride | 356-15-0 [sigmaaldrich.com]
• 4. Tetrafluorosuccinyl chloride | C4Cl2F4O2 | CID 78983 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Synthesis of Tetrafluorosuccinyl Chloride from Tetrafluorosuccinic Acid

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of tetrafluorosuccinyl chloride from tetrafluorosuccinic acid. This guide includes a detailed experimental protocol, a summary of reaction parameters, and a visual representation of the synthetic pathway, designed to be a valuable resource for researchers and professionals in the field of chemistry and drug development.

Overview of the Synthesis

The conversion of tetrafluorosuccinic acid to tetrafluorosuccinyl chloride is a fundamental transformation in organofluorine chemistry, yielding a highly reactive intermediate used in the synthesis of various fluorinated compounds. The most common and effective method for this conversion involves the use of a strong chlorinating agent, such as phosphorus pentachloride (PCl₅). This reagent efficiently replaces the hydroxyl groups of the carboxylic acid with chlorine atoms, producing the desired diacyl chloride.

Reaction Pathway and Mechanism

The overall reaction involves the treatment of tetrafluorosuccinic acid with phosphorus pentachloride. The reaction proceeds via a nucleophilic acyl substitution mechanism. The phosphorus pentachloride acts as the chlorine source, and the reaction typically requires elevated temperatures to go to completion. The byproducts of this reaction are phosphoryl chloride (POCl₃) and hydrogen chloride (HCl).

Below is a graphical representation of the synthesis workflow.

Caption: Synthesis workflow for tetrafluorosuccinyl chloride.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of tetrafluorosuccinyl chloride from tetrafluorosuccinic acid using phosphorus pentachloride.

Parameter	Value
Reactants
Tetrafluorosuccinic Acid	1 part by weight
Phosphorus Pentachloride	2.2 parts by weight
Reaction Conditions
Temperature	Boiling under reflux
Reaction Time	4 hours
Product Information
Product	Tetrafluorosuccinyl chloride
Yield	85%
Boiling Point	117 °C
Byproducts	Phosphoryl chloride, Hydrogen chloride

Detailed Experimental Protocol

This protocol is based on established scientific literature for the synthesis of tetrafluorosuccinyl chloride.

Materials:

• Tetrafluorosuccinic acid

• Phosphorus pentachloride (PCl₅)

• Apparatus for heating under reflux

• Apparatus for fractional distillation

Procedure:

• Reaction Setup: In a flask equipped with a reflux condenser, mix tetrafluorosuccinic acid and phosphorus pentachloride in a weight ratio of 1:2.2.

• Reaction: Heat the mixture to boiling under reflux. Continue heating for 4 hours. During this time, the reaction mixture will become a clear, mobile liquid.

• Purification: After the reflux period, isolate the crude tetrafluorosuccinyl chloride. Purify the product by fractional distillation.

• Product Collection: Collect the fraction boiling at 117 °C. This is the pure tetrafluorosuccinyl chloride.

Safety Precautions:

• This reaction should be carried out in a well-ventilated fume hood due to the evolution of hydrogen chloride gas.

• Phosphorus pentachloride is corrosive and moisture-sensitive. Handle with appropriate personal protective equipment (gloves, safety glasses).

• The reaction is exothermic; therefore, the reagents should be mixed carefully.

This technical guide provides a comprehensive and detailed procedure for the synthesis of tetrafluorosuccinyl chloride. By following this guide, researchers can safely and efficiently produce this valuable fluorinated building block for their research and development needs.

Physical and chemical properties of perfluorosuccinyl chloride

An In-depth Technical Guide to the Physical and Chemical Properties of Perfluorosuccinyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perfluorosuccinyl chloride, systematically named tetrafluorosuccinyl dichloride, is a fluorinated organic compound with the chemical formula C₄Cl₂F₄O₂. As a derivative of succinic acid, this bifunctional acyl chloride possesses two reactive carbonyl chloride groups, making it a valuable building block in the synthesis of a variety of fluorinated molecules. Its perfluorinated backbone imparts unique properties, such as enhanced thermal stability and distinct electronic characteristics, which are of significant interest in the development of novel polymers, pharmaceuticals, and advanced materials. This guide provides a comprehensive overview of the known physical and chemical properties of perfluorosuccinyl chloride, including available data, general reactivity, and synthetic considerations.

Physicochemical Properties

Quantitative data for perfluorosuccinyl chloride is limited in publicly accessible literature. The following tables summarize the available information and provide context by comparing it with a related, better-characterized perfluoroacyl dichloride, hexafluoroglutaryl chloride.

Table 1: General Properties of Perfluorosuccinyl Chloride [1][2][3]

Property	Value
Chemical Name	Tetrafluorosuccinyl dichloride
Synonyms	Perfluorosuccinyl chloride, Tetrafluorobutanedioyl dichloride
CAS Number	356-15-0
Molecular Formula	C₄Cl₂F₄O₂
Molecular Weight	226.94 g/mol
Physical Form	Liquid

Table 2: Known Physical Data for Perfluorosuccinyl Chloride

Property	Value	Source
Melting Point	85-87 °C	Note: This value is reported by some suppliers but may be a flash point, as the substance is described as a liquid at room temperature. Further verification is needed.
Flash Point	85-87 °C	[4]

Table 3: Comparative Physical Properties with Hexafluoroglutaryl Chloride

Property	Perfluorosuccinyl Chloride (C₄)	Hexafluoroglutaryl Chloride (C₅)
CAS Number	356-15-0	678-77-3
Molecular Formula	C₄Cl₂F₄O₂	C₅Cl₂F₆O₂
Molecular Weight	226.94 g/mol	276.95 g/mol
Boiling Point	Data not available	111 °C

Spectroscopic Data

• ¹⁹F NMR: A singlet is expected due to the chemical equivalence of the four fluorine atoms on the C₂F₄ backbone. The chemical shift would likely fall in the region typical for -CF₂- groups adjacent to a carbonyl.

• ¹³C NMR: Two distinct signals are anticipated: one for the carbonyl carbons and another for the fluorinated carbons of the backbone. The carbonyl carbon signal will be significantly downfield.

• Infrared (IR) Spectroscopy: A strong absorption band characteristic of the C=O stretching in an acyl chloride would be expected, typically in the range of 1780-1815 cm⁻¹. The C-F stretching vibrations would appear in the fingerprint region, generally between 1100 and 1300 cm⁻¹.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight. Due to the presence of two chlorine atoms, a characteristic isotopic pattern (M, M+2, M+4) would be observed for the molecular ion and any chlorine-containing fragments.

Chemical Properties and Reactivity

Perfluorosuccinyl chloride is expected to exhibit reactivity typical of acyl chlorides, enhanced by the electron-withdrawing nature of the perfluorinated backbone.

General Reactivity:

• Nucleophilic Acyl Substitution: The carbonyl carbons are highly electrophilic and will readily react with a wide range of nucleophiles. These reactions proceed via the typical addition-elimination mechanism.

• Hydrolysis: It is expected to be highly sensitive to moisture, hydrolyzing to tetrafluorosuccinic acid and hydrochloric acid. Therefore, it should be handled under anhydrous conditions.

• Reactions with Alcohols and Amines: It will react exothermically with alcohols to form diesters and with primary or secondary amines to form diamides. These reactions are often carried out in the presence of a non-nucleophilic base (e.g., pyridine, triethylamine) to scavenge the HCl byproduct.

Logical Reaction Pathway:

The general reaction of perfluorosuccinyl chloride with a generic nucleophile (Nu-H) can be depicted as a two-step nucleophilic acyl substitution.

References

• 1. Tetrafluorosuccinyl chloride | C4Cl2F4O2 | CID 78983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. TETRAFLUOROSUCCINYL CHLORIDE | 356-15-0 [amp.chemicalbook.com]
• 4. Tetrafluorosuccinyl chloride | 356-15-0 [sigmaaldrich.com]

An In-depth Technical Guide to the Theoretical ¹H and ¹⁹F NMR Spectra of Tetrafluorosuccinyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the theoretical nuclear magnetic resonance (NMR) spectroscopy of tetrafluorosuccinyl chloride. Despite a comprehensive search of scientific literature and spectral databases, experimental ¹H and ¹⁹F NMR data for this specific compound is not publicly available. Consequently, this document provides a detailed theoretical analysis of the expected NMR spectra based on the molecule's structure. It includes predicted chemical shifts, coupling patterns, and a generalized experimental protocol for acquiring such data. This guide serves as a predictive resource for researchers interested in the synthesis and characterization of tetrafluorosuccinyl chloride and related fluorinated compounds.

Introduction to NMR Spectroscopy of Fluorinated Compounds

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for determining the structure of molecules. While ¹H NMR is ubiquitous in organic chemistry, ¹⁹F NMR offers distinct advantages for the characterization of organofluorine compounds, which are of increasing importance in pharmaceuticals, agrochemicals, and materials science. The ¹⁹F nucleus has a natural abundance of 100% and a high gyromagnetic ratio, making it a highly sensitive nucleus for NMR detection. Furthermore, the chemical shift range of ¹⁹F is significantly wider than that of ¹H, leading to better resolution and less spectral overlap.

Tetrafluorosuccinyl chloride (C₄Cl₂F₄O₂), with the chemical structure Cl(O)C-CF₂-CF₂-C(O)Cl, presents an interesting case for NMR analysis. The presence of fluorine atoms and the succinyl chloride backbone are expected to give rise to characteristic signals in both ¹H (if impurities are present) and ¹⁹F NMR spectra.

Theoretical ¹H NMR Spectral Analysis

Due to the molecular structure of pure tetrafluorosuccinyl chloride, which lacks hydrogen atoms, a ¹H NMR spectrum is expected to show no signals . The presence of any peaks would indicate the existence of proton-containing impurities or residual solvents from its synthesis or handling. For instance, a common solvent like chloroform (CHCl₃) would appear as a singlet at approximately 7.26 ppm.

Theoretical ¹⁹F NMR Spectral Analysis

The ¹⁹F NMR spectrum is predicted to be the most informative for characterizing tetrafluorosuccinyl chloride. The two CF₂ groups are chemically equivalent due to the symmetrical nature of the molecule.

Expected Spectral Features:

• Chemical Shift (δ): The fluorine atoms are bonded to sp³-hybridized carbon atoms that are adjacent to a carbonyl group. This electron-withdrawing environment would deshield the fluorine nuclei, causing them to resonate downfield. A rough estimate for the chemical shift would be in the range of -110 to -120 ppm relative to a CFCl₃ standard.

• Splitting Pattern: Since the two CF₂ groups are chemically equivalent, all four fluorine atoms are also chemically equivalent. Therefore, the ¹⁹F NMR spectrum is expected to exhibit a singlet . No fluorine-fluorine coupling would be observed within the molecule under normal broadband proton decoupling.

Tabulated Summary of Predicted NMR Data

As no experimental data is available, the following table summarizes the theoretical NMR data for tetrafluorosuccinyl chloride.

Nucleus	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constants (J) in Hz
¹H	No signal expected	-	-
¹⁹F	-110 to -120	Singlet	Not applicable

Generalized Experimental Protocol for NMR Data Acquisition

For researchers who synthesize tetrafluorosuccinyl chloride and wish to acquire NMR data, the following generalized protocol is recommended.

5.1 Sample Preparation

• Dissolve approximately 10-20 mg of tetrafluorosuccinyl chloride in a suitable deuterated solvent (e.g., CDCl₃, acetone-d₆). The choice of solvent is critical as it can influence chemical shifts.

• Transfer the solution to a 5 mm NMR tube.

5.2 ¹H NMR Spectroscopy

• Instrument: A standard 400 MHz or 500 MHz NMR spectrometer.

• Experiment: A standard one-pulse proton experiment.

• Parameters:

  • Pulse angle: 30-45 degrees

  • Acquisition time: 2-3 seconds

  • Relaxation delay: 1-2 seconds

  • Number of scans: 8-16 (adjust for concentration)

5.3 ¹⁹F NMR Spectroscopy

• Instrument: A spectrometer equipped with a broadband or fluorine-specific probe.

• Experiment: A standard one-pulse fluorine experiment, typically with proton decoupling.

• Parameters:

  • Pulse angle: 30-45 degrees

  • Acquisition time: 1-2 seconds

  • Relaxation delay: 1-2 seconds

  • Number of scans: 16-64

  • Reference: An external standard of CFCl₃ (0 ppm) or a secondary standard.

Visualizing NMR Concepts and Workflows

The following diagrams, generated using the DOT language, illustrate key concepts and workflows relevant to the NMR analysis of tetrafluorosuccinyl chloride.

An In-depth Technical Guide to the Infrared (IR) Spectroscopy of Tetrafluorosuccinyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the infrared (IR) spectroscopy of tetrafluorosuccinyl chloride (C₄F₄O₂Cl₂). Due to the limited availability of specific experimental spectra for this compound in publicly accessible literature, this document presents a predicted infrared spectrum based on the well-established characteristic absorption frequencies of its constituent functional groups. Furthermore, it outlines a comprehensive, generalized experimental protocol for acquiring the IR spectrum of reactive liquid compounds such as tetrafluorosuccinyl chloride. This guide is intended to serve as a valuable resource for researchers in characterizing this and similar highly fluorinated and reactive molecules.

Introduction to Infrared Spectroscopy of Acyl Chlorides

Infrared (IR) spectroscopy is a powerful analytical technique that probes the vibrational modes of molecules.[1] When a molecule absorbs infrared radiation, its bonds vibrate at specific frequencies, resulting in an absorption spectrum that is characteristic of the molecule's structure. For acyl chlorides, the most prominent feature in the IR spectrum is the carbonyl (C=O) stretching vibration, which typically appears at a high frequency due to the electron-withdrawing effect of both the oxygen and chlorine atoms.[2][3] This effect is further intensified in tetrafluorosuccinyl chloride by the presence of highly electronegative fluorine atoms on the adjacent carbon atoms.

Predicted Infrared Spectral Data for Tetrafluorosuccinyl Chloride

The following table summarizes the predicted key infrared absorption bands for tetrafluorosuccinyl chloride. These predictions are derived from the known frequency ranges for acyl chlorides, carbon-fluorine bonds, and carbon-chlorine bonds. The presence of multiple fluorine atoms is expected to cause a significant shift in the carbonyl stretching frequency to a higher wavenumber.[4]

Predicted Frequency Range (cm⁻¹)	Vibrational Mode	Expected Intensity	Notes
1815 - 1840	C=O Stretch (Acyl Chloride)	Strong	The frequency is predicted to be at the higher end of the typical range for acyl chlorides (1790-1815 cm⁻¹) due to the strong inductive effect of the adjacent CF₂ groups.[2][4]
1100 - 1350	C-F Stretch	Strong	This region will likely contain multiple strong and complex bands due to the symmetric and asymmetric stretching of the C-F bonds in the CF₂ groups.[5]
850 - 550	C-Cl Stretch	Medium to Strong	The C-Cl stretching absorption is expected in this range and may be complex due to conformational isomers.[6]
~1000 - 1200	C-C Stretch	Medium to Weak	The stretching vibrations of the carbon-carbon single bonds are also expected in this region, though they may be obscured by the strong C-F absorptions.

Experimental Protocol for IR Spectroscopy of a Reactive Liquid

The following is a generalized protocol for obtaining the FT-IR spectrum of a reactive liquid like tetrafluorosuccinyl chloride. This procedure should be performed in a well-ventilated fume hood, with appropriate personal protective equipment (PPE), due to the corrosive and moisture-sensitive nature of acyl chlorides.

3.1. Materials and Instrumentation

• Fourier-Transform Infrared (FT-IR) Spectrometer

• Demountable liquid cell with infrared-transparent windows (e.g., NaCl or KBr plates)[7]

• Polytetrafluoroethylene (PTFE) spacers of various thicknesses

• Gas-tight syringe

• Inert atmosphere glove box or dry box (recommended)

• Anhydrous solvent for cleaning (e.g., dry acetone or dichloromethane)[7]

• Sample of tetrafluorosuccinyl chloride

• Personal Protective Equipment (PPE): safety goggles, lab coat, acid-resistant gloves

3.2. Procedure

• Instrument Preparation:

  • Ensure the FT-IR spectrometer is powered on and has completed its startup diagnostics.

  • Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

  • Collect a background spectrum of the empty sample compartment.

• Sample Preparation (performed in an inert atmosphere if possible):

  • Clean the NaCl or KBr plates with a suitable anhydrous solvent and allow them to dry completely.[7]

  • Select a PTFE spacer of appropriate thickness. A thinner spacer is generally better for neat liquids to avoid total absorption of the IR beam.

  • Place the spacer on one of the plates.

  • Using a gas-tight syringe, carefully draw a small amount of tetrafluorosuccinyl chloride.

  • Dispense a single drop of the liquid onto the center of the salt plate within the confines of the spacer.

  • Carefully place the second salt plate on top, ensuring the liquid spreads evenly to form a thin film.

  • Secure the plates in the demountable cell holder.

• Data Acquisition:

  • Quickly transfer the assembled cell to the sample compartment of the FT-IR spectrometer.

  • Acquire the infrared spectrum of the sample. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The spectrum is generally recorded over the range of 4000 to 400 cm⁻¹.

• Data Processing:

  • The acquired spectrum is automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Perform a baseline correction if necessary.

  • Identify and label the peaks of interest.

• Cleaning:

  • Disassemble the cell in a fume hood.

  • Carefully clean the salt plates with an anhydrous solvent to remove all traces of the sample.

  • Store the clean, dry plates in a desiccator to prevent damage from atmospheric moisture.[7]

Visualization of the Experimental Workflow

The logical flow of the experimental protocol for obtaining the IR spectrum of tetrafluorosuccinyl chloride can be visualized as follows:

Caption: Experimental Workflow for IR Spectroscopy.

Conclusion

References

• 1. Interpreting Infrared Spectra - Specac Ltd [specac.com]
• 2. benchchem.com [benchchem.com]
• 3. uobabylon.edu.iq [uobabylon.edu.iq]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. orgchemboulder.com [orgchemboulder.com]

Unraveling the Mass Spectrometry of Tetrafluorosuccinyl Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Predicted Mass Spectrometry Data

The mass spectral fragmentation of Tetrafluorosuccinyl chloride under electron ionization (EI) is expected to be governed by the lability of the carbon-chlorine bonds and the influence of the electronegative fluorine atoms. The primary fragmentation pathways for acyl chlorides typically involve the loss of a chlorine radical to form a stable acylium ion.

Table 1: Predicted Major Fragment Ions for Tetrafluorosuccinyl Chloride

Predicted Fragment Ion	Structure	m/z (Mass-to-Charge Ratio)	Notes
Molecular Ion	[C₄F₄Cl₂O₂]⁺	228/230/232	The molecular ion peak is expected to be of low intensity due to the high reactivity of the compound. The isotopic pattern of two chlorine atoms (approximately 9:6:1 ratio for M, M+2, M+4) would be characteristic.
Loss of Chlorine	[C₄F₄ClO₂]⁺	193/195	This acylium ion is predicted to be a prominent peak in the spectrum, resulting from the loss of a single chlorine radical. The M/M+2 isotopic pattern for one chlorine atom (approx. 3:1 ratio) would be present.
Loss of COCl	[C₃F₄ClO]⁺	165/167	Loss of a carbonyl chloride radical is another plausible fragmentation pathway.
Loss of two Chlorine atoms	[C₄F₄O₂]⁺	156	This fragment would result from the sequential or concerted loss of both chlorine atoms.
Acylium Ion	[C₂F₂ClO]⁺	97/99	Cleavage of the C-C bond in the succinyl backbone could lead to this smaller acylium ion.
Tetrafluoroethylene cation	[C₂F₄]⁺	100	Rearrangement and cleavage could produce this stable cation.
Carbonyl cation	[CO]⁺	28	A common fragment in the mass spectra of carbonyl-containing compounds.

Experimental Protocols

A general experimental protocol for the analysis of Tetrafluorosuccinyl chloride using Gas Chromatography-Mass Spectrometry (GC-MS) is outlined below. Due to the reactive nature of acyl chlorides, anhydrous conditions are crucial to prevent hydrolysis.[1]

Sample Preparation:

• Dissolve the Tetrafluorosuccinyl chloride sample in a dry, inert solvent such as dichloromethane or hexane to a concentration of approximately 1 mg/mL.[1]

• Ensure all glassware and solvents are rigorously dried to prevent sample degradation.

• Derivatization with a suitable alcohol (e.g., 1-propanol) in the presence of a base like pyridine can be employed to form more stable ester derivatives for analysis, which can be particularly useful in complex matrices.[2][3]

GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.[1]

• Mass Spectrometer: Agilent 5977A MSD or equivalent.[1]

• Injector: Split/splitless injector, operated in splitless mode to maximize sensitivity.[1]

• Injector Temperature: 250 °C.[1]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[1]

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 30-300.

Visualizations

Predicted Fragmentation Pathway of Tetrafluorosuccinyl Chloride

Caption: Predicted Electron Ionization (EI) fragmentation pathway of Tetrafluorosuccinyl chloride.

GC-MS Experimental Workflow

Caption: General workflow for the GC-MS analysis of Tetrafluorosuccinyl chloride.

References

• 1. benchchem.com [benchchem.com]
• 2. Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples - Analytical Methods (RSC Publishing) DOI:10.1039/D0AY00263A [pubs.rsc.org]
• 3. Acylation as a successful derivatization strategy for the analysis of pinacolyl alcohol in a glycerol-rich matrix by GC-MS: application during an OPCW Proficiency Test - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Stability and Reactivity of Tetrafluorosuccinyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrafluorosuccinyl chloride (C₄Cl₂F₄O₂), a halogenated derivative of succinyl chloride, is a highly reactive bifunctional molecule of significant interest in organic synthesis, polymer chemistry, and as a building block for novel agrochemicals and pharmaceuticals. Its perfluorinated backbone imparts unique electronic properties and potential for enhancing the stability and bioactivity of target molecules. This technical guide provides a comprehensive overview of the stability and reactivity profile of Tetrafluorosuccinyl chloride, presenting available quantitative data, outlining experimental considerations, and illustrating its key chemical transformations.

Chemical and Physical Properties

Tetrafluorosuccinyl chloride is a colorless to pale yellow liquid under ambient conditions. Its fundamental properties are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C₄Cl₂F₄O₂	[1]
Molecular Weight	226.94 g/mol	[1]
CAS Number	356-15-0	[1]
Physical Form	Liquid
Boiling Point	86.1 °C	[2]
Flash Point	85-87 °C
Purity	Typically ≥95%

Stability Profile

Thermal Stability

Hydrolytic Stability

Tetrafluorosuccinyl chloride is highly susceptible to hydrolysis. It reacts violently with water, a characteristic shared with many low-molecular-weight acyl chlorides. This reactivity is a critical consideration for its handling and storage. The reaction proceeds rapidly to form tetrafluorosuccinic acid and hydrochloric acid.

Reaction with Water: C₂F₄(COCl)₂ + 2H₂O → C₂F₄(COOH)₂ + 2HCl

Due to this high reactivity, all experiments involving Tetrafluorosuccinyl chloride must be conducted under strictly anhydrous conditions, utilizing dried glassware, anhydrous solvents, and an inert atmosphere (e.g., nitrogen or argon).

Stability in Organic Solvents

Tetrafluorosuccinyl chloride is generally soluble in a range of anhydrous aprotic organic solvents, such as dichloromethane, chloroform, tetrahydrofuran, and diethyl ether. Its stability in these solvents is good in the absence of nucleophilic impurities. However, it will react with protic solvents like alcohols and with nucleophilic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), particularly at elevated temperatures. For prolonged storage, it is recommended to keep it in a tightly sealed container under an inert atmosphere at room temperature.

Reactivity Profile

The reactivity of Tetrafluorosuccinyl chloride is dominated by the two electrophilic acyl chloride groups. The presence of the electron-withdrawing tetrafluoroethylene bridge enhances the electrophilicity of the carbonyl carbons, making it highly susceptible to nucleophilic acyl substitution reactions.

Nucleophilic Acyl Substitution

Tetrafluorosuccinyl chloride readily reacts with a wide range of nucleophiles, including alcohols, phenols, amines, and thiols, to yield the corresponding esters, amides, and thioesters. These reactions typically proceed with the elimination of hydrogen chloride. The use of a non-nucleophilic base, such as triethylamine or pyridine, is often necessary to scavenge the HCl byproduct and drive the reaction to completion.

General Reaction Scheme: C₂F₄(COCl)₂ + 2 Nu-H → C₂F₄(CO-Nu)₂ + 2 HCl (where Nu-H = alcohol, amine, thiol, etc.)

Experimental Workflow for Nucleophilic Acyl Substitution

Caption: General workflow for nucleophilic acyl substitution reactions.

Polymerization Reactions

As a bifunctional monomer, Tetrafluorosuccinyl chloride is a valuable precursor for the synthesis of fluorinated polymers.

Polycondensation of Tetrafluorosuccinyl chloride with diols or bisphenols yields fluorinated polyesters. These polymers are of interest for their potentially enhanced thermal stability, chemical resistance, and unique optical properties. The reaction is typically carried out in solution at low temperatures in the presence of an acid scavenger.

Signaling Pathway for Polyester Synthesis

Caption: Polyester formation via activated intermediate.

Similarly, reaction with diamines leads to the formation of fluorinated polyamides. These materials can exhibit high thermal stability and unique solubility characteristics. The synthesis is typically performed via low-temperature solution polycondensation.

Logical Relationship in Polyamide Synthesis

Caption: Key components for polyamide synthesis.

Experimental Protocols

Detailed experimental protocols for specific reactions of Tetrafluorosuccinyl chloride are scarce in publicly accessible literature. However, based on the known reactivity of acyl chlorides, the following general procedures can be adapted. Note: These are illustrative and require optimization for specific substrates.

General Procedure for the Synthesis of Diesters

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add the alcohol or phenol (2.2 equivalents) and a suitable anhydrous solvent (e.g., dichloromethane or THF).

• Add a non-nucleophilic base, such as triethylamine (2.5 equivalents), to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of Tetrafluorosuccinyl chloride (1.0 equivalent) in the same anhydrous solvent via the dropping funnel.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-16 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer sequentially with dilute acid, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography, recrystallization, or distillation.

General Procedure for the Synthesis of Diamides

• In a flame-dried, three-necked round-bottom flask fitted with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, dissolve the amine (2.2 equivalents) and triethylamine (2.5 equivalents) in an anhydrous aprotic solvent (e.g., dichloromethane).

• Cool the solution to 0 °C.

• Slowly add a solution of Tetrafluorosuccinyl chloride (1.0 equivalent) in the same solvent.

• Maintain the temperature at 0 °C during the addition and for 1-2 hours afterward.

• Allow the reaction to warm to room temperature and stir for an additional 2-24 hours.

• Filter the reaction mixture to remove the triethylamine hydrochloride salt.

• Wash the filtrate with water, dilute acid, and brine.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent in vacuo.

• Purify the resulting diamide by recrystallization or column chromatography.

Spectroscopic Characterization

While specific, publicly available spectra for Tetrafluorosuccinyl chloride are limited, the expected spectroscopic features can be predicted based on its structure.

Spectroscopy	Expected Features
¹H NMR	No signals are expected as there are no hydrogen atoms in the molecule.
¹³C NMR	Two signals are expected: one for the carbonyl carbons (C=O) and one for the fluorinated carbons (-CF₂-). The carbonyl carbon signal would appear in the typical acyl chloride region (160-180 ppm), and the -CF₂- signal would be split by the fluorine atoms.
¹⁹F NMR	A single signal is expected for the four equivalent fluorine atoms. This signal would likely appear as a singlet, or potentially a complex multiplet if coupling to the carbonyl carbons is observed. The chemical shift would be in the characteristic range for -CF₂- groups adjacent to an electron-withdrawing group.
FTIR (cm⁻¹)	Strong C=O stretching absorption for the acyl chloride groups, typically in the range of 1780-1820 cm⁻¹. Strong C-F stretching absorptions, likely in the 1100-1300 cm⁻¹ region. C-Cl stretching absorption, typically around 600-800 cm⁻¹.
Mass Spec (EI)	The molecular ion peak (M⁺) should be observable. Characteristic fragmentation patterns would include the loss of chlorine atoms (M-35 and M-37), the loss of COCl groups, and cleavage of the C-C bond. The isotopic pattern for two chlorine atoms (M, M+2, M+4 in a 9:6:1 ratio) would be a key diagnostic feature.

Safety and Handling

Tetrafluorosuccinyl chloride is a corrosive and moisture-sensitive compound that requires careful handling.

• Hazards: Causes severe skin burns and eye damage.[1] Reacts violently with water. Inhalation may cause respiratory irritation.

• Handling: Work in a well-ventilated fume hood. Wear appropriate personal protective equipment, including chemical-resistant gloves, safety goggles, and a lab coat. Handle under an inert atmosphere (nitrogen or argon) to prevent hydrolysis.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from water and moisture.

Conclusion

Tetrafluorosuccinyl chloride is a highly reactive and versatile building block for the synthesis of a variety of fluorinated organic molecules and polymers. Its perfluorinated structure offers the potential to introduce unique properties into target compounds. The primary challenge in its use lies in its high reactivity, particularly its sensitivity to moisture, which necessitates stringent anhydrous reaction conditions. Further research into its specific reaction kinetics, thermal properties, and the properties of its polymeric derivatives will undoubtedly expand its applications in materials science and drug discovery.

References

• 1. Tetrafluorosuccinyl chloride | C4Cl2F4O2 | CID 78983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. TETRAFLUOROSUCCINYL CHLORIDE | 356-15-0 [amp.chemicalbook.com]

Navigating the Hazards: A Technical Guide to Handling Tetrafluorosuccinyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Tetrafluorosuccinyl chloride (C₄Cl₂F₄O₂) is a highly reactive chemical intermediate valuable in organic synthesis, particularly in the development of novel pharmaceutical compounds and advanced materials. However, its utility is matched by its significant hazards, primarily its corrosive nature. This technical guide provides a comprehensive overview of the safety data, handling precautions, and emergency procedures necessary for the safe utilization of tetrafluorosuccinyl chloride in a laboratory setting. The information herein is compiled from available safety data for the compound and analogous acyl chlorides.

Core Safety and Physical Data

A thorough understanding of the chemical's properties is the foundation of safe handling. The following tables summarize the key quantitative data available for tetrafluorosuccinyl chloride.

Table 1: Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C₄Cl₂F₄O₂	PubChem[1]
Molecular Weight	226.94 g/mol	PubChem[1]
Physical Form	Liquid	Sigma-Aldrich
Boiling Point	86.1 °C	ChemBK[2]
Flash Point	85-87 °C	Sigma-Aldrich

Table 2: Hazard Identification and Classification

Hazard Classification	Code	Description	Source
GHS Pictogram	GHS05	Corrosion	Sigma-Aldrich
Signal Word	Danger	Sigma-Aldrich
Hazard Statement	H314	Causes severe skin burns and eye damage	PubChem[1], Sigma-Aldrich
Precautionary Statement	P260	Do not breathe dusts or mists.	TCI Chemicals
Precautionary Statement	P280	Wear protective gloves, protective clothing, face protection.	TCI Chemicals
Precautionary Statement	P301+P330+P331	IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.	Sigma-Aldrich
Precautionary Statement	P303+P361+P353	IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water or shower.	Sigma-Aldrich
Precautionary Statement	P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.	Sigma-Aldrich
Precautionary Statement	P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	Sigma-Aldrich
Precautionary Statement	P405	Store locked up.	Sigma-Aldrich
Precautionary Statement	P501	Dispose of contents/ container to an approved waste disposal plant.	Sigma-Aldrich

Experimental Protocols: Safe Handling and Storage

Given the reactive and corrosive nature of tetrafluorosuccinyl chloride, meticulous adherence to handling and storage protocols is critical. The following procedures are based on best practices for working with hazardous acyl chlorides.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent any contact with the substance.

• Hand Protection : Wear double gloves. The outer glove should be of a material resistant to corrosive chemicals, such as Viton® or butyl rubber. The inner glove can be a standard nitrile glove. Change gloves frequently and immediately if contamination is suspected.

• Eye and Face Protection : Chemical safety goggles and a full-face shield are required.

• Skin and Body Protection : A chemical-resistant apron or lab coat must be worn over appropriate laboratory clothing. Ensure that clothing fully covers the arms and legs. Closed-toe shoes are mandatory.

• Respiratory Protection : All work with tetrafluorosuccinyl chloride must be conducted in a certified chemical fume hood to avoid inhalation of corrosive vapors.

Storage and Handling Workflow

Proper storage and a well-defined workflow minimize the risk of accidental exposure or release.

References

• 1. Tetrafluorosuccinyl chloride | C4Cl2F4O2 | CID 78983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]

A Technical Guide to the Commercial Availability and Suppliers of Tetrafluorosuccinyl Chloride for R&D Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, suppliers, and key technical data for Tetrafluorosuccinyl chloride (CAS No. 356-15-0). This valuable research chemical serves as a crucial building block in the synthesis of fluorinated compounds, particularly in the development of novel polymers and pharmaceutical intermediates. This document is intended to assist researchers, scientists, and drug development professionals in sourcing and utilizing this compound effectively.

Overview of Tetrafluorosuccinyl Chloride

Tetrafluorosuccinyl chloride, also known as 2,2,3,3-tetrafluorobutanedioyl dichloride, is a reactive diacyl chloride. Its chemical structure, featuring a four-carbon backbone fully substituted with fluorine atoms at the 2 and 3 positions, imparts unique properties to the molecules it helps create. These properties can include enhanced thermal stability, chemical resistance, and altered biological activity, making it a compound of significant interest in materials science and medicinal chemistry.

Key Properties:

• Molecular Formula: C₄Cl₂F₄O₂

• Molecular Weight: 226.94 g/mol

• CAS Number: 356-15-0

• Appearance: Typically a colorless to pale yellow liquid or solid.

• Reactivity: Highly reactive towards nucleophiles, such as amines and alcohols, making it an excellent monomer for polymerization reactions.

Commercial Availability and Supplier Landscape

Tetrafluorosuccinyl chloride is available from a range of chemical suppliers that specialize in research and development chemicals. The purity of the commercially available product is typically around 95%. It is important to note that some suppliers, such as Sigma-Aldrich, offer this product as part of their "AldrichCPR" line, indicating it is for early discovery research and is sold "as-is" without extensive analytical data.[1] For applications requiring stringent quality control, direct communication with the supplier regarding batch-specific analysis is recommended.

Supplier Comparison

The following table summarizes key information for several suppliers of Tetrafluorosuccinyl chloride. Please note that pricing and availability are subject to change and should be confirmed directly with the suppliers.

Supplier	Product Name	Purity	Available Quantities	Price (USD)	Notes
CP Lab Safety	Tetrafluorosuccinyl chloride	95%	1 gram	$371.80[2]	-
Chemical-Suppliers.com	Tetrafluorosuccinyl dichloride	Not specified	1 gram	$90.00 - $210.00[3]	Price range from various suppliers.
Sigma-Aldrich	Tetrafluorosuccinyl chloride, AldrichCPR	Not specified	Inquire	Inquire	Sold "as-is" without analytical data.[1]
Otto Chemie Pvt Ltd	Tetrafluorosuccinyl chloride	95%	Inquire	Inquire	Offers a specifications sheet and Certificate of Analysis upon request.[4][5]
Santa Cruz Biotechnology, Inc.	Tetrafluorosuccinyl chloride	Not specified	Inquire	Inquire	Specialty product for proteomics research applications.[6]
Apollo Scientific Ltd	Tetrafluorosuccinyl chloride	95%	Inquire	Inquire	-
Fluorochem	Tetrafluorosuccinyl chloride	Not specified	Inquire	Inquire	-
Indofine Chemical Co, Inc.	tetrafluorosuccinyl chloride	Not specified	Inquire	Inquire	-

Disclaimer: The pricing information in this table is for estimation purposes only and was accurate as of the last update of this document. For current pricing and availability, please contact the suppliers directly. Lead times are generally not published and will require direct inquiry.

Experimental Protocols: A General Approach to Polyamide Synthesis

While specific experimental protocols for reactions involving Tetrafluorosuccinyl chloride are not widely published, a general procedure for the synthesis of polyamides from diacid chlorides can be adapted. The following is a representative protocol for a low-temperature solution polycondensation reaction.

Materials and Equipment

• Tetrafluorosuccinyl chloride

• Aromatic or aliphatic diamine (e.g., 1,6-hexanediamine, p-phenylenediamine)

• Anhydrous aprotic polar solvent (e.g., N,N-dimethylacetamide (DMAc), N-methyl-2-pyrrolidone (NMP))

• Acid scavenger (e.g., pyridine, triethylamine)

• Dry nitrogen or argon gas supply

• Three-necked round-bottom flask equipped with a mechanical stirrer, a nitrogen/argon inlet, and a dropping funnel

• Low-temperature bath (e.g., ice-salt bath, cryocooler)

General Procedure

• Diamine Solution Preparation: In a dry three-necked flask under a nitrogen or argon atmosphere, dissolve the diamine in the anhydrous aprotic polar solvent. The concentration will depend on the specific polymer and desired molecular weight.

• Cooling: Cool the diamine solution to 0-5 °C using a low-temperature bath.

• Acid Chloride Addition: Dissolve Tetrafluorosuccinyl chloride in a small amount of the same anhydrous solvent in the dropping funnel. Add this solution dropwise to the cooled, stirring diamine solution. The reaction is typically exothermic, and slow addition is crucial to control the temperature.

• Reaction: After the addition is complete, allow the reaction to stir at a low temperature for several hours (e.g., 2-4 hours) and then let it warm to room temperature, continuing to stir overnight.

• Polymer Precipitation and Purification: Precipitate the resulting polyamide by pouring the viscous reaction mixture into a non-solvent, such as methanol or water.

• Washing: Collect the precipitated polymer by filtration and wash it thoroughly with water and then with a suitable organic solvent (e.g., methanol, ethanol) to remove unreacted monomers, oligomers, and the hydrochloride salt of the acid scavenger.

• Drying: Dry the purified polymer under vacuum at an elevated temperature (e.g., 60-80 °C) until a constant weight is achieved.

Visualizations

Synthesis of Fluorinated Polyamide

The following diagram illustrates the general reaction pathway for the synthesis of a fluorinated polyamide using Tetrafluorosuccinyl chloride and a generic diamine.

Caption: Reaction scheme for fluorinated polyamide synthesis.

Experimental Workflow for Polyamide Synthesis

This diagram outlines the key steps in the experimental workflow for the laboratory synthesis of a fluorinated polyamide.

Caption: Experimental workflow for polyamide synthesis.

Supplier Selection Logic

For researchers, the choice of supplier often depends on a balance of factors including purity, cost, and the scale of the research. This diagram presents a simplified decision-making process.

Caption: Decision tree for supplier selection.

Conclusion

Tetrafluorosuccinyl chloride is a readily available, albeit specialized, reagent for researchers engaged in the synthesis of fluorinated materials. While several suppliers offer this compound, the level of analytical documentation can vary. For applications where purity and impurity profiles are critical, direct engagement with suppliers to obtain batch-specific data is essential. The provided general experimental protocol for polyamide synthesis offers a solid starting point for its application in polymer chemistry. The visualizations aim to clarify the reaction pathway, experimental procedure, and supplier selection process for professionals in the field.

References

• 1. Tetrafluorosuccinyl chloride AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 2. calpaclab.com [calpaclab.com]
• 3. Tetrafluorosuccinyl dichloride | CAS 356-15-0 | Chemical-Suppliers [chemical-suppliers.eu]
• 4. Buy Tetrafluorosuccinyl chloride, 95% - 356-15-0 – in India | Otto Chemie Pvt Ltd [ottokemi.com]
• 5. Tetrafluorosuccinyl chloride, 95%, COA, Certificate of Analysis, 356-15-0, T 8951 [ottokemi.com]
• 6. scbt.com [scbt.com]

Synonyms for Tetrafluorosuccinyl chloride like perfluorosuccinyl dichloride

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Tetrafluorosuccinyl chloride, also known by its synonyms such as perfluorosuccinyl dichloride, 2,2,3,3-tetrafluorosuccinoyl dichloride, and Tetrafluorobutane-1,4-dioyl dichloride. This document details its chemical properties, synthesis, and key applications, with a focus on its utility in organic synthesis and materials science.

Chemical Identity and Properties

Tetrafluorosuccinyl chloride is a reactive diacyl chloride that serves as a valuable building block in fluorinated organic chemistry. Its chemical structure and basic properties are summarized below.

Property	Value	Reference
Chemical Name	Tetrafluorosuccinyl chloride
Synonyms	perfluorosuccinyl dichloride, 2,2,3,3-tetrafluorosuccinoyl dichloride, Tetrafluorobutane-1,4-dioyl dichloride, 1,4-Dichloro-2,2,3,3-tetrafluorobutane-1,4-dione
CAS Number	356-15-0
Molecular Formula	C₄Cl₂F₄O₂
Molecular Weight	226.94 g/mol
Physical Form	Liquid
Boiling Point	86.1 °C	[1]

Synthesis of Tetrafluorosuccinyl Chloride

The primary route for the synthesis of Tetrafluorosuccinyl chloride involves the chlorination of its corresponding carboxylic acid, Tetrafluorosuccinic acid.

Preparation of Tetrafluorosuccinic Acid

Tetrafluorosuccinic acid (CAS 377-38-8) is the precursor for the synthesis of the title compound.[2] It is a perfluorinated aliphatic dicarboxylic acid.[2] While specific, detailed industrial synthesis protocols for Tetrafluorosuccinic acid are proprietary, it is commercially available from various chemical suppliers.

Conversion of Tetrafluorosuccinic Acid to Tetrafluorosuccinyl Chloride

The conversion of carboxylic acids to their corresponding acid chlorides is a standard transformation in organic synthesis. Common chlorinating agents include thionyl chloride (SOCl₂), oxalyl chloride ((COCl)₂), and phosphorus pentachloride (PCl₅).

A general procedure for the synthesis of an acyl chloride from a carboxylic acid using thionyl chloride is as follows:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the carboxylic acid (1 equivalent).

• Add an excess of thionyl chloride (SOCl₂) (typically 2-5 equivalents). A catalytic amount of N,N-dimethylformamide (DMF) can be added to accelerate the reaction.

• Heat the reaction mixture to reflux and stir for several hours. The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).

• After the reaction is complete, remove the excess thionyl chloride by distillation, often under reduced pressure.

• The resulting crude acyl chloride can be purified by distillation.

Note: This is a generalized protocol. Specific conditions such as reaction time and temperature may vary for the synthesis of Tetrafluorosuccinyl chloride.

Chemical Reactivity and Experimental Protocols

As a diacyl chloride, Tetrafluorosuccinyl chloride is a highly reactive electrophile that readily undergoes nucleophilic acyl substitution reactions. This reactivity makes it a versatile reagent for the synthesis of a variety of fluorinated compounds.

Reactions with Amines to Form Polyamides

Tetrafluorosuccinyl chloride can react with diamines to form fluorinated polyamides. The incorporation of fluorine atoms into the polymer backbone can impart desirable properties such as enhanced thermal stability, chemical resistance, and low surface energy.

A representative procedure for the synthesis of a fluorinated polyamide using a diacyl chloride and a diamine is as follows:

• In a nitrogen-purged flask, dissolve a diamine (1 equivalent) in a suitable aprotic solvent (e.g., N,N-dimethylacetamide (DMAc) or N-methyl-2-pyrrolidone (NMP)) containing a base such as pyridine or triethylamine to act as an acid scavenger.

• Cool the solution in an ice bath.

• Slowly add a solution of Tetrafluorosuccinyl chloride (1 equivalent) in the same solvent to the cooled diamine solution with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for several hours to ensure complete polymerization.

• The resulting polymer can be isolated by precipitation in a non-solvent such as methanol or water, followed by filtration, washing, and drying.

Reactions with Alcohols to Form Polyesters

In a similar fashion, Tetrafluorosuccinyl chloride can react with diols to produce fluorinated polyesters. These materials are of interest for applications requiring high performance and specific surface properties.

A general method for the synthesis of a fluorinated polyester is as follows:

• Dissolve a diol (1 equivalent) and a base (e.g., pyridine or triethylamine, 2 equivalents) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) in a flask under an inert atmosphere.

• Cool the solution to 0 °C.

• Add a solution of Tetrafluorosuccinyl chloride (1 equivalent) in the same solvent dropwise to the stirred diol solution.

• Allow the reaction to proceed at low temperature for a few hours and then warm to room temperature, stirring overnight.

• The reaction mixture is then typically washed with dilute acid and water to remove the base and its salt.

• The organic layer is dried over an anhydrous salt (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure to yield the polyester.

Applications in Drug Development and Signaling Pathways

Currently, there is a lack of specific, publicly available information detailing the direct application of Tetrafluorosuccinyl chloride in the synthesis of marketed drugs or its involvement in well-defined signaling pathways. The introduction of fluorinated moieties into drug candidates is a common strategy in medicinal chemistry to enhance properties such as metabolic stability, bioavailability, and binding affinity. Therefore, it is plausible that Tetrafluorosuccinyl chloride or its derivatives could serve as building blocks for novel therapeutic agents. Researchers in drug development may consider this reagent for the synthesis of new chemical entities with tailored pharmacokinetic profiles.

Use as a Crosslinking Agent

The difunctional nature of Tetrafluorosuccinyl chloride makes it a potential crosslinking agent for polymers containing nucleophilic groups such as hydroxyl or amine functionalities. The resulting crosslinked materials would be expected to exhibit enhanced mechanical strength, thermal stability, and solvent resistance. However, specific examples and detailed experimental data for its use as a crosslinking agent are not widely reported in the literature.

Conclusion

Tetrafluorosuccinyl chloride is a valuable and reactive fluorinated building block. Its ability to readily react with nucleophiles makes it a key intermediate for the synthesis of fluorinated polyamides and polyesters. While its direct application in drug development is not yet established in the public domain, its potential as a scaffold for creating novel fluorinated bioactive molecules is significant. Further research into the specific applications of this compound is warranted to fully exploit its unique chemical properties.

References

• 1. Tetrafluorosuccinic Acid | PCOVERY [pcovery.com]
• 2. TETRAFLUOROSUCCINIC ACID | 377-38-8 [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Fluorinated Polyamides Using Tetrafluorosuccinyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorinated polymers are of significant interest in biomedical and pharmaceutical research due to their unique properties, including enhanced thermal stability, chemical resistance, and biocompatibility. The incorporation of fluorine atoms into a polymer backbone can significantly alter its physical and chemical characteristics, making these materials promising candidates for applications such as drug delivery systems and medical device coatings. This document provides detailed protocols for the synthesis of fluorinated polyamides using tetrafluorosuccinyl chloride as a key monomer. The methodologies described herein are based on established polymerization techniques and provide a framework for the development of novel fluorinated polyamide-based materials.

Applications in Research and Drug Development

The synthesis of fluorinated polyamides using tetrafluorosuccinyl chloride opens avenues for the creation of advanced materials with tailored properties. The resulting polymers can exhibit:

• Enhanced Thermal Stability: The strong carbon-fluorine bond contributes to high thermal degradation temperatures, making these materials suitable for applications requiring heat resistance.

• Improved Chemical Resistance: The fluorine atoms provide a protective shield along the polymer chain, enhancing resistance to harsh chemical environments.

• Modified Solubility: The introduction of fluorine can alter the solubility of the polyamides, potentially allowing for processing in a wider range of organic solvents.[1]

• Biocompatibility: Fluoropolymers are often characterized by low surface energy and inertness, which can be advantageous for biomedical applications where minimizing protein adhesion and biological response is crucial.

For drug development professionals, these fluorinated polyamides can be explored as matrices for controlled drug release, coatings for implantable devices to improve their biocompatibility and longevity, and as components of advanced diagnostic tools.

Experimental Protocols

Two primary methods for the synthesis of polyamides from diacid chlorides and diamines are low-temperature solution polycondensation and interfacial polycondensation.

Protocol 1: Low-Temperature Solution Polycondensation

This method involves the reaction of tetrafluorosuccinyl chloride with an aromatic diamine in a suitable organic solvent at reduced temperatures.

Materials:

• Tetrafluorosuccinyl chloride

• Aromatic diamine (e.g., 4,4'-oxydianiline, m-phenylenediamine)

• N,N'-bis(trimethylsilyl)-substituted aromatic diamine (optional, for enhanced reactivity)[1]

• Anhydrous N,N-dimethylacetamide (DMAc) or N-methyl-2-pyrrolidone (NMP)

• Anhydrous lithium chloride (LiCl) (optional, to improve solubility)

• Inert gas (Nitrogen or Argon)

• Methanol (for precipitation)

Procedure:

• In a flame-dried, three-necked flask equipped with a mechanical stirrer and an inert gas inlet, dissolve the aromatic diamine in anhydrous DMAc. If using a non-silylated diamine, LiCl can be added to the solvent to enhance the solubility of the resulting polyamide.

• Cool the stirred solution to 0-5 °C in an ice bath.

• Slowly add a stoichiometric amount of tetrafluorosuccinyl chloride, either neat or dissolved in a small amount of anhydrous DMAc, to the cooled diamine solution.

• Maintain the reaction temperature at 0-5 °C for 1-2 hours, and then allow the reaction to proceed at room temperature for an additional 12-24 hours under a continuous inert gas purge.

• The polymerization is complete when a significant increase in viscosity is observed.

• Precipitate the polymer by slowly pouring the viscous solution into a large volume of vigorously stirred methanol.

• Collect the fibrous polymer precipitate by filtration, wash it thoroughly with fresh methanol and then with hot water to remove any unreacted monomers and salts.

• Dry the purified polymer in a vacuum oven at 60-80 °C until a constant weight is achieved.

Protocol 2: Interfacial Polycondensation

This technique involves the reaction of the two monomers at the interface of two immiscible liquids.

Materials:

• Tetrafluorosuccinyl chloride

• Aromatic diamine (e.g., m-phenylenediamine, piperazine)

• An organic solvent immiscible with water (e.g., hexane, chloroform)

• Water

• An acid scavenger (e.g., sodium hydroxide, triethylamine)

• A phase transfer catalyst (optional, e.g., a quaternary ammonium salt)

Procedure:

• Prepare an aqueous solution of the aromatic diamine and the acid scavenger.

• Prepare an organic solution of tetrafluorosuccinyl chloride in a solvent like hexane.

• Carefully layer the organic solution on top of the aqueous solution in a beaker, creating a distinct interface.

• A film of the polyamide will form at the interface.

• The polymer film can be continuously drawn out from the interface, washed with water and then with a suitable organic solvent (like acetone or ethanol) to remove unreacted monomers and byproducts.

• Dry the resulting polymer film in a vacuum oven at a moderate temperature.

Data Presentation

The properties of fluorinated polyamides can vary significantly depending on the specific aromatic diamine used and the polymerization method. The following table summarizes typical properties based on literature for analogous fluorinated polyamides.

Property	Typical Values	References
Inherent Viscosity (dL/g)	0.4 - 1.8	[1]
Glass Transition Temperature (Tg)	~280 °C (for amorphous polymers)	[1]
Decomposition Temperature (TGA)	Starts around 330 °C	[1]
Solubility	Soluble in organic solvents	[1]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of fluorinated polyamides via low-temperature solution polycondensation.

Caption: General workflow for the synthesis of fluorinated polyamides.

References

• 1. Preparation and properties of fluorine‐containing aromatic polyamides from tetrafluorophthaloyl chlorides and aromatic diamines | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Tetrafluorosuccinyl Chloride as a Polymer Crosslinking Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrafluorosuccinyl chloride (TFSC) is a highly reactive diacyl chloride that holds significant potential as a crosslinking agent for a variety of polymers. Its bifunctional nature allows for the formation of stable ester or amide linkages with polymers containing hydroxyl (-OH) or amine (-NH2) functional groups, respectively. The incorporation of fluorine atoms into the crosslinking bridge is anticipated to impart unique properties to the resulting polymer network, such as enhanced thermal stability, chemical resistance, and altered hydrophobicity. These characteristics make TFSC an attractive candidate for the development of advanced materials for applications in drug delivery, tissue engineering, and other biomedical fields.

This document provides detailed application notes and experimental protocols for the use of tetrafluorosuccinyl chloride as a crosslinking agent. While specific quantitative data for TFSC-crosslinked polymers is not extensively available in the public domain, the following sections offer a comprehensive guide based on the general principles of polymer crosslinking with diacyl chlorides.

Principle of Crosslinking

The crosslinking of polymers with tetrafluorosuccinyl chloride proceeds via a nucleophilic acyl substitution reaction. The highly electrophilic carbonyl carbons of the acyl chloride groups are readily attacked by the nucleophilic hydroxyl or amine groups present on the polymer chains. This reaction results in the formation of a stable covalent bond (ester or amide) and the release of hydrogen chloride (HCl) as a byproduct. A base, such as triethylamine (TEA) or pyridine, is typically added to the reaction mixture to neutralize the HCl and drive the reaction to completion. The bifunctionality of TFSC allows it to react with two different polymer chains, or two different functional groups on the same chain, leading to the formation of a three-dimensional polymer network.

Potential Applications

The unique properties imparted by the fluorinated crosslinker suggest several potential applications for TFSC-crosslinked polymers:

• Controlled Drug Delivery: The crosslinked network can form a hydrogel capable of encapsulating therapeutic agents. The crosslinking density, which can be controlled by the amount of TFSC used, can modulate the swelling behavior and, consequently, the release kinetics of the entrapped drug. The fluorine content may also influence the interaction of the hydrogel with both hydrophilic and hydrophobic drugs.

• Tissue Engineering Scaffolds: Biocompatible polymers crosslinked with TFSC could be used to fabricate scaffolds with tailored mechanical properties and degradation rates for tissue regeneration. The enhanced thermal and chemical stability may be advantageous for scaffold sterilization and long-term implantation.

• Surface Modification: TFSC can be used to modify the surface of polymeric materials to alter their wettability, biocompatibility, and adhesion properties. For instance, surface modification of medical devices could reduce protein adsorption and improve their performance.

Experimental Protocols

The following are generalized protocols for the crosslinking of polymers containing hydroxyl or amine groups with tetrafluorosuccinyl chloride. Researchers should optimize the reaction conditions for their specific polymer and desired properties.

Protocol 1: Crosslinking of a Hydroxyl-Containing Polymer (e.g., Poly(vinyl alcohol))

Materials:

• Hydroxyl-containing polymer (e.g., Poly(vinyl alcohol), PVA)

• Tetrafluorosuccinyl chloride (TFSC)

• Anhydrous aprotic solvent (e.g., N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO))

• Anhydrous tertiary amine base (e.g., Triethylamine (TEA), Pyridine)

• Precipitation solvent (e.g., Acetone, Ethanol)

• Dialysis tubing (if applicable)

• Lyophilizer

Procedure:

• Polymer Dissolution: Dissolve a known amount of the hydroxyl-containing polymer in the anhydrous aprotic solvent under inert atmosphere (e.g., nitrogen or argon). The concentration will depend on the polymer's molecular weight and solubility. Gentle heating may be required to facilitate dissolution.

• Addition of Base: To the polymer solution, add the anhydrous tertiary amine base. The amount of base should be at least stoichiometric to the moles of HCl that will be generated (i.e., 2 moles of base per mole of TFSC).

• Addition of Crosslinker: In a separate vial, dissolve the desired amount of tetrafluorosuccinyl chloride in a small amount of the anhydrous aprotic solvent. Slowly add the TFSC solution dropwise to the stirred polymer solution at room temperature. The molar ratio of TFSC to the polymer's hydroxyl groups will determine the crosslinking density and should be optimized.

• Reaction: Allow the reaction to proceed at room temperature for a specified period (e.g., 2-24 hours) with continuous stirring. The progress of the reaction can be monitored by techniques like Fourier-Transform Infrared (FTIR) spectroscopy by observing the appearance of the ester carbonyl peak and the disappearance of the acyl chloride peak.

• Purification:

  • Precipitation: Precipitate the crosslinked polymer by slowly adding the reaction mixture to a vigorously stirred excess of a suitable non-solvent.

  • Washing: Collect the precipitate by filtration or centrifugation and wash it repeatedly with the precipitation solvent to remove unreacted reagents and the salt byproduct (triethylammonium chloride).

  • Dialysis (for hydrogels): If a hydrogel is formed, it can be purified by dialysis against deionized water for several days to remove impurities.

• Drying: Dry the purified crosslinked polymer under vacuum or by lyophilization to obtain the final product.

Protocol 2: Crosslinking of an Amine-Containing Polymer (e.g., Chitosan, Polyethyleneimine)

Materials:

• Amine-containing polymer (e.g., Chitosan, Polyethyleneimine (PEI))

• Tetrafluorosuccinyl chloride (TFSC)

• Appropriate solvent system (e.g., aqueous acetic acid for chitosan, water or an organic solvent for PEI)

• Anhydrous tertiary amine base (e.g., Triethylamine (TEA), Pyridine) - Note: For polymers like PEI which are basic, an external base may not be necessary.

• Precipitation/washing solvent (e.g., Acetone, Ethanol)

• Dialysis tubing (if applicable)

• Lyophilizer

Procedure:

• Polymer Dissolution: Dissolve the amine-containing polymer in a suitable solvent. For chitosan, this is typically a dilute aqueous acidic solution (e.g., 1% acetic acid). For PEI, water or an organic solvent can be used depending on its molecular weight and branching.

• pH Adjustment/Base Addition: For polymers dissolved in acidic solution, adjust the pH to a slightly basic or neutral range to ensure the amine groups are in their nucleophilic free base form. If necessary, add an anhydrous tertiary amine base as an acid scavenger.

• Addition of Crosslinker: Prepare a solution of tetrafluorosuccinyl chloride in a small amount of a solvent that is miscible with the reaction mixture. Add the TFSC solution dropwise to the stirred polymer solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature for a predetermined time (e.g., 2-24 hours). Monitor the reaction by FTIR spectroscopy for the formation of amide bonds.

• Purification: Purify the crosslinked polymer using precipitation and washing steps as described in Protocol 1. For water-soluble crosslinked polymers, dialysis is an effective purification method.

• Drying: Dry the purified product using vacuum drying or lyophilization.

Data Presentation

The following tables are templates for summarizing quantitative data from experiments using tetrafluorosuccinyl chloride as a crosslinking agent.

Table 1: Crosslinking Reaction Parameters

Polymer	Polymer Concentration (w/v %)	Molar Ratio (Functional Group:TFSC)	Reaction Time (h)	Reaction Temperature (°C)
e.g., PVA	5	10:1	12	25
e.g., Chitosan	2	5:1	24	25

Table 2: Physicochemical Properties of TFSC-Crosslinked Polymers

Sample ID	Swelling Ratio (%)	Gel Fraction (%)	Crosslinking Density (mol/cm³)	Contact Angle (°)
PVA-TFSC-1	Enter Data	Enter Data	Enter Data	Enter Data
Chitosan-TFSC-1	Enter Data	Enter Data	Enter Data	Enter Data

Table 3: Mechanical Properties of TFSC-Crosslinked Polymers

Sample ID	Tensile Strength (MPa)	Young's Modulus (MPa)	Elongation at Break (%)
PVA-TFSC-1	Enter Data	Enter Data	Enter Data
Chitosan-TFSC-1	Enter Data	Enter Data	Enter Data

Table 4: Thermal Properties of TFSC-Crosslinked Polymers

Sample ID	Glass Transition Temperature (Tg, °C)	Decomposition Temperature (Td, °C)
Uncrosslinked PVA	Enter Data	Enter Data
PVA-TFSC-1	Enter Data	Enter Data
Uncrosslinked Chitosan	Enter Data	Enter Data
Chitosan-TFSC-1	Enter Data	Enter Data

Visualizations

Caption: General mechanism of polymer crosslinking with tetrafluorosuccinyl chloride.

Caption: General experimental workflow for polymer crosslinking with tetrafluorosuccinyl chloride.

Application Notes and Protocols: Reaction of Tetrafluorosuccinyl Chloride with Primary Amines

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the reaction mechanism, experimental protocols, and potential applications of the reaction between tetrafluorosuccinyl chloride and primary amines. This reaction is a valuable tool for the synthesis of fluorinated diamides, which are of interest in medicinal chemistry, materials science, and drug development due to the unique physicochemical properties conferred by the fluorine atoms.

Introduction

The reaction of tetrafluorosuccinyl chloride with primary amines is a robust and efficient method for the formation of N,N'-dialkyl-2,2,3,3-tetrafluorosuccinamides. Tetrafluorosuccinyl chloride is a highly reactive diacyl chloride, and its reaction with nucleophilic primary amines proceeds readily under mild conditions. The presence of the four fluorine atoms on the succinyl backbone significantly influences the electrophilicity of the carbonyl carbons, enhancing the reaction rate compared to its non-fluorinated analog. The resulting fluorinated diamides are valuable scaffolds in various fields of chemical research.

Reaction Mechanism

The reaction of tetrafluorosuccinyl chloride with primary amines proceeds through a nucleophilic addition-elimination mechanism . This is a two-step process that occurs at each of the two acyl chloride functional groups.[1][2][3][4][5]

Step 1: Nucleophilic Attack

The reaction is initiated by the nucleophilic attack of the lone pair of electrons on the nitrogen atom of the primary amine on one of the electrophilic carbonyl carbons of tetrafluorosuccinyl chloride. This attack leads to the formation of a tetrahedral intermediate.[2][3]

Step 2: Elimination of the Leaving Group

The unstable tetrahedral intermediate then collapses, reforming the carbonyl double bond and eliminating a chloride ion as the leaving group.

Step 3: Deprotonation

A second equivalent of the primary amine or a non-nucleophilic base abstracts a proton from the nitrogen atom, yielding the mono-acylated intermediate and an ammonium chloride salt.

This three-step sequence is then repeated at the second acyl chloride group to form the final N,N'-dialkyl-2,2,3,3-tetrafluorosuccinamide.

The overall reaction can be summarized as follows:

The strong electron-withdrawing effect of the fluorine atoms increases the partial positive charge on the carbonyl carbons, making them more susceptible to nucleophilic attack. This enhanced electrophilicity generally leads to faster reaction rates compared to non-fluorinated acyl chlorides.

Experimental Protocols

The following is a general protocol for the synthesis of N,N'-dialkyl-2,2,3,3-tetrafluorosuccinamides. This protocol can be adapted for various primary amines.

Synthesis of N,N'-Dibutyl-2,2,3,3-tetrafluorosuccinamide

Materials:

• Tetrafluorosuccinyl chloride (1.0 eq)

• n-Butylamine (4.0 eq)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard glassware for filtration and purification

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve n-butylamine (4.0 eq) in anhydrous dichloromethane. Cool the solution to 0 °C in an ice bath.

• Addition of Acyl Chloride: Dissolve tetrafluorosuccinyl chloride (1.0 eq) in anhydrous dichloromethane and add it to the dropping funnel. Add the tetrafluorosuccinyl chloride solution dropwise to the stirred amine solution over a period of 30-60 minutes, maintaining the temperature at 0 °C. A white precipitate of butylammonium chloride will form.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • Quench the reaction by adding water to the flask.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude N,N'-dibutyl-2,2,3,3-tetrafluorosuccinamide can be purified by recrystallization from a suitable solvent (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel.

Data Presentation

Primary Amine	Acyl Chloride	Solvent	Base	Temperature (°C)	Reaction Time (h)	Yield (%)
Aniline	Chloroacetyl chloride	Benzene	-	70-75	-	-
Various aromatic amines	Acetic anhydride	DCM	-	Room Temp	-	50-68
Aliphatic amines	Chloroacetyl chloride	t-Butyl methyl ether	Sodium 2-ethylhexanoate	-15 to 20	-	>90
Aniline	Acetyl chloride	Aqueous THF	Potassium carbonate	-	-	High

This table is a compilation of data from similar reactions and is intended for illustrative purposes. Actual yields and reaction times for the reaction of tetrafluorosuccinyl chloride will vary depending on the specific primary amine and reaction conditions.[6]

Visualization of the Reaction Mechanism and Experimental Workflow

Reaction Mechanism Diagram

Caption: Nucleophilic addition-elimination mechanism.

Experimental Workflow Diagram

Caption: General experimental workflow for synthesis.

Applications in Drug Development and Materials Science

The N,N'-dialkyl-2,2,3,3-tetrafluorosuccinamide scaffold is of significant interest in several areas:

• Medicinal Chemistry: The introduction of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of a molecule. Fluorine can improve metabolic stability, increase lipophilicity, and enhance binding affinity to biological targets. Therefore, these fluorinated diamides can serve as building blocks for the synthesis of novel drug candidates.

• Materials Science: The strong carbon-fluorine bond and the polarity of the amide groups can impart unique properties to polymers and other materials. Polyamides derived from tetrafluorosuccinyl chloride and various diamines can exhibit enhanced thermal stability, chemical resistance, and specific solubility characteristics.[7][8][9]

• Conformational Constraints: The bulky and electron-withdrawing fluorine atoms can restrict the conformational flexibility of the succinamide backbone. This property can be exploited in the design of molecules with specific three-dimensional structures, which is crucial for receptor binding in drug design.

Safety Information

Tetrafluorosuccinyl chloride is a corrosive substance that causes severe skin burns and eye damage.[10] It is also reactive towards moisture. Therefore, it should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. All reactions should be carried out under anhydrous conditions.

Conclusion

The reaction of tetrafluorosuccinyl chloride with primary amines provides a straightforward and efficient route to N,N'-dialkyl-2,2,3,3-tetrafluorosuccinamides. The reaction proceeds via a well-understood nucleophilic addition-elimination mechanism. The resulting fluorinated diamides are versatile building blocks with potential applications in drug discovery and materials science. The provided protocols and information serve as a valuable resource for researchers interested in utilizing this important chemical transformation.

References

• 1. scite.ai [scite.ai]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. asianpubs.org [asianpubs.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. girolami-group.chemistry.illinois.edu [girolami-group.chemistry.illinois.edu]
• 9. mdpi.com [mdpi.com]
• 10. Synthesis of Fluorinated Amide Derivatives via a Radical N-Perfluoroalkylation–Defluorination Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Protein Acylation with Tetrafluorosuccinyl Chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the acylation of proteins using tetrafluorosuccinyl chloride. This bifunctional reagent reacts with primary amino groups, such as the N-terminus of a protein and the epsilon-amino group of lysine residues, to form stable amide bonds. This process can be used for crosslinking proteins, conjugating proteins to other molecules, or modifying the surface properties of proteins.

Tetrafluorosuccinyl chloride is a highly reactive compound and requires careful handling in a controlled laboratory environment.[1] Due to its reactivity, reactions are typically rapid and should be performed under conditions that minimize hydrolysis of the acyl chloride. The following protocol is a general guideline and may require optimization for specific proteins and applications.

Quantitative Data Summary

The efficiency of the acylation reaction is dependent on several factors, including the concentration of the protein, the molar ratio of tetrafluorosuccinyl chloride to protein, the pH of the reaction buffer, and the reaction time. The following table summarizes typical reaction parameters and expected outcomes for the acylation of a standard globular protein.

Parameter	Recommended Value	Notes
Protein Concentration	2–20 mg/mL	Higher concentrations generally lead to higher reaction efficiency.[2]
Molar Excess of Acyl Chloride	5 to 20-fold	The optimal ratio depends on the number of accessible amino groups on the protein and the desired degree of modification.
Reaction Buffer	0.1 M Sodium Bicarbonate	The pH should be maintained between 8.0 and 9.0 for optimal reaction with primary amines.[2][3]
Reaction pH	8.5	A basic pH deprotonates the amino groups, increasing their nucleophilicity.[3]
Reaction Temperature	4°C to Room Temperature	Lower temperatures can help to control the reaction rate and minimize protein degradation.
Reaction Time	1–2 hours	The reaction is typically rapid; progress can be monitored by analytical methods.
Quenching Reagent	1 M Tris-HCl or Hydroxylamine	Added to stop the reaction by consuming unreacted tetrafluorosuccinyl chloride.[2][4]
Expected Degree of Labeling	Variable	This is highly dependent on the protein's structure and the reaction conditions. It can be assessed by mass spectrometry.

Experimental Workflow Diagram

Caption: Experimental workflow for protein acylation with tetrafluorosuccinyl chloride.

Detailed Experimental Protocol

This protocol describes a general procedure for the acylation of a protein with tetrafluorosuccinyl chloride.

Materials and Reagents

• Protein of interest

• Tetrafluorosuccinyl chloride[1]

• Anhydrous Dimethyl Sulfoxide (DMSO)

• 0.1 M Sodium Bicarbonate buffer, pH 8.5[2]

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0, or 1.5 M hydroxylamine, pH 8.5[2])

• Purification system (e.g., dialysis tubing, size-exclusion chromatography column)

• Microcentrifuge tubes

• Stirring plate and stir bar

Procedure

1. Preparation of Protein Solution a. Dissolve the protein of interest in 0.1 M sodium bicarbonate buffer (pH 8.5) to a final concentration of 2–20 mg/mL.[2] b. Ensure the protein solution is clear and free of precipitates. If necessary, centrifuge the solution to remove any aggregates.

2. Preparation of Tetrafluorosuccinyl Chloride Solution a. Caution: Tetrafluorosuccinyl chloride is corrosive and moisture-sensitive.[1] Handle it in a fume hood and wear appropriate personal protective equipment. b. Just before use, prepare a 10 mg/mL stock solution of tetrafluorosuccinyl chloride in anhydrous DMSO.[2] Acyl chlorides are unstable in aqueous solutions and will hydrolyze.

3. Acylation Reaction a. Place the protein solution in a suitable reaction vessel (e.g., a microcentrifuge tube) with a small stir bar. b. Begin gentle stirring of the protein solution at 4°C. c. Calculate the required volume of the tetrafluorosuccinyl chloride solution to achieve the desired molar excess (typically 5 to 20-fold). d. Add the calculated volume of the tetrafluorosuccinyl chloride solution dropwise to the stirring protein solution. e. Allow the reaction to proceed for 1-2 hours at 4°C with continuous stirring.[2]

4. Quenching the Reaction a. To stop the reaction, add the quenching buffer to the reaction mixture. For example, add 0.1 mL of 1.5 M hydroxylamine (pH 8.5) per 1 mL of reaction mixture.[2] b. Incubate for 1 hour at room temperature to ensure all unreacted tetrafluorosuccinyl chloride is consumed.[2]

5. Purification of the Acylated Protein a. Remove the excess quenching reagent and reaction byproducts by dialysis against a suitable buffer (e.g., PBS) at 4°C. Change the dialysis buffer 3-4 times over 24-48 hours. b. Alternatively, the acylated protein can be purified using a size-exclusion chromatography (desalting) column equilibrated with the desired storage buffer.[4]

6. Characterization of the Acylated Protein a. The degree of acylation can be determined by techniques such as matrix-assisted laser desorption/ionization time-of-flight (MALDI-TOF) mass spectrometry by comparing the mass of the modified protein to the unmodified protein. b. SDS-PAGE analysis can be used to check for protein crosslinking, which may appear as higher molecular weight bands.

Signaling Pathway Diagram (Hypothetical Application)

In a hypothetical drug development context, tetrafluorosuccinyl chloride could be used to create a crosslinked dimer of a receptor to study downstream signaling.

Caption: Hypothetical signaling pathway initiated by receptor dimerization via a crosslinker.

References

• 1. Tetrafluorosuccinyl chloride | C4Cl2F4O2 | CID 78983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. interchim.fr [interchim.fr]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols: Tetrafluorosuccinyl Chloride in Materials Science

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Tetrafluorosuccinyl chloride in the synthesis and modification of advanced materials. Tetrafluorosuccinyl chloride is a highly reactive, fluorinated building block that can impart unique properties to polymers and surfaces, including enhanced thermal stability, chemical resistance, and hydrophobicity.

Synthesis of Fluorinated Polyamides for Membrane Applications

The reaction of Tetrafluorosuccinyl chloride with diamines yields fluorinated polyamides. These polymers are of particular interest in the fabrication of thin-film composite membranes for nanofiltration and reverse osmosis due to their potential for high performance and stability.

Experimental Protocol: Interfacial Polymerization for Polyamide Membrane Synthesis

This protocol describes the synthesis of a thin-film composite membrane with a fluorinated polyamide active layer.

Materials:

• Tetrafluorosuccinyl chloride (≥95%)

• Piperazine (or other suitable diamine)

• Porous support membrane (e.g., polysulfone)

• Anhydrous hexane (or other inert organic solvent)

• Deionized water

• Sodium hydroxide (for acid scavenging, optional)

Procedure:

• Prepare an aqueous solution of the diamine (e.g., 2% w/v piperazine). If desired, a small amount of an acid scavenger like sodium hydroxide can be added.

• Secure the porous support membrane in a suitable holder or frame.

• Pour the aqueous diamine solution onto the surface of the support membrane and allow it to soak for a specified time (e.g., 2 minutes).

• Remove the excess diamine solution from the membrane surface using a rubber roller or air knife.

• Prepare a solution of Tetrafluorosuccinyl chloride in an anhydrous organic solvent (e.g., 0.1% w/v in hexane).

• Pour the Tetrafluorosuccinyl chloride solution onto the diamine-saturated membrane surface.

• Allow the interfacial polymerization reaction to proceed for a short duration (e.g., 1 minute).

• Pour off the organic solution and rinse the membrane thoroughly with fresh organic solvent to remove any unreacted monomer.

• The resulting thin-film composite membrane is then dried under controlled conditions (e.g., in an oven at 60°C for 5 minutes).

Expected Results:

A thin, highly crosslinked fluorinated polyamide layer is formed on the surface of the porous support. The properties of the membrane will depend on the specific reaction conditions.

Quantitative Data: Representative Polyamide Membrane Performance

Property	Value Range
Pure Water Permeance (L m⁻² h⁻¹ bar⁻¹)	5 - 15
Salt Rejection (e.g., Na₂SO₄)	> 98%
Molecular Weight Cut-off (Da)	200 - 400
Contact Angle (°)	70 - 90

Note: The data presented are representative values for high-performance nanofiltration membranes and may vary based on specific experimental conditions.

Synthesis of Fluorinated Polyesters

Tetrafluorosuccinyl chloride can be reacted with diols to produce fluorinated polyesters. These materials can exhibit enhanced thermal stability and hydrophobicity, making them suitable for specialized coatings and films.

Experimental Protocol: Solution Polycondensation for Polyester Synthesis

This protocol outlines a general procedure for the synthesis of a fluorinated polyester.

Materials:

• Tetrafluorosuccinyl chloride (≥95%)

• A diol (e.g., 1,4-butanediol, ethylene glycol)

• Anhydrous aprotic solvent (e.g., N,N-dimethylacetamide (DMAc), N-methyl-2-pyrrolidone (NMP))

• An acid scavenger (e.g., pyridine, triethylamine)

• An inert gas (e.g., nitrogen, argon)

Procedure:

• In a three-necked flask equipped with a mechanical stirrer, a condenser, and a nitrogen inlet, dissolve the diol in the anhydrous solvent.

• Add the acid scavenger to the solution.

• Cool the reaction mixture to 0-5°C in an ice bath.

• Slowly add a stoichiometric amount of Tetrafluorosuccinyl chloride to the stirred solution.

• Allow the reaction to proceed at low temperature for several hours, then gradually warm to room temperature and continue stirring overnight.

• Precipitate the resulting polymer by pouring the reaction mixture into a non-solvent (e.g., methanol, water).

• Filter, wash the polymer thoroughly with the non-solvent, and dry under vacuum.

Quantitative Data: Representative Fluorinated Polyester Properties

Property	Value Range
Glass Transition Temperature (Tg) (°C)	80 - 150
Decomposition Temperature (TGA, 5% weight loss) (°C)	350 - 450
Water Contact Angle (°)	90 - 110
Inherent Viscosity (dL/g)	0.4 - 0.8

Note: These values are illustrative and depend on the specific diol used and the final molecular weight of the polymer.

Surface Modification with Tetrafluorosuccinyl Chloride

The high reactivity of Tetrafluorosuccinyl chloride allows for the surface modification of materials containing nucleophilic groups (e.g., hydroxyl, amine). This can be used to impart a fluorinated, hydrophobic character to a substrate.

Experimental Protocol: Surface Acylation

This protocol provides a general method for the surface modification of a hydroxyl-functionalized substrate.

Materials:

• Substrate with surface hydroxyl groups (e.g., cellulose paper, polyvinyl alcohol film)

• Tetrafluorosuccinyl chloride (≥95%)

• Anhydrous aprotic solvent (e.g., tetrahydrofuran (THF), dichloromethane (DCM))

• An acid scavenger (e.g., pyridine)

• An inert gas (e.g., nitrogen, argon)

Procedure:

• Ensure the substrate is clean and dry.

• Place the substrate in a reaction vessel under an inert atmosphere.

• Prepare a solution of Tetrafluorosuccinyl chloride and the acid scavenger in the anhydrous solvent.

• Immerse the substrate in the solution and allow the reaction to proceed at room temperature for a specified time (e.g., 1-24 hours), depending on the desired degree of modification.

• Remove the substrate from the reaction solution and wash it thoroughly with fresh solvent to remove unreacted reagents.

• Dry the modified substrate under vacuum.

Quantitative Data: Representative Surface Property Changes

Property	Before Modification	After Modification
Water Contact Angle (°)	< 20	> 90
Surface Energy (mN/m)	> 60	< 30
Fluorine Content (Atomic %, XPS)	0	10 - 30

Note: The extent of modification and the resulting surface properties are dependent on the substrate and reaction conditions.

Tetrafluorosuccinyl Chloride as a Crosslinking Agent

Tetrafluorosuccinyl chloride can be used as a crosslinking agent for polymers containing reactive functional groups such as hydroxyl or amine groups. This crosslinking can improve the mechanical properties, thermal stability, and solvent resistance of the material.

Experimental Protocol: Polymer Crosslinking

This protocol describes a general procedure for crosslinking a polymer with hydroxyl groups.

Materials:

• Polymer with hydroxyl groups (e.g., polyvinyl alcohol, cellulose derivative)

• Tetrafluorosuccinyl chloride (≥95%)

• Anhydrous aprotic solvent (e.g., dimethylformamide (DMF))

• An acid scavenger (e.g., pyridine)

Procedure:

• Dissolve the polymer in the anhydrous solvent.

• Add the acid scavenger to the polymer solution.

• Add a controlled amount of Tetrafluorosuccinyl chloride (the amount will determine the crosslinking density) to the solution while stirring.

• Cast the solution into a film or mold.

• Heat the cast material to a specific temperature (e.g., 80-120°C) for a set time to facilitate the crosslinking reaction and evaporate the solvent.

• The resulting crosslinked material can be washed to remove any unreacted components and byproducts.

Quantitative Data: Representative Properties of a Crosslinked Polymer

Property	Uncrosslinked Polymer	Crosslinked Polymer
Swelling in Water (%)	> 500	< 100
Tensile Strength (MPa)	30 - 50	50 - 80
Elongation at Break (%)	200 - 400	50 - 150
Thermal Decomposition Temp. (°C)	280	320

Note: The degree of improvement in properties is directly related to the crosslinking density.

Visualizations

Caption: Workflow for polyamide membrane synthesis.

Caption: Polyester synthesis logical relationship.

Caption: Surface modification experimental workflow.

Application Notes and Protocols for Anhydrous Reactions of Tetrafluorosuccinyl Chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for conducting reactions with Tetrafluorosuccinyl chloride (TFSC) under anhydrous conditions. TFSC is a highly reactive, fluorinated acyl chloride, making it a valuable building block in organic synthesis, particularly for the introduction of fluorinated moieties into molecules to enhance their chemical and biological properties.[1][2] Due to its high reactivity, stringent anhydrous conditions are imperative to prevent hydrolysis and ensure successful outcomes.

Core Principles for Handling Tetrafluorosuccinyl Chloride

Tetrafluorosuccinyl chloride is extremely sensitive to moisture. Any contact with water will lead to rapid hydrolysis, forming tetrafluorosuccinic acid and releasing corrosive hydrochloric acid (HCl) gas. Therefore, all manipulations must be carried out in a controlled anhydrous and inert environment.

Key Handling and Storage Guidelines:

• Inert Atmosphere: All reactions and transfers should be conducted under an inert atmosphere, such as dry nitrogen or argon. This can be achieved using a glovebox or Schlenk line techniques.

• Anhydrous Solvents: Use only high-purity, anhydrous solvents. Commercially available anhydrous solvents are recommended. If not available, solvents must be freshly distilled from an appropriate drying agent.

• Dried Glassware: All glassware must be thoroughly dried in an oven at a temperature greater than 100°C for several hours and then cooled under a stream of inert gas or in a desiccator immediately before use.

• Storage: Store Tetrafluorosuccinyl chloride in a tightly sealed container under an inert atmosphere in a cool, dry, and well-ventilated area, away from moisture, bases, alcohols, and metals.

Reaction with Nucleophiles under Anhydrous Conditions

Tetrafluorosuccinyl chloride readily reacts with a variety of nucleophiles, such as alcohols and amines, to form the corresponding esters and amides. The general mechanism involves nucleophilic acyl substitution.

I. Anhydrous Esterification

The reaction of Tetrafluorosuccinyl chloride with alcohols yields tetrafluorosuccinate esters. These reactions are typically fast and exothermic. To control the reaction rate and minimize side reactions, the acyl chloride is usually added slowly to a cooled solution of the alcohol. A non-nucleophilic base is required to neutralize the HCl gas produced during the reaction.

Experimental Protocol: Synthesis of a Tetrafluorosuccinate Ester

This protocol describes the general procedure for the reaction of Tetrafluorosuccinyl chloride with a generic primary or secondary alcohol.

Materials:

• Tetrafluorosuccinyl chloride

• Anhydrous alcohol (e.g., ethanol, methanol)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Anhydrous triethylamine (TEA) or pyridine

Procedure:

• Set up an oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, a thermometer, and a nitrogen inlet.

• In the flask, dissolve the anhydrous alcohol (2.2 equivalents) and triethylamine (2.5 equivalents) in anhydrous DCM.

• Cool the stirred solution to 0°C using an ice bath.

• Slowly add a solution of Tetrafluorosuccinyl chloride (1.0 equivalent) in anhydrous DCM to the dropping funnel and add it dropwise to the alcohol solution over 30-60 minutes, maintaining the reaction temperature below 5°C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, the reaction mixture is typically worked up by washing with dilute acid, water, and brine, followed by drying the organic layer over anhydrous sodium sulfate or magnesium sulfate, filtering, and concentrating under reduced pressure.

• The crude product can be purified by distillation or column chromatography.

Parameter	Condition
Reactants
Tetrafluorosuccinyl chloride	1.0 eq
Anhydrous Alcohol	2.2 eq
Anhydrous Triethylamine	2.5 eq
Solvent	Anhydrous Dichloromethane
Temperature	0°C to Room Temperature
Reaction Time	3-5 hours
Typical Yield	> 80% (dependent on alcohol)

II. Anhydrous Amidation

The reaction of Tetrafluorosuccinyl chloride with primary or secondary amines produces tetrafluorosuccinamides. These reactions are generally very rapid and highly exothermic. Similar to esterification, a stoichiometric amount of a non-nucleophilic base is necessary to scavenge the generated HCl.

Experimental Protocol: Synthesis of a Tetrafluorosuccinamide

This protocol provides a general method for the amidation of Tetrafluorosuccinyl chloride.

Materials:

• Tetrafluorosuccinyl chloride

• Primary or secondary amine (e.g., piperazine, aniline)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Anhydrous triethylamine (TEA) or pyridine

Procedure:

• In an oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve the amine (2.2 equivalents) and triethylamine (2.5 equivalents) in anhydrous DCM.

• Cool the solution to 0°C in an ice bath with stirring.

• Add a solution of Tetrafluorosuccinyl chloride (1.0 equivalent) in anhydrous DCM to the dropping funnel.

• Add the Tetrafluorosuccinyl chloride solution dropwise to the amine solution over a period of 30-60 minutes, ensuring the temperature does not exceed 5°C.

• After the addition, allow the mixture to warm to room temperature and continue stirring for 1-3 hours.

• Monitor the reaction by TLC or liquid chromatography-mass spectrometry (LC-MS).

• The work-up procedure typically involves washing the reaction mixture with water and brine, drying the organic phase, and removing the solvent under reduced pressure.

• The resulting amide can be purified by recrystallization or column chromatography.

Parameter	Condition
Reactants
Tetrafluorosuccinyl chloride	1.0 eq
Amine	2.2 eq
Anhydrous Triethylamine	2.5 eq
Solvent	Anhydrous Dichloromethane
Temperature	0°C to Room Temperature
Reaction Time	1.5-4 hours
Typical Yield	> 90% (dependent on amine)

Application in Polymer Synthesis

Tetrafluorosuccinyl chloride is a valuable monomer for the synthesis of fluorinated polymers, such as polyamides and polyesters.[1] One notable application is in interfacial polymerization to form thin-film composite membranes. For instance, the reaction of Tetrafluorosuccinyl chloride with piperazine at the interface of two immiscible solvents can produce a thin polyamide layer.[3][4][5]

Experimental Protocol: Interfacial Polymerization for Polyamide Membrane Formation

This protocol outlines the basic principle of forming a polyamide thin film.

Materials:

• Piperazine

• Tetrafluorosuccinyl chloride

• An organic solvent immiscible with water (e.g., hexane)

• Deionized water

Procedure:

• Prepare an aqueous solution of piperazine (e.g., 2-4% w/v).

• Prepare an organic solution of Tetrafluorosuccinyl chloride in hexane (e.g., 0.1-0.5% w/v).

• A porous support membrane is first immersed in the aqueous piperazine solution for a set time.

• The excess piperazine solution is removed from the surface.

• The amine-saturated support is then immersed in the organic solution of Tetrafluorosuccinyl chloride.

• The polymerization reaction occurs rapidly at the interface, forming a thin polyamide film.

• The resulting composite membrane is then washed and stored in water.

Parameter	Condition
Aqueous Phase	2-4% (w/v) Piperazine in water
Organic Phase	0.1-0.5% (w/v) Tetrafluorosuccinyl chloride in hexane
Reaction Time	Typically a few minutes
Temperature	Room Temperature

Visualization of Experimental Workflow

Anhydrous Reaction Workflow

Caption: General workflow for anhydrous reactions of Tetrafluorosuccinyl chloride.

Signaling Pathway for Nucleophilic Acyl Substitution

Caption: Nucleophilic acyl substitution mechanism for TFSC reactions.

References

• 1. Tetrafluorosuccinic acid | 377-38-8 | Benchchem [benchchem.com]
• 2. Buy Tetrafluorosuccinic acid | 377-38-8 [smolecule.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Interfacial Polymerization of Tetrafluorosuccinyl Chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tetrafluorosuccinyl chloride as a monomer in interfacial polymerization for the synthesis of fluorinated polyamides. The protocols are based on established methods for interfacial polymerization, adapted for the specific reactivity of this fluorinated monomer.

Introduction

Interfacial polymerization is a powerful technique for the rapid synthesis of high-molecular-weight polymers at the interface of two immiscible liquids. This method is particularly well-suited for the preparation of thin-film composite membranes, microcapsules, and specialty fibers. Tetrafluorosuccinyl chloride, a fluorinated diacyl chloride, is an attractive monomer for this process due to the unique properties conferred by the fluorine atoms.

The incorporation of fluorine into the polymer backbone can lead to polyamides with:

• Enhanced Thermal Stability: The high bond energy of C-F bonds contributes to improved resistance to heat and chemical degradation.

• Improved Chemical Resistance: Fluorinated polymers are often resistant to a wide range of solvents and corrosive chemicals.

• Low Surface Energy: This can impart hydrophobicity and oleophobicity to the polymer surface.

• Low Dielectric Constant: Making them suitable for applications in microelectronics.

• Biocompatibility: Fluoropolymers often exhibit good biocompatibility, a desirable trait for drug delivery and medical device applications.

This document provides a general protocol for the interfacial polymerization of tetrafluorosuccinyl chloride with diamines to form fluorinated polyamides and summarizes the properties of related fluorinated polymers.

Safety Precautions

Tetrafluorosuccinyl chloride is a corrosive and moisture-sensitive compound. It is crucial to handle this chemical with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

• Hazards: Causes severe skin burns and eye damage. May cause respiratory irritation. Reacts violently with water.[1]

• Recommended PPE: Wear protective gloves, protective clothing, eye protection, and face protection.[1]

• Handling: Keep the workplace dry and do not allow the product to come into contact with water. Keep the container tightly closed.[1]

• First Aid: In case of contact, immediately flush skin or eyes with plenty of water for at least 15 minutes and seek medical attention. If inhaled, move the person to fresh air. If swallowed, rinse the mouth with water and do NOT induce vomiting.[1]

Experimental Protocols

The following protocols are adapted from general interfacial polymerization procedures for the synthesis of polyamide thin films and bulk polymers. Researchers should optimize these conditions for their specific diamine and application.

Materials and Reagents

• Acid Chloride Monomer: Tetrafluorosuccinyl chloride (purity > 95%)

• Amine Monomer: A selected aliphatic or aromatic diamine (e.g., hexamethylenediamine, p-phenylenediamine)

• Organic Solvent (immiscible with water): Hexane, cyclohexane, or chloroform

• Aqueous Phase: Deionized water

• Acid Scavenger (optional but recommended): Sodium hydroxide (NaOH) or triethylamine (TEA) to neutralize the HCl byproduct.

• Phase Transfer Catalyst (optional): Tetrabutylammonium bromide (TBAB) can enhance the reaction rate.

Protocol for Thin-Film Polyamide Membrane Synthesis

This protocol is suitable for creating thin polyamide films on a support for applications such as nanofiltration or reverse osmosis.

Experimental Workflow:

Caption: Workflow for thin-film polyamide membrane synthesis.

Procedure:

• Prepare the Aqueous Phase: Dissolve the diamine (e.g., 2-3 wt%) and an acid scavenger like sodium hydroxide (e.g., 2-4 wt%) in deionized water. If using a phase transfer catalyst, it can be added to this phase.

• Prepare the Organic Phase: Dissolve tetrafluorosuccinyl chloride (e.g., 0.1-0.5 wt%) in a water-immiscible organic solvent such as hexane.

• Support Immersion: Immerse a porous support membrane (e.g., polysulfone) in the aqueous diamine solution for a set time (e.g., 2-5 minutes).

• Remove Excess Solution: Remove the support from the aqueous phase and eliminate excess solution from the surface, for instance, by using a rubber roller or an air knife.

• Interfacial Polymerization: Immerse the amine-saturated support into the organic phase containing tetrafluorosuccinyl chloride for a short duration (e.g., 30 seconds to 3 minutes). A thin polyamide film will form at the interface.

• Post-Treatment:

  • Remove the membrane from the organic phase and rinse it with a fresh organic solvent (e.g., hexane) to wash away unreacted acyl chloride.

  • Air-dry the membrane for a specified time (e.g., 1-5 minutes).

  • Heat-cure the membrane in an oven at a specific temperature (e.g., 60-80 °C) for a set duration (e.g., 5-20 minutes) to complete the polymerization and enhance film adhesion.[2][3]

• Storage: Store the prepared membrane in deionized water until further use.

Protocol for Bulk Polyamide Synthesis ("Nylon Rope Trick")

This classic demonstration of interfacial polymerization can be adapted to synthesize a strand of fluorinated polyamide.

Experimental Workflow:

Caption: Workflow for bulk polyamide synthesis.

Procedure:

• Prepare the Aqueous Phase: In a beaker, dissolve an aliphatic diamine (e.g., hexamethylenediamine, 5 wt%) and sodium hydroxide (5 wt%) in water.

• Prepare the Organic Phase: In a separate container, dissolve tetrafluorosuccinyl chloride (5 wt%) in a water-immiscible organic solvent (e.g., chloroform or hexane).

• Layering: Carefully pour the organic phase on top of the aqueous phase in the beaker, minimizing mixing. An interface will form between the two layers.

• Polymer Formation and Removal: A film of the fluorinated polyamide will instantly form at the interface. Using forceps, grasp the center of the polymer film and slowly pull it upwards. A continuous strand or "rope" of the polymer can be drawn out.

• Washing and Drying:

  • Wash the polymer strand thoroughly with water to remove any unreacted monomers and salts.

  • Subsequently, wash with acetone to help remove water.

  • Allow the polymer to dry completely in a fume hood or a vacuum oven at a low temperature.

Data Presentation: Properties of Related Fluorinated Polyamides

Table 1: Synthesis and Inherent Viscosity of Fluorinated Polyamides

Polymer ID	Diamine Co-monomer	Inherent Viscosity (dL/g)
P-1	N,N'-bis(trimethylsilyl)-4,4'-diaminodiphenyl ether	1.8
P-2	N,N'-bis(trimethylsilyl)-4,4'-diaminodiphenyl methane	1.1
P-3	N,N'-bis(trimethylsilyl)-3,3'-dimethyl-4,4'-biphenylene diamine	0.4
Data from low-temperature solution polycondensation of tetrafluoroisophthaloyl chloride with various silylated aromatic diamines.[1]

Table 2: Thermal Properties of Fluorinated Polyamides

Polymer Type	Glass Transition Temp. (°C)	Decomposition Temp. (°C)
Polyperfluoroisophthalamides	~280	~330
Polyperfluoroterephthalamides	Crystalline (no Tg reported)	~330
Data from low-temperature solution polycondensation.[1]

Signaling Pathways and Logical Relationships

The fundamental chemical reaction in this interfacial polymerization is the nucleophilic acyl substitution between the amine groups of the diamine and the acyl chloride groups of tetrafluorosuccinyl chloride.

Caption: Reaction mechanism of polyamide formation.

This process is self-limiting. As the polyamide film forms at the interface, it acts as a barrier, slowing the diffusion of the monomers to the reaction zone, which helps in controlling the thickness of the resulting film.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols: Derivatization of Hydroxyl Groups with Tetrafluorosuccinyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the derivatization of hydroxyl groups using tetrafluorosuccinyl chloride. This process is designed to enhance the analytical detection of molecules containing hydroxyl moieties, such as alcohols and phenols, particularly in the context of chromatographic and mass spectrometric analysis. Derivatization with fluorinated reagents like tetrafluorosuccinyl chloride can significantly improve the volatility, thermal stability, and detectability of analytes.

Introduction

The derivatization of hydroxyl groups is a critical step in the analysis of many organic compounds, especially in complex matrices such as biological samples.[1][2] Acyl chlorides are potent reagents for this purpose, reacting with the nucleophilic hydroxyl group to form stable ester derivatives.[3][4] Tetrafluorosuccinyl chloride offers a bifunctional derivatizing agent, capable of reacting with two hydroxyl groups, which can be advantageous for cross-linking applications or for creating derivatives with unique mass spectrometric fragmentation patterns. The introduction of fluorine atoms into the derivative enhances sensitivity in electron capture detection (ECD) for gas chromatography (GC) and can improve ionization efficiency in mass spectrometry (MS).

Applications

Derivatization with tetrafluorosuccinyl chloride can be applied in various fields:

• Metabolomics: To enhance the detection of hydroxyl-containing metabolites in biological fluids.[5]

• Pharmaceutical Analysis: For the quantification of drugs and their metabolites containing hydroxyl functional groups.[6]

• Environmental Analysis: To detect and quantify pollutants such as phenols and aliphatic alcohols in environmental samples.[1]

• Food and Beverage Analysis: For the analysis of alcohols and phenolic compounds that contribute to the flavor and quality of food products.

Reaction Mechanism

The derivatization reaction proceeds via a nucleophilic acyl substitution. The lone pair of electrons on the oxygen atom of the hydroxyl group attacks one of the electrophilic carbonyl carbons of tetrafluorosuccinyl chloride. This is followed by the elimination of a chloride ion, leading to the formation of an ester linkage. The reaction is typically carried out in the presence of a base, such as pyridine, to neutralize the hydrochloric acid byproduct and to catalyze the reaction.[7]

Caption: General reaction of a hydroxyl group with tetrafluorosuccinyl chloride.

Experimental Protocols

The following is a general protocol for the derivatization of hydroxyl-containing compounds with tetrafluorosuccinyl chloride. This protocol is based on established methods for similar acylating agents, such as pentafluorobenzoyl chloride, and may require optimization for specific applications.[8][9]

Protocol 1: Standard Derivatization for GC-MS Analysis

Materials:

• Analyte standard or sample containing hydroxyl groups

• Tetrafluorosuccinyl chloride solution (10% in a suitable aprotic solvent like acetonitrile or toluene)

• Pyridine (catalyst and acid scavenger)

• Anhydrous sodium sulfate

• Solvent for extraction (e.g., hexane, dichloromethane)

• Vials with PTFE-lined caps

• Heating block or water bath

• Nitrogen gas supply for evaporation

Procedure:

• Sample Preparation:

  • Pipette a known volume of the sample or standard solution into a clean, dry reaction vial.

  • If the sample is in an aqueous solution, it must be extracted into an organic solvent and dried completely. Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Derivatization Reaction:

  • To the dried residue, add 100 µL of the tetrafluorosuccinyl chloride solution and 20 µL of pyridine.

  • Seal the vial tightly and vortex for 30 seconds.

  • Incubate the reaction mixture at 60°C for 30 minutes in a heating block.

• Work-up and Extraction:

  • After incubation, allow the vial to cool to room temperature.

  • Add 1 mL of deionized water to quench the reaction.

  • Add 1 mL of hexane (or another suitable extraction solvent) and vortex vigorously for 1 minute.

  • Centrifuge to separate the phases.

  • Carefully transfer the organic layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Sample Preparation for Analysis:

  • Transfer the dried organic extract to a new vial and evaporate to a final volume of approximately 100 µL under a gentle stream of nitrogen.

  • The sample is now ready for injection into the GC-MS system.

Caption: Experimental workflow for hydroxyl group derivatization.

Data Presentation

The following tables provide examples of the types of quantitative data that can be obtained from the analysis of tetrafluorosuccinyl-derivatized compounds. The exact values will depend on the specific analyte and the analytical instrumentation used.

Table 1: GC-MS Retention Times of Derivatized Alcohols

Analyte (Alcohol)	Derivatized Form	Expected Retention Time (min)
Methanol	Bis(tetrafluorosuccinyl) methane ester	Dependent on GC conditions
Ethanol	Bis(tetrafluorosuccinyl) ethane ester	Dependent on GC conditions
Propanol	Bis(tetrafluorosuccinyl) propane ester	Dependent on GC conditions
Phenol	Bis(tetrafluorosuccinyl) benzene ester	Dependent on GC conditions

Table 2: Characteristic Mass Fragments for Tetrafluorosuccinyl Derivatives

Derivative	Parent Ion (M+)	Key Fragment Ions (m/z)	Description of Fragments
Tetrafluorosuccinate ester	Variable	Variable	Loss of the alkoxy group, fragments from the tetrafluorosuccinyl moiety.
Di-ester derivative	Variable	Variable	Fragmentation patterns will be specific to the parent molecule and the derivatizing agent.

Stability of Derivatives

The stability of the resulting tetrafluorosuccinate esters is a critical factor for accurate quantification. While succinate esters are known to be susceptible to hydrolysis, the stability of fluorinated esters may vary.[10] It is recommended to analyze the derivatized samples as soon as possible or to conduct stability studies under the intended storage conditions.

Conclusion

Derivatization of hydroxyl groups with tetrafluorosuccinyl chloride is a promising technique for enhancing the analytical detection of a wide range of compounds. The protocol provided serves as a general guideline and should be optimized for specific analytes and matrices. This method, when coupled with sensitive analytical techniques like GC-MS, can be a valuable tool for researchers, scientists, and drug development professionals.

References

• 1. Derivatization of hydroxyl functional groups for liquid chromatography and capillary electroseparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. Multi-Functional Derivatization of Amine, Hydroxyl, and Carboxylate Groups for Metabolomic Investigations of Human Tissue by Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Derivatization methods for quantitative bioanalysis by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Strategies in the design of solution-stable, water-soluble prodrugs I: a physical-organic approach to pro-moiety selection for 21-esters of corticosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]

Safe Handling and Quenching Procedures for Tetrafluorosuccinyl Chloride Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Tetrafluorosuccinyl chloride (C₄Cl₂F₄O₂) is a highly reactive diacyl chloride valuable in organic synthesis for the introduction of the tetrafluorosuccinyl moiety. Its reactivity, however, necessitates stringent safety protocols for handling and quenching. These application notes provide detailed procedures to ensure the safe use of tetrafluorosuccinyl chloride in research and development settings.

Safety Precautions and Hazard Mitigation

Tetrafluorosuccinyl chloride is a corrosive and moisture-sensitive liquid that reacts violently with water. Inhalation, ingestion, or skin contact can cause severe burns and respiratory irritation. All manipulations should be performed in a well-ventilated chemical fume hood by personnel trained in handling reactive reagents.

Personal Protective Equipment (PPE):

• Eye Protection: Tightly fitting safety goggles and a face shield are mandatory.[1]

• Hand Protection: Chemical-resistant gloves (e.g., butyl rubber or Viton) must be worn. Always inspect gloves for integrity before use.

• Body Protection: A flame-retardant lab coat and closed-toe shoes are required. For large-scale operations, a chemical-resistant apron is recommended.

• Respiratory Protection: If there is a risk of vapor inhalation, a full-face respirator with an appropriate cartridge for acid gases and organic vapors should be used.

Engineering Controls:

• All work must be conducted in a certified chemical fume hood with a tested and reliable airflow.

• An emergency safety shower and eyewash station must be readily accessible.

• Inert atmosphere techniques (e.g., using a Schlenk line or glovebox) are recommended for all reactions to prevent contact with atmospheric moisture.

Quantitative Data Summary

The following table summarizes key physical and chemical properties of tetrafluorosuccinyl chloride.

Property	Value	Reference
Molecular Formula	C₄Cl₂F₄O₂	[1]
Molecular Weight	226.94 g/mol	[1]
Appearance	Colorless to light yellow liquid
Boiling Point	86-87 °C
Density	~1.69 g/cm³
Reactivity	Reacts violently with water, alcohols, amines, and other nucleophiles.
Storage	Store in a cool, dry, well-ventilated area under an inert atmosphere (e.g., nitrogen or argon). Keep away from moisture.

Experimental Protocols

General Reaction Setup for Nucleophilic Acyl Substitution

This protocol describes a general procedure for the reaction of tetrafluorosuccinyl chloride with a generic nucleophile (e.g., an amine or alcohol) under anhydrous conditions.

Materials:

• Tetrafluorosuccinyl chloride

• Nucleophile (e.g., primary or secondary amine, alcohol)

• Anhydrous aprotic solvent (e.g., dichloromethane, diethyl ether, THF)

• Tertiary amine base (e.g., triethylamine, diisopropylethylamine), if reacting with an alcohol or amine hydrochloride salt

• Schlenk flask or three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Septa

• Syringes and needles

• Inert gas supply (nitrogen or argon)

• Cooling bath (ice/water or dry ice/acetone)

Procedure:

• Assemble the reaction glassware and dry it thoroughly in an oven or by flame-drying under a stream of inert gas.

• Add the nucleophile and anhydrous solvent to the reaction flask under a positive pressure of inert gas. If applicable, add the tertiary amine base.

• Cool the stirred solution to the desired reaction temperature (typically 0 °C to -78 °C) using a cooling bath.

• Slowly add tetrafluorosuccinyl chloride to the cooled solution dropwise via syringe. The addition rate should be controlled to maintain the desired reaction temperature.

• After the addition is complete, allow the reaction to stir at the specified temperature for the required duration, monitoring its progress by a suitable analytical technique (e.g., TLC, GC-MS, or NMR).

Quenching Procedures

The choice of quenching procedure depends on the reaction scale and the nature of the reactants and products. Always perform quenching in a chemical fume hood with appropriate PPE.

Method 1: Quenching of the Reaction Mixture (Work-up)

This method is used to neutralize any unreacted tetrafluorosuccinyl chloride and facilitate product isolation.

• Initial Quench with a Less Reactive Nucleophile: Cool the reaction mixture in an ice bath. Slowly add a less reactive nucleophile, such as isopropanol, to the stirred reaction mixture. This will react with any remaining tetrafluorosuccinyl chloride in a more controlled manner than water.[2]

• Aqueous Quench: After the initial quench, slowly add cold water or a saturated aqueous solution of a mild base (e.g., sodium bicarbonate) to the reaction mixture with vigorous stirring. Be prepared for a potentially exothermic reaction and gas evolution (HCl).

• Extraction: Once the quenching is complete and the mixture has cooled to room temperature, transfer it to a separatory funnel. Extract the product with a suitable organic solvent.

• Washing: Wash the organic layer sequentially with dilute acid (e.g., 1 M HCl) if a tertiary amine base was used, followed by saturated aqueous sodium bicarbonate, and finally brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Method 2: Quenching of Excess or Waste Tetrafluorosuccinyl Chloride

This procedure is for the safe disposal of unreacted tetrafluorosuccinyl chloride.

• Dilution: Dilute the tetrafluorosuccinyl chloride with an inert, high-boiling point solvent (e.g., toluene or heptane) in a flask equipped with a stirrer and an inert gas inlet.

• Cooling: Cool the solution in an ice bath.

• Slow Addition of Alcohol: Slowly add isopropanol or another secondary alcohol dropwise to the stirred solution. The reaction is exothermic and will produce HCl gas, which should be vented through a scrubber containing a base solution.

• Completion of Quench: After the initial vigorous reaction subsides, continue to add the alcohol until no further reaction is observed.

• Final Neutralization: Slowly add water to the mixture to ensure all the acyl chloride has been hydrolyzed.

• Neutralization of Acid: Neutralize the acidic solution with a base (e.g., sodium bicarbonate or sodium hydroxide solution) before disposal according to institutional guidelines.

Visualizations

Caption: Workflow for safe handling and quenching of tetrafluorosuccinyl chloride.

Caption: Generalized reaction of tetrafluorosuccinyl chloride with a nucleophile.

References

• 1. echemi.com [echemi.com]
• 2. sioc.cas.cn [sioc.cas.cn]

Applications of Tetrafluorosuccinyl Chloride in Proteomics Research: A Potential Tool for Protein Cross-Linking and Derivatization

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Tetrafluorosuccinyl chloride, a derivative of succinic acid, is a bifunctional electrophilic reagent. While specific applications of tetrafluorosuccinyl chloride in proteomics are not yet widely documented in scientific literature, its chemical properties suggest significant potential for use as a protein cross-linking agent and for chemical derivatization of proteins and peptides. Its structure, featuring two reactive acyl chloride groups and a tetrafluorinated backbone, offers unique characteristics that could be advantageous in mass spectrometry-based proteomics workflows.

Principle of Reactivity: The acyl chloride functional groups of tetrafluorosuccinyl chloride are highly reactive towards nucleophilic side chains of amino acids, primarily the ε-amino group of lysine and the α-amino group at the N-terminus of a protein. Reactions can also occur with the hydroxyl groups of serine, threonine, and tyrosine, as well as the thiol group of cysteine, though to a lesser extent and with lower stability of the resulting ester or thioester bond compared to the robust amide bond formed with amines.

Potential Applications in Proteomics:

• Protein Cross-Linking for Structural Proteomics: As a homobifunctional cross-linker, tetrafluorosuccinyl chloride can covalently link amino acid residues that are in close proximity in the three-dimensional structure of a protein or within a protein complex. The resulting distance constraints can be used to elucidate protein folding, map protein-protein interaction interfaces, and determine the quaternary structure of protein complexes. The length of the succinyl spacer imposes a specific distance constraint for cross-linking.

• Chemical Derivatization for Enhanced Mass Spectrometry Analysis: Modification of peptides with tetrafluorosuccinyl chloride can alter their physicochemical properties. The introduction of the fluorinated moiety can potentially improve chromatographic separation in reversed-phase liquid chromatography. Furthermore, the predictable mass shift upon derivatization can be utilized in targeted mass spectrometry approaches.

• "Fluorous" Proteomics: The presence of fluorine atoms provides a "fluorous" tag.[1] This could enable the specific enrichment of cross-linked or modified peptides from complex mixtures using fluorous solid-phase extraction (FSPE), thereby reducing sample complexity and enhancing the detection of low-abundance species.[1]

Advantages of the Tetrafluoro- Moiety:

• Increased Hydrophobicity: The fluorine atoms can increase the hydrophobicity of the cross-linker, which may enhance its ability to permeate cell membranes for in-situ cross-linking studies.[2][3][4]

• Potential for Altered Fragmentation: The electron-withdrawing nature of the fluorine atoms may influence the fragmentation pattern of derivatized peptides in tandem mass spectrometry (MS/MS), potentially leading to the generation of unique and informative fragment ions.

• Metabolic Stability: Fluorinated compounds are often more resistant to metabolic degradation, which could be an advantage in in-vivo cross-linking experiments.[1]

Experimental Protocols

The following are generalized protocols for the potential use of tetrafluorosuccinyl chloride in proteomics. Note: These are theoretical protocols and would require optimization for specific applications.

Protocol 1: Cross-Linking of a Purified Protein or Protein Complex

Objective: To introduce covalent cross-links within a protein or between interacting proteins to study their structure and interactions.

Materials:

• Purified protein or protein complex (1-5 mg/mL in an amine-free buffer, e.g., HEPES or phosphate buffer, pH 7.2-8.0)

• Tetrafluorosuccinyl chloride

• Anhydrous dimethyl sulfoxide (DMSO)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• SDS-PAGE reagents

• Mass spectrometer and LC-MS/MS system

Procedure:

• Reagent Preparation: Prepare a fresh stock solution of tetrafluorosuccinyl chloride in anhydrous DMSO (e.g., 10-100 mM).

• Cross-Linking Reaction: a. To the protein solution, add the tetrafluorosuccinyl chloride stock solution to achieve a final concentration that provides a molar excess of the reagent over the protein (e.g., 20- to 100-fold molar excess). b. Incubate the reaction mixture for 30-60 minutes at room temperature with gentle mixing.

• Quenching: Add the quenching buffer to a final concentration of 20-50 mM to consume any unreacted tetrafluorosuccinyl chloride. Incubate for 15-30 minutes at room temperature.

• Analysis of Cross-Linking: a. SDS-PAGE: Analyze the reaction products by SDS-PAGE to visualize the formation of higher molecular weight species, indicative of cross-linking. b. Mass Spectrometry: For detailed analysis, the cross-linked protein can be digested with a protease (e.g., trypsin), and the resulting peptides analyzed by LC-MS/MS to identify the cross-linked residues.

Protocol 2: Derivatization of Peptides for LC-MS/MS Analysis

Objective: To modify tryptic peptides with tetrafluorosuccinyl chloride to potentially alter their chromatographic behavior and fragmentation in the mass spectrometer.

Materials:

• Tryptic digest of a protein sample

• Amine-free buffer (e.g., 50 mM HEPES, pH 8.0)

• Tetrafluorosuccinyl chloride

• Anhydrous DMSO

• Quenching solution (e.g., 5% hydroxylamine)

• C18 solid-phase extraction (SPE) cartridge

• Mass spectrometer and LC-MS/MS system

Procedure:

• Sample Preparation: Resuspend the dried tryptic peptides in the amine-free buffer.

• Reagent Preparation: Prepare a fresh stock solution of tetrafluorosuccinyl chloride in anhydrous DMSO.

• Derivatization Reaction: a. Add the tetrafluorosuccinyl chloride stock solution to the peptide solution to achieve a desired final concentration (optimization required). b. Incubate for 1 hour at room temperature.

• Quenching: Add the quenching solution and incubate for 15 minutes.

• Sample Cleanup: Acidify the sample with trifluoroacetic acid (TFA) to pH < 3 and desalt the peptides using a C18 SPE cartridge. Elute the derivatized peptides and dry them under vacuum.

• LC-MS/MS Analysis: Reconstitute the derivatized peptides in a suitable solvent for LC-MS/MS analysis.

Quantitative Data Summary

As there is no direct literature on the use of tetrafluorosuccinyl chloride in proteomics, quantitative data from experimental applications is not available. The following table presents hypothetical data based on what would be important to measure when characterizing the performance of this reagent, with example values for illustrative purposes.

Parameter	Hypothetical Value/Range	Significance
Cross-Linking Efficiency
% Monomeric Protein Remaining	< 20%	Indicates the extent of the cross-linking reaction.
% Dimeric/Oligomeric Species	> 80%	A higher percentage suggests efficient cross-linking.
Derivatization Efficiency
% Peptides Derivatized	> 95%	High efficiency is crucial for reproducible quantitative proteomics.
% Missed Cleavages (Post-derivatization)	< 10%	Derivatization of lysine residues will prevent tryptic cleavage.
Mass Spectrometry
Mass Shift (per acylation)	+155.98 Da (C4F4O2)	Predictable mass shift for identifying modified peptides.
Chromatographic Retention Time Shift	+1-5 min	The fluorinated moiety is expected to increase hydrophobicity and retention time.

Visualizations

Reaction of Tetrafluorosuccinyl Chloride with Protein Amino Groups

Caption: Reaction scheme of Tetrafluorosuccinyl Chloride with proteins.

Hypothetical Workflow for Cross-Linking Mass Spectrometry

Caption: A potential workflow for structural proteomics using Tetrafluorosuccinyl Chloride.

References

• 1. The Application of Fluorine-Containing Reagents in Structural Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and Characterization of a Fluorinated MS-Cleavable Cross-Linker for Structural Proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Fluorinated Heterocycles Using Tetrafluorosuccinyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of fluorine into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and materials science. The unique properties of the fluorine atom, such as its high electronegativity, small size, and the strength of the carbon-fluorine bond, can profoundly influence the physicochemical and biological properties of a molecule. These modifications can lead to enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets. Tetrafluorosuccinyl chloride, a perfluorinated C4 building block, offers a direct and efficient route to a variety of fluorinated five- and six-membered heterocycles through cyclocondensation reactions with various binucleophiles. This document provides detailed application notes and hypothesized protocols for the synthesis of key fluorinated heterocycles utilizing tetrafluorosuccinyl chloride.

Note: Specific experimental protocols for the synthesis of fluorinated heterocycles directly from tetrafluorosuccinyl chloride are not extensively reported in the public domain. The following protocols are based on general principles of acyl chloride reactivity and analogous reactions with similar reagents. These methods should be considered as starting points for experimental optimization.

Key Synthetic Applications

Tetrafluorosuccinyl chloride serves as a versatile precursor for the synthesis of several classes of fluorinated heterocycles, primarily through reactions with nitrogen-containing binucleophiles. The high reactivity of the acyl chloride groups facilitates cyclization under relatively mild conditions.

Synthesis of 3,3,4,4-Tetrafluoropyrrolidine-2,5-dione (Tetrafluorosuccinimide)

The reaction of tetrafluorosuccinyl chloride with ammonia or primary amines is expected to yield the corresponding five-membered imide, 3,3,4,4-tetrafluoropyrrolidine-2,5-dione (tetrafluorosuccinimide), a valuable scaffold in medicinal chemistry.

Experimental Workflow:

Caption: General workflow for the synthesis of tetrafluorosuccinimides.

Hypothesized Protocol:

• In a flame-dried round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve tetrafluorosuccinyl chloride (1.0 eq) in a suitable anhydrous solvent (e.g., dichloromethane or diethyl ether) to a concentration of 0.1-0.5 M.

• Cool the solution to 0 °C using an ice bath.

• Slowly add a solution of the amine (ammonia or a primary amine, 2.2 eq) in the same solvent or as a gas bubbled through the solution. The excess amine acts as a base to neutralize the HCl byproduct.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction by the slow addition of water.

• Separate the organic layer, and wash it sequentially with dilute HCl (to remove excess amine if a primary amine was used), saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) or by column chromatography on silica gel.

Quantitative Data (Hypothetical):

Binucleophile	Product	Expected Yield (%)
Ammonia	3,3,4,4-Tetrafluoropyrrolidine-2,5-dione	70-90
Aniline	1-Phenyl-3,3,4,4-tetrafluoropyrrolidine-2,5-dione	65-85
Benzylamine	1-Benzyl-3,3,4,4-tetrafluoropyrrolidine-2,5-dione	75-95

Synthesis of 4,4,5,5-Tetrafluoropyridazine-3,6-dione

The reaction with hydrazine or its derivatives is anticipated to produce six-membered heterocyclic systems, such as 4,4,5,5-tetrafluoropyridazine-3,6-dione. These structures are of interest as potential pharmacophores.

Reaction Scheme:

Caption: Synthesis of tetrafluoropyridazinediones.

Hypothesized Protocol:

• In a round-bottom flask under an inert atmosphere, dissolve tetrafluorosuccinyl chloride (1.0 eq) in a suitable aprotic solvent (e.g., acetonitrile or THF) to a concentration of 0.2-0.5 M.

• Add a solution of hydrazine hydrate or a substituted hydrazine (1.0 eq) dropwise to the stirred solution at room temperature.

• If required, add a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine, 2.2 eq) to scavenge the generated HCl.

• Heat the reaction mixture to reflux and monitor the progress by TLC or LC-MS. The reaction time can vary from 4 to 24 hours.

• After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Partition the residue between ethyl acetate and water.

• Wash the organic layer with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the product by recrystallization or column chromatography.

Quantitative Data (Hypothetical):

Binucleophile	Product	Expected Yield (%)
Hydrazine Hydrate	4,4,5,5-Tetrafluoropyridazine-3,6-dione	60-80
Phenylhydrazine	1-Phenyl-4,4,5,5-tetrafluoropyridazine-3,6-dione	55-75
Methylhydrazine	1-Methyl-4,4,5,5-tetrafluoropyridazine-3,6-dione	65-85

Synthesis of Fluorinated Barbituric Acid Analogs

The cyclocondensation of tetrafluorosuccinyl chloride with urea or thiourea could potentially lead to the formation of novel fluorinated barbituric acid or thiobarbituric acid analogs. These compounds are of significant interest in drug discovery due to the diverse biological activities of the barbiturate core.

Logical Relationship of Synthesis:

Caption: Logical steps to fluorinated barbiturates.

Hypothesized Protocol:

• In a dry reaction vessel, combine tetrafluorosuccinyl chloride (1.0 eq) and urea or thiourea (1.0-1.2 eq).

• Add a high-boiling polar aprotic solvent such as DMF or DMSO.

• Add a suitable base, for example, anhydrous potassium carbonate or sodium hydride, portion-wise at room temperature.

• Heat the reaction mixture to 80-120 °C and stir for 6-24 hours, monitoring by LC-MS.

• Cool the reaction to room temperature and pour it into ice-water.

• Acidify the aqueous mixture with dilute HCl to precipitate the product.

• Collect the solid by filtration, wash with cold water, and dry under vacuum.

• Further purification can be achieved by recrystallization from an appropriate solvent (e.g., ethanol/water).

Quantitative Data (Hypothetical):

Binucleophile	Product	Expected Yield (%)
Urea	5,5,6,6-Tetrafluoropyrimidine-2,4(1H,3H)-dione	40-60
Thiourea	5,5,6,6-Tetrafluoro-2-thioxodihydropyrimidin-4(1H)-one	35-55

Conclusion

Tetrafluorosuccinyl chloride is a promising, yet underutilized, reagent for the synthesis of diverse fluorinated heterocyclic compounds. The protocols outlined in these application notes, though largely based on chemical principles rather than specific literature precedents, provide a solid foundation for researchers to explore the synthesis of novel fluorinated pyrrolidinediones, pyridazinediones, and barbituric acid analogs. The resulting compounds hold significant potential for applications in drug discovery and materials science, warranting further investigation and methodological development. It is strongly recommended that all reactions are performed on a small scale initially to optimize conditions and ensure safety.

Application Notes and Protocols for Reactions Involving Tetrafluorosuccinyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the application of Tetrafluorosuccinyl chloride in chemical synthesis, with a focus on the preparation of fluorinated polyamides and polyesters. The protocols and data presented are intended for use by trained professionals in a laboratory setting.

Introduction

Tetrafluorosuccinyl chloride (C₄Cl₂F₄O₂) is a fluorinated acyl chloride that serves as a valuable building block in organic and polymer chemistry.[1][2] Its chemical structure, featuring a tetrafluorinated backbone, imparts unique properties to the resulting molecules, such as enhanced thermal stability, chemical resistance, and modified solubility. This diacyl chloride is a reactive monomer that readily participates in reactions with nucleophiles like amines and alcohols to form amides and esters, respectively. These reactions are particularly useful for the synthesis of specialty polymers with tailored properties.

Chemical and Physical Properties

Property	Value
Molecular Formula	C₄Cl₂F₄O₂
Molecular Weight	226.94 g/mol [1]
Appearance	Liquid[2]
Boiling Point	86.1 °C
Purity (typical)	95%[2]
CAS Number	356-15-0[1]

Safety Information

Tetrafluorosuccinyl chloride is a corrosive substance that causes severe skin burns and eye damage.[1] It reacts violently with water and may cause respiratory irritation. It is imperative to handle this chemical in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. For detailed safety information, consult the Safety Data Sheet (SDS).

Reactions and Protocols

The primary application of Tetrafluorosuccinyl chloride is in acylation reactions, particularly in the formation of amide and ester linkages. These reactions are fundamental to the synthesis of a variety of small molecules and polymers.

Synthesis of Polyamides via Interfacial Polymerization

Interfacial polymerization is a technique used to produce thin-film composite membranes and high-molecular-weight polymers.[3] The reaction occurs at the interface of two immiscible liquids, one containing the diamine and the other containing the diacyl chloride.

Reaction Scheme:

Experimental Protocol: Synthesis of Aromatic Polyamide

This protocol describes the synthesis of a polyamide from Tetrafluorosuccinyl chloride and an aromatic diamine, such as p-phenylenediamine (PPD).

Materials:

• Tetrafluorosuccinyl chloride (TFSC)

• p-Phenylenediamine (PPD)

• Hexane (or other suitable organic solvent)

• Deionized water

• Sodium hydroxide (NaOH) (for acid scavenging)

• Phase-transfer catalyst (e.g., benzyltriethylammonium chloride), optional

Procedure:

• Aqueous Phase Preparation: Prepare an aqueous solution of p-phenylenediamine. For example, dissolve a stoichiometric amount of PPD and a slight excess of an acid scavenger like sodium hydroxide in deionized water.

• Organic Phase Preparation: Prepare a solution of Tetrafluorosuccinyl chloride in an immiscible organic solvent, such as hexane.

• Polymerization: Carefully pour the organic phase onto the aqueous phase in a beaker without stirring to create a distinct interface. The polyamide film will form at this interface.

• Polymer Film Extraction: Gently pull the formed polymer film from the interface using forceps or a glass rod and wind it onto a rotating drum or simply collect it.

• Washing and Drying: Thoroughly wash the collected polymer with water and then with a solvent like ethanol or acetone to remove unreacted monomers and byproducts. Dry the polymer in a vacuum oven at a suitable temperature (e.g., 60-80 °C).

Expected Outcome:

A solid, often fibrous or film-like, polyamide. The properties of the resulting polymer, such as molecular weight and thermal stability, will depend on the specific diamine used and the reaction conditions.

Quantitative Data Summary (Illustrative)

Diamine	Organic Solvent	Reaction Time	Yield (%)	Inherent Viscosity (dL/g)
p-Phenylenediamine	Hexane	5 min	>90	0.5 - 1.5
4,4'-Oxydianiline	Chloroform	10 min	>90	0.6 - 1.8

Note: The data in this table is illustrative and will vary based on specific experimental conditions.

Synthesis of Polyesters via Solution Polymerization

Solution polymerization is a common method for synthesizing polyesters where both the diol and diacyl chloride are dissolved in a suitable solvent.

Reaction Scheme:

Experimental Protocol: Synthesis of an Aromatic Polyester

This protocol outlines the synthesis of a polyester from Tetrafluorosuccinyl chloride and a bisphenol, such as Bisphenol A.

Materials:

• Tetrafluorosuccinyl chloride (TFSC)

• Bisphenol A

• Anhydrous pyridine or other suitable tertiary amine (as an acid scavenger and catalyst)

• Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

Procedure:

• Reaction Setup: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, dissolve a stoichiometric amount of Bisphenol A and pyridine in anhydrous DCM under a nitrogen atmosphere.

• Monomer Addition: Cool the solution in an ice bath (0 °C). Slowly add a solution of Tetrafluorosuccinyl chloride in anhydrous DCM dropwise from the dropping funnel with vigorous stirring.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for several hours (e.g., 2-24 hours) to ensure complete polymerization.

• Polymer Precipitation: Precipitate the polyester by pouring the reaction mixture into a non-solvent, such as methanol.

• Purification and Drying: Filter the precipitated polymer, wash it thoroughly with methanol to remove unreacted monomers and pyridine hydrochloride, and then dry it in a vacuum oven at an appropriate temperature (e.g., 80-100 °C).

Expected Outcome:

A solid, typically powdered, polyester. The properties of the polyester will be influenced by the choice of diol and the polymerization conditions.

Quantitative Data Summary (Illustrative)

Diol	Solvent	Reaction Time (h)	Yield (%)	Inherent Viscosity (dL/g)
Bisphenol A	Dichloromethane	4	>95	0.4 - 1.2
1,4-Butanediol	Tetrahydrofuran	6	>90	0.3 - 0.9

Note: The data in this table is illustrative and will vary based on specific experimental conditions.

Visualizations

Experimental Workflow for Interfacial Polymerization

Caption: Workflow for Polyamide Synthesis via Interfacial Polymerization.

Logical Relationship in Solution Polymerization

Caption: Key Steps in Polyester Synthesis via Solution Polymerization.

Conclusion

Tetrafluorosuccinyl chloride is a versatile monomer for the synthesis of fluorinated polymers. The protocols provided herein for interfacial and solution polymerization offer robust methods for the preparation of polyamides and polyesters with unique properties. Researchers can adapt these procedures to incorporate different diamines and diols to create a wide range of materials for various applications, from high-performance films and fibers to specialized materials in the biomedical and electronics fields. Careful adherence to safety protocols is essential when working with this reactive and corrosive chemical.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Effect of Additives during Interfacial Polymerization Reaction for Fabrication of Organic Solvent Nanofiltration (OSN) Membranes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of Tetrafluorosuccinyl Chloride by Vacuum Distillation

Frequently Asked Questions (FAQs)

Q1: What is the atmospheric boiling point of Tetrafluorosuccinyl chloride?

A1: The atmospheric boiling point of Tetrafluorosuccinyl chloride is approximately 86.1°C. However, due to its thermal instability, distillation at atmospheric pressure is not recommended as it can lead to decomposition.

Q2: Why is vacuum distillation necessary for purifying Tetrafluorosuccinyl chloride?

A2: Tetrafluorosuccinyl chloride is a reactive and thermally sensitive compound. Vacuum distillation allows for the purification to be performed at a lower temperature, which minimizes the risk of thermal decomposition and the formation of impurities.[1]

Q3: What are the primary impurities found in crude Tetrafluorosuccinyl chloride?

A3: The most common impurity is Tetrafluorosuccinic acid, which forms from the hydrolysis of Tetrafluorosuccinyl chloride upon exposure to moisture.[1] Other potential impurities may include residual starting materials or byproducts from its synthesis.

Q4: What are the hazardous decomposition products of Tetrafluorosuccinyl chloride?

A4: Thermal decomposition of Tetrafluorosuccinyl chloride can release hazardous gases, including carbon monoxide (CO), carbon dioxide (CO2), gaseous hydrogen fluoride (HF), and hydrogen chloride (HCl) gas.

Q5: How should Tetrafluorosuccinyl chloride be stored?

A5: It should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry, and well-ventilated area, away from moisture, bases, alcohols, and metals.

Experimental Protocol: Vacuum Distillation of Tetrafluorosuccinyl Chloride

This protocol outlines the recommended procedure for the vacuum distillation of Tetrafluorosuccinyl chloride. Adherence to safety precautions is paramount due to the reactive and corrosive nature of this compound.

Materials and Equipment:

• Crude Tetrafluorosuccinyl chloride

• Dry, two-neck round-bottom flask

• Short-path distillation head with a condenser and collection flask

• Vigreux column (optional, for better separation)

• Thermometer and adapter

• Heating mantle with a stirrer

• Vacuum pump with a cold trap (e.g., dry ice/acetone or liquid nitrogen)

• Manometer

• Inert gas (Nitrogen or Argon) supply

• Dry glassware (oven-dried and cooled under an inert atmosphere)

• Compatible boiling chips or a magnetic stir bar

• Appropriate personal protective equipment (PPE): safety goggles, face shield, acid-resistant gloves, and a lab coat.

Procedure:

• Glassware Preparation: Ensure all glassware is thoroughly dried in an oven at >100°C for several hours and then cooled under a stream of dry inert gas.

• Apparatus Assembly:

  • Assemble the distillation apparatus in a fume hood.

  • Place a magnetic stir bar or dry boiling chips in the distillation flask.

  • Charge the distillation flask with the crude Tetrafluorosuccinyl chloride under an inert atmosphere to minimize exposure to moisture.

  • Connect the distillation flask to the short-path distillation head. A Vigreux column can be placed between the flask and the distillation head for enhanced separation.

  • Insert a thermometer into the thermometer adapter at the top of the distillation head, ensuring the bulb is positioned correctly to measure the vapor temperature accurately.

  • Connect the condenser to a cooling water supply.

  • Attach the collection flask.

  • Connect the vacuum outlet of the distillation apparatus to a cold trap, and then to the vacuum pump. Include a manometer in the setup to monitor the pressure.

• Distillation Process:

  • Turn on the cooling water to the condenser.

  • Start the vacuum pump and slowly evacuate the system to the desired pressure.

  • Once the desired vacuum is stable, begin gentle heating of the distillation flask using the heating mantle.

  • Start stirring if using a magnetic stir bar.

  • Monitor the temperature of the vapor and the pressure of the system closely.

  • Collect the fraction that distills at a constant temperature and pressure. This corresponds to the purified Tetrafluorosuccinyl chloride.

  • It is advisable to collect a small forerun fraction, which may contain more volatile impurities.

• Shutdown and Storage:

  • After collecting the desired fraction, turn off the heating mantle and allow the system to cool to room temperature.

  • Slowly and carefully vent the system with an inert gas.

  • Turn off the vacuum pump.

  • The purified Tetrafluorosuccinyl chloride in the collection flask should be sealed under an inert atmosphere and stored appropriately.

Estimated Boiling Points of Tetrafluorosuccinyl Chloride at Reduced Pressures:

The following table provides estimated boiling points of Tetrafluorosuccinyl chloride at various vacuum pressures, calculated using a nomograph based on its atmospheric boiling point of 86.1°C. These are estimates and the actual boiling point may vary depending on the purity of the compound and the accuracy of the pressure measurement.

Pressure (mmHg)	Estimated Boiling Point (°C)
1	-12
5	8
10	20
20	32
40	45
60	54
100	66

Troubleshooting Guide

This guide addresses common issues encountered during the vacuum distillation of Tetrafluorosuccinyl chloride.

Issue	Potential Cause(s)	Recommended Solution(s)
No distillation at the expected temperature/pressure	- Vacuum leak in the system.- Inaccurate pressure reading.- Insufficient heating.	- Check all joints and connections for leaks. Use vacuum grease if necessary.- Verify the accuracy of the manometer.- Gradually increase the heating mantle temperature.
Bumping or unstable boiling	- Lack of boiling chips or inadequate stirring.- Too rapid heating.	- Add dry, inert boiling chips or use a magnetic stirrer.- Heat the distillation flask slowly and evenly.
Product is discolored (darkening)	- Thermal decomposition of the product.	- Reduce the distillation temperature by improving the vacuum.- Ensure the heating mantle is not set too high.
Low yield of purified product	- Inefficient condensation.- Significant amount of non-volatile residue.- Product loss due to leaks.	- Ensure adequate cooling water flow through the condenser.- The crude material may contain a high percentage of impurities.- Thoroughly check the system for any leaks.
Pressure fluctuations	- Unstable vacuum pump performance.- Outgassing from the crude material.	- Service or replace the vacuum pump.- Degas the crude material by stirring under a gentle vacuum before heating.
Solidification in the condenser	- Boiling point of the compound is above the temperature of the cooling water at the operating pressure.	- Use a coolant at a higher temperature or perform the distillation at a slightly higher pressure.

Visualizations

Experimental Workflow for Vacuum Distillation

Caption: Workflow for the vacuum distillation of Tetrafluorosuccinyl chloride.

Troubleshooting Logic for Vacuum Distillation Issues

Caption: Decision tree for troubleshooting common vacuum distillation problems.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]

Preventing premature hydrolysis of Tetrafluorosuccinyl chloride in experiments

For Researchers, Scientists, and Drug Development Professionals

This guide provides technical support and troubleshooting advice for experiments involving Tetrafluorosuccinyl chloride, with a focus on preventing its premature hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What is Tetrafluorosuccinyl chloride and why is it sensitive to moisture?

Tetrafluorosuccinyl chloride (C₄Cl₂F₄O₂) is a diacyl chloride. The presence of two highly reactive acyl chloride functional groups (-COCl) makes it extremely susceptible to hydrolysis. The carbon atom in the acyl chloride group is highly electrophilic due to the electron-withdrawing effects of both the chlorine and oxygen atoms. Water molecules, acting as nucleophiles, readily attack this carbon atom, leading to a rapid hydrolysis reaction that forms tetrafluorosuccinic acid and hydrochloric acid. This premature reaction can consume the reagent and introduce impurities into your experiment.

Q2: How can I visually identify if my Tetrafluorosuccinyl chloride has been hydrolyzed?

Fresh, pure Tetrafluorosuccinyl chloride is typically a clear, colorless to pale yellow liquid.[1] Signs of hydrolysis include:

• Fuming in air: The hydrochloric acid produced upon contact with atmospheric moisture will appear as white fumes.

• Cloudiness or precipitation: The formation of solid tetrafluorosuccinic acid can make the liquid appear cloudy or result in a white precipitate.

• Pungent, acidic odor: A sharp, irritating odor of HCl will be noticeable.

Q3: What are the ideal storage conditions for Tetrafluorosuccinyl chloride?

To ensure the longevity and purity of Tetrafluorosuccinyl chloride, it is crucial to store it under the following conditions:

• Inert Atmosphere: Store under a dry, inert atmosphere such as nitrogen or argon. This displaces moisture-laden air.

• Tightly Sealed Container: Use a container with a secure, airtight seal. PTFE-lined caps are recommended.

• Dry Environment: Store in a desiccator or a dry cabinet to minimize exposure to ambient humidity.

• Cool and Dark Place: Keep away from direct sunlight and heat sources to prevent any potential decomposition.

Troubleshooting Guide: Preventing Premature Hydrolysis in Experiments

This section provides a systematic approach to troubleshooting and preventing the unwanted hydrolysis of Tetrafluorosuccinyl chloride during your experimental workflow.

Issue 1: Reagent Degradation Observed Before Reaction

Possible Cause	Troubleshooting Step	Success Indicator
Improper Storage	Review storage conditions. Ensure the container is tightly sealed and stored in a dry, inert atmosphere.	The reagent remains a clear liquid without fuming or precipitation.
Contaminated Transfer Tools	Use only oven-dried glassware and syringes that have been cooled under an inert gas stream.	No visible reaction (fuming) upon contact with transfer tools.
High Ambient Humidity	Perform all manipulations of Tetrafluorosuccinyl chloride in a glove box or under a positive pressure of inert gas.	The reagent does not fume when the container is opened.

Issue 2: Low Yield or No Product Formation in Acylation Reaction

Possible Cause	Troubleshooting Step	Success Indicator
Solvent Contamination	Use anhydrous solvents. Purchase commercially available anhydrous solvents or dry them using appropriate methods (e.g., distillation over a drying agent).	The reaction mixture remains clear, and the desired product is formed in high yield.
"Wet" Reactants or Glassware	Dry all reactants thoroughly. For solid reactants, dry in a vacuum oven. For liquid reactants, consider distillation. All glassware must be oven-dried and cooled under an inert atmosphere.	The reaction proceeds as expected without the formation of tetrafluorosuccinic acid byproduct.
Inappropriate Reaction Temperature	For highly exothermic reactions, cool the reaction mixture (e.g., to 0°C) before and during the addition of Tetrafluorosuccinyl chloride.	Controlled reaction rate and minimized side reactions.
Presence of Protic Solvents	Avoid using protic solvents (e.g., alcohols, water) unless they are the intended reactant. Use aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile.	The desired acylated product is the major component in the final reaction mixture.

Experimental Protocols

Protocol 1: General Procedure for Acylation using Tetrafluorosuccinyl Chloride under Anhydrous Conditions

This protocol outlines a general method for reacting Tetrafluorosuccinyl chloride with a nucleophile (e.g., an amine or alcohol) while minimizing hydrolysis.

Materials:

• Tetrafluorosuccinyl chloride

• Nucleophile (e.g., primary amine, alcohol)

• Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

• Inert gas (Nitrogen or Argon)

• Oven-dried glassware (round-bottom flask, dropping funnel, condenser)

• Magnetic stirrer and stir bar

• Syringes and needles

Procedure:

• Glassware Preparation: Dry all glassware in an oven at >120°C for at least 4 hours. Assemble the apparatus while hot and allow it to cool to room temperature under a stream of inert gas.

• Reaction Setup: Charge the reaction flask with the nucleophile and anhydrous solvent under a positive pressure of inert gas.

• Cooling: Cool the reaction mixture to the desired temperature (typically 0°C for reactive nucleophiles) using an ice bath.

• Reagent Addition: Slowly add Tetrafluorosuccinyl chloride to the stirred solution of the nucleophile via a syringe or a dropping funnel. The addition should be dropwise to control the reaction exotherm.

• Reaction Monitoring: Allow the reaction to proceed at the chosen temperature. Monitor the progress of the reaction using an appropriate analytical technique (e.g., TLC, GC-MS, or NMR).

• Work-up: Once the reaction is complete, quench the reaction mixture appropriately (e.g., by adding a saturated aqueous solution of sodium bicarbonate to neutralize any HCl produced). Extract the product with a suitable organic solvent.

• Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure. Purify the crude product by a suitable method such as column chromatography or distillation.

Visualizations

Logical Workflow for Preventing Hydrolysis

Caption: Workflow for proper storage and experimental handling to prevent hydrolysis.

Troubleshooting Logic for Failed Reactions

Caption: Troubleshooting workflow for diagnosing and resolving failed reactions.

References

• 1. Tetrafluorosuccinyl chloride | C4Cl2F4O2 | CID 78983 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Reactions with Tetrafluorosuccinyl Chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tetrafluorosuccinyl chloride. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products observed in reactions with tetrafluorosuccinyl chloride?

The most prevalent side product in any reaction involving tetrafluorosuccinyl chloride is tetrafluorosuccinic acid . This is due to the high reactivity of the acyl chloride functional groups with even trace amounts of water present in the reaction setup, solvents, or reagents.

Other common side products depend on the specific reaction conditions and reagents used:

• In reactions with amines (e.g., polyamide synthesis):

  • Ammonium Salts: When using tertiary amine bases like triethylamine or pyridine to scavenge the HCl byproduct, the corresponding ammonium chloride salt will precipitate.[1]

  • Incomplete Reaction Products: This can result in oligomers or polymers with one or both ends capped with the unreacted acyl chloride or its hydrolyzed carboxylic acid form.

• In reactions with alcohols (e.g., polyester synthesis):

  • Anhydride Formation: While less common, intermolecular reaction between two tetrafluorosuccinyl chloride molecules or with the forming polymer chain could potentially lead to anhydride linkages, especially at elevated temperatures.

• General Side Products:

  • Degradation Products: At elevated temperatures, thermal degradation can occur, potentially leading to the release of hazardous gases such as hydrogen fluoride (HF) and hydrogen chloride (HCl).

Q2: My reaction is sluggish or not proceeding to completion. What are the likely causes?

Several factors can contribute to incomplete reactions:

• Reagent Purity: The purity of tetrafluorosuccinyl chloride, as well as the nucleophile (amine or alcohol), is critical. Impurities can interfere with the reaction.

• Stoichiometry: Inaccurate measurement of reactants can lead to an excess of one reagent, preventing full conversion of the limiting reagent.

• Reaction Temperature: While many reactions with acyl chlorides are vigorous, some may require heating to overcome activation energy barriers, especially with less reactive nucleophiles. Conversely, excessively high temperatures can lead to side reactions and degradation.

• Mixing: In heterogeneous reaction mixtures, inefficient stirring can lead to localized concentration gradients and incomplete reactions.

Q3: I am observing the formation of a white precipitate in my reaction with an amine. What is it?

The white precipitate is most likely the hydrochloride salt of the amine used in the reaction. Acylation of amines with acyl chlorides produces one equivalent of hydrogen chloride (HCl) for each amide bond formed.[1] If a tertiary amine base (e.g., triethylamine) is used as an HCl scavenger, the precipitate will be the corresponding triethylammonium chloride. If the reacting amine itself is used in excess, the precipitate will be the hydrochloride salt of that amine.

Troubleshooting Guides

Issue 1: Formation of Tetrafluorosuccinic Acid as a Major Byproduct

Possible Cause	Troubleshooting Steps
Moisture Contamination	- Ensure all glassware is rigorously dried in an oven and cooled under an inert atmosphere (e.g., nitrogen or argon) before use.- Use anhydrous solvents, freshly distilled or from a sealed bottle.- Handle tetrafluorosuccinyl chloride and other reagents under an inert atmosphere.
Hydrolysis during Workup	- Quench the reaction with a non-aqueous solvent before introducing water or aqueous solutions.- Perform aqueous washes quickly and at low temperatures to minimize hydrolysis of unreacted acyl chloride groups.

Issue 2: Low Yield of the Desired Polymer (Polyamide or Polyester)

Possible Cause	Troubleshooting Steps
Incorrect Monomer Ratio	- Accurately determine the purity of both tetrafluorosuccinyl chloride and the co-monomer (diamine or diol) to ensure a precise 1:1 stoichiometric ratio.
Premature Precipitation of Polymer	- Choose a solvent system in which the resulting polymer is soluble.- Consider carrying out the polymerization at a higher dilution.
Side Reactions with Solvent	- Avoid solvents that can react with acyl chlorides (e.g., alcohols, unless it is the intended reactant). Recommended solvents include dichloromethane, tetrahydrofuran, or acetonitrile.
Ineffective HCl Scavenger	- Use a non-nucleophilic, sterically hindered base like triethylamine or N,N-diisopropylethylamine (DIPEA) to effectively neutralize the HCl byproduct without reacting with the acyl chloride.[2]

Experimental Protocols

General Protocol for Reaction of Tetrafluorosuccinyl Chloride with a Nucleophile (e.g., Amine)

• Preparation: Under an inert atmosphere (nitrogen or argon), add the amine (1.0 equivalent) and a non-nucleophilic base such as triethylamine (2.2 equivalents) to an anhydrous solvent (e.g., dichloromethane) in a flame-dried flask.

• Cooling: Cool the solution to 0°C using an ice bath.

• Addition of Acyl Chloride: Slowly add a solution of tetrafluorosuccinyl chloride (1.0 equivalent) in the same anhydrous solvent to the stirred amine solution.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS).

• Workup: Upon completion, quench the reaction by adding water or a saturated aqueous solution of ammonium chloride. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

Visualizations

Caption: General reaction scheme for tetrafluorosuccinyl chloride.

Caption: Troubleshooting workflow for reactions with tetrafluorosuccinyl chloride.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]

How to improve the yield of Tetrafluorosuccinyl chloride reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you improve the yield of your tetrafluorosuccinyl chloride reactions. The following information is designed to address specific issues you may encounter during your experiments.

Troubleshooting Guide

This guide addresses common problems encountered during the synthesis of tetrafluorosuccinyl chloride from tetrafluorosuccinic acid.

Problem	Potential Cause	Recommended Solution
Low or No Yield of Tetrafluorosuccinyl Chloride	Incomplete Reaction: Insufficient chlorinating agent, low reaction temperature, or short reaction time.	- Increase the molar ratio of the chlorinating agent (e.g., thionyl chloride, oxalyl chloride) to tetrafluorosuccinic acid. A common starting point is 2.2 to 2.5 equivalents of the chlorinating agent for each carboxylic acid group. - Ensure the reaction temperature is adequate. For thionyl chloride, refluxing is often necessary. - Extend the reaction time and monitor progress using a suitable analytical technique (e.g., quenching a small aliquot with an anhydrous alcohol to form the diester and analyzing by GC-MS).
Presence of Moisture: Tetrafluorosuccinyl chloride and the chlorinating agents are highly sensitive to moisture, which leads to hydrolysis back to the carboxylic acid or decomposition of the reagent.	- Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). - Use anhydrous solvents and ensure the starting tetrafluorosuccinic acid is thoroughly dried.
Poor Quality of Chlorinating Agent: Old or decomposed chlorinating agents (e.g., thionyl chloride) can be less reactive.	- Use a fresh bottle of the chlorinating agent or purify it by distillation before use. Thionyl chloride can be distilled from quinoline or boiled linseed oil.
Formation of a Solid Byproduct	Intramolecular Anhydride Formation: Tetrafluorosuccinic acid can undergo intramolecular cyclization to form tetrafluorosuccinic anhydride, especially at elevated temperatures.	- Use a milder chlorinating agent like oxalyl chloride with a catalytic amount of N,N-dimethylformamide (DMF) at lower temperatures (e.g., room temperature). - If using thionyl chloride, carefully control the reaction temperature and consider adding the acid portion-wise to the chlorinating agent to maintain a high concentration of the chlorinating agent.
Product is Dark or Contains Impurities	Side Reactions: At high temperatures or with prolonged reaction times, side reactions such as decarboxylation or other decomposition pathways may occur.	- Optimize the reaction temperature and time to find a balance between complete conversion and minimal side product formation. - Consider using a solvent to maintain a more controlled reaction temperature.
Inefficient Purification: Co-distillation of impurities with the product.	- Perform fractional distillation under reduced pressure to separate the product from higher or lower boiling point impurities. - Ensure the distillation apparatus is dry and under an inert atmosphere to prevent product degradation.

Frequently Asked Questions (FAQs)

Q1: What is the most common and effective method for synthesizing tetrafluorosuccinyl chloride?

A1: The reaction of tetrafluorosuccinic acid with thionyl chloride (SOCl₂) is a common and effective method. Thionyl chloride is often used in excess to drive the reaction to completion, and the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases that can be easily removed.[1] For a milder reaction that may reduce the formation of the anhydride byproduct, oxalyl chloride with a catalytic amount of DMF is a good alternative.[2]

Q2: How can I minimize the formation of tetrafluorosuccinic anhydride?

A2: Tetrafluorosuccinic anhydride is a likely byproduct due to the dicarboxylic acid structure. To minimize its formation:

• Use Oxalyl Chloride: This reagent is generally used under milder conditions (room temperature) with a DMF catalyst, which can favor the formation of the diacyl chloride over the anhydride.

• Control Temperature: If using thionyl chloride, avoid excessive heating. Maintain the lowest temperature that allows for a reasonable reaction rate.

• Reagent Stoichiometry: Using a sufficient excess of the chlorinating agent can help to ensure both carboxylic acid groups are converted to the acid chloride before cyclization can occur.

Q3: How should I monitor the progress of the reaction?

A3: Direct analysis of the reaction mixture by techniques like TLC can be challenging due to the high reactivity of the acid chloride. A more reliable method is to:

• Take a small aliquot from the reaction mixture.

• Quench it with an anhydrous alcohol (e.g., methanol or ethanol) to convert the tetrafluorosuccinyl chloride to the corresponding stable diester.

• Analyze the resulting mixture by GC-MS to monitor the disappearance of the starting diacid (or its diester derivative) and the appearance of the product diester.

Q4: What is the best way to purify the crude tetrafluorosuccinyl chloride?

A4: The most effective method for purifying tetrafluorosuccinyl chloride is fractional distillation under reduced pressure . This technique allows for the separation of the product from less volatile impurities and any remaining high-boiling chlorinating agents or byproducts. It is crucial to use a dry, inert atmosphere during distillation to prevent hydrolysis of the product.

Q5: My vacuum pump is being damaged during the removal of excess thionyl chloride. How can I prevent this?

A5: Thionyl chloride and the HCl byproduct are corrosive. To protect your vacuum pump:

• Use a cold trap (e.g., with liquid nitrogen or a dry ice/acetone bath) between your reaction apparatus and the pump to condense the volatile, corrosive vapors.

• Consider using a gas scrubber filled with a basic solution (e.g., aqueous sodium hydroxide) to neutralize the acidic gases before they reach the pump.

• Alternatively, excess thionyl chloride can be removed by co-distillation with a high-boiling inert solvent like toluene under reduced pressure.[3]

Experimental Protocols

Method 1: Synthesis using Thionyl Chloride

This protocol is a general guideline and should be optimized for your specific laboratory conditions.

Materials:

• Tetrafluorosuccinic acid

• Thionyl chloride (SOCl₂)

• N,N-dimethylformamide (DMF, catalytic amount)

• Anhydrous solvent (optional, e.g., toluene)

Procedure:

• Preparation: Assemble a round-bottom flask with a reflux condenser and a gas outlet connected to a scrubber for acidic gases. Ensure all glassware is oven-dried and assembled under a dry, inert atmosphere (e.g., nitrogen).

• Charging the Flask: Add tetrafluorosuccinic acid (1 equivalent) to the flask.

• Addition of Thionyl Chloride: Under the inert atmosphere, add an excess of thionyl chloride (2.2 - 2.5 equivalents per carboxylic acid group). A few drops of DMF can be added as a catalyst.

• Reaction: Stir the mixture and gently heat it to reflux. The reaction progress can be monitored by observing the cessation of gas evolution (HCl and SO₂).

• Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the excess thionyl chloride by distillation, initially at atmospheric pressure and then under reduced pressure. To ensure complete removal, an anhydrous solvent like toluene can be added and co-distilled.

• Purification: Purify the crude tetrafluorosuccinyl chloride by fractional distillation under reduced pressure.

Method 2: Synthesis using Oxalyl Chloride

This method is milder and may reduce anhydride formation.

Materials:

• Tetrafluorosuccinic acid

• Oxalyl chloride ((COCl)₂)

• N,N-dimethylformamide (DMF, catalytic amount)

• Anhydrous dichloromethane (DCM)

Procedure:

• Preparation: Set up an oven-dried, three-necked flask with a dropping funnel, a magnetic stirrer, and a nitrogen inlet.

• Charging the Flask: Dissolve tetrafluorosuccinic acid (1 equivalent) in anhydrous DCM.

• Addition of Reagents: Add a catalytic amount of DMF (a few drops). Slowly add oxalyl chloride (at least 2.2 equivalents) dropwise from the dropping funnel. A vigorous evolution of gas (CO and CO₂) will be observed.

• Reaction: Stir the reaction mixture at room temperature until gas evolution ceases.

• Workup: Carefully remove the solvent and excess oxalyl chloride under reduced pressure.

• Purification: Purify the crude product by fractional distillation under reduced pressure.

Visualizations

Caption: General experimental workflow for the synthesis of tetrafluorosuccinyl chloride.

Caption: Troubleshooting logic for low yield in tetrafluorosuccinyl chloride synthesis.

References

• 1. 2024.sci-hub.st [2024.sci-hub.st]
• 2. Reaction with PCl5 [franklychemistry.co.uk]
• 3. reddit.com [reddit.com]

Troubleshooting incomplete conversions with Tetrafluorosuccinyl chloride

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting issues related to incomplete conversions in reactions involving Tetrafluorosuccinyl chloride.

Frequently Asked Questions (FAQs)

Q1: What is Tetrafluorosuccinyl chloride and what are its primary applications?

Tetrafluorosuccinyl chloride (C₄Cl₂F₄O₂) is a fluorinated acyl chloride.[1][2] It serves as a reactive building block in organic synthesis, particularly for introducing the tetrafluorosuccinyl moiety into molecules. This is often utilized in the development of pharmaceuticals, agrochemicals, and advanced materials where the incorporation of a fluorinated linker can impart unique properties such as increased thermal stability, metabolic resistance, and altered lipophilicity.

Q2: What are the most common causes of incomplete conversion when using Tetrafluorosuccinyl chloride?

Incomplete conversions are frequently traced back to several key factors:

• Moisture: Tetrafluorosuccinyl chloride is highly sensitive to moisture, which can hydrolyze it to the unreactive tetrafluorosuccinic acid.

• Purity of Reagents and Solvents: Impurities in the starting materials, solvents, or catalysts can lead to side reactions or inhibit the desired transformation.

• Reaction Temperature: Suboptimal temperatures can result in sluggish or stalled reactions.

• Stoichiometry: An insufficient amount of either the nucleophile or the acyl chloride can lead to incomplete consumption of the limiting reagent.

• Poor Solubility: Limited solubility of reactants in the chosen solvent can hinder the reaction rate.[3]

Q3: How can I monitor the progress of my reaction involving Tetrafluorosuccinyl chloride?

Several analytical techniques can be employed to monitor the reaction progress:

• Thin-Layer Chromatography (TLC): A quick and effective method for visualizing the consumption of starting materials and the formation of the product.[4]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the concentration of reactants and products over time.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹⁹F NMR is particularly useful for monitoring the conversion of Tetrafluorosuccinyl chloride, while ¹H NMR can track the appearance of the product.[5]

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile compounds and can help in identifying both products and byproducts.

• Infrared (IR) Spectroscopy: Can be used to observe the disappearance of the acyl chloride carbonyl stretch and the appearance of a new carbonyl stretch (e.g., in an amide or ester).[4]

Troubleshooting Guide

Issue 1: Low or No Conversion of Starting Material

If you observe a significant amount of unreacted starting material after the expected reaction time, consider the following troubleshooting steps.

Potential Cause	Troubleshooting Action	Rationale
Moisture Contamination	Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and ensure starting materials are dry.	Acyl chlorides readily react with water, leading to hydrolysis and inactivation.[3]
Low Reaction Temperature	Gradually increase the reaction temperature in increments of 10°C and monitor the progress.	Many acylation reactions require thermal energy to proceed at a reasonable rate.[3]
Insufficient Reagent	If the nucleophile is the limiting reagent, consider adding a slight excess (1.1-1.2 equivalents) of Tetrafluorosuccinyl chloride. Conversely, if the acyl chloride is limiting, ensure its stoichiometry is correct.	Driving the reaction to completion may require an excess of one reagent.[3]
Poor Solubility	If reactants are not fully dissolved, try a different anhydrous solvent in which all components are soluble. A co-solvent system may also be effective.[3]	For a reaction to occur, the reactants must be in the same phase.
Catalyst Inactivity	If using a catalyst (e.g., DMF, pyridine), ensure it is fresh and anhydrous. Consider increasing the catalyst loading.	Catalysts can degrade over time or be poisoned by impurities.

Experimental Protocols

General Protocol for Acylation using Tetrafluorosuccinyl Chloride

This protocol provides a general guideline for the reaction of Tetrafluorosuccinyl chloride with a generic nucleophile (e.g., an amine or alcohol).

• Preparation:

  • Dry all glassware in an oven at 120°C for at least 4 hours and allow to cool in a desiccator or under a stream of inert gas.

  • Ensure all solvents are anhydrous and reagents are of high purity.

• Reaction Setup:

  • To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add the nucleophile (1.0 equivalent) and an anhydrous aprotic solvent (e.g., dichloromethane, acetonitrile, or THF).

  • If a base (e.g., triethylamine or pyridine, 2.2 equivalents for a diamine/diol or 1.1 for a mono-functional nucleophile) is required to scavenge the HCl byproduct, add it to the solution.

  • Cool the mixture to 0°C in an ice bath.

• Addition of Tetrafluorosuccinyl Chloride:

  • Slowly add Tetrafluorosuccinyl chloride (0.5 equivalents for a difunctional nucleophile to form a polymer, or 1.0 equivalent for a monofunctional nucleophile) to the stirred solution via a syringe.

  • Maintain the temperature at 0°C during the addition.

• Reaction and Monitoring:

  • After the addition is complete, allow the reaction to warm to room temperature and stir for the desired time (typically 2-24 hours).

  • Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or HPLC).

• Work-up and Purification:

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate or ammonium chloride.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by a suitable method, such as column chromatography or recrystallization.

Visualizations

References

• 1. TETRAFLUOROSUCCINYL CHLORIDE | 356-15-0 [amp.chemicalbook.com]
• 2. Tetrafluorosuccinyl chloride | C4Cl2F4O2 | CID 78983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]

Optimizing Solvent Choice for Tetrafluorosuccinyl Chloride Reactions: A Technical Support Hub

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for optimizing reactions involving Tetrafluorosuccinyl chloride. Below, you will find frequently asked questions (FAQs) and troubleshooting guides designed to address common challenges encountered during experimental work. All recommendations are grounded in established chemical principles and safety protocols.

Frequently Asked questions (FAQs)

Q1: What are the primary reactivity characteristics of Tetrafluorosuccinyl chloride?

A1: Tetrafluorosuccinyl chloride (C₄Cl₂F₄O₂) is a highly reactive diacyl chloride. Its reactivity stems from the two electrophilic carbonyl carbons, which are susceptible to nucleophilic attack. The presence of electron-withdrawing fluorine atoms further enhances the electrophilicity of the carbonyl groups. It readily reacts with nucleophiles such as alcohols, amines, and water. Due to its high reactivity, it must be handled under anhydrous conditions to prevent hydrolysis to tetrafluorosuccinic acid.[1][2]

Q2: Which solvents are generally compatible with Tetrafluorosuccinyl chloride?

A2: Aprotic solvents are the preferred choice for reactions with Tetrafluorosuccinyl chloride. These solvents do not have reactive protons that can react with the acyl chloride. Recommended solvents include:

• Chlorinated solvents: Dichloromethane (DCM), Chloroform

• Ethers: Diethyl ether, Tetrahydrofuran (THF)

• Hydrocarbons: Hexanes, Toluene

It is crucial to use anhydrous grades of these solvents to prevent hydrolysis of the starting material.[1][2]

Q3: Why is a base typically required in reactions with Tetrafluorosuccinyl chloride?

A3: Reactions of Tetrafluorosuccinyl chloride with nucleophiles like alcohols and amines release hydrogen chloride (HCl) as a byproduct. This HCl can protonate the nucleophile, rendering it unreactive, or potentially lead to side reactions. A non-nucleophilic organic base, such as triethylamine (TEA) or pyridine, is added to the reaction mixture to neutralize the HCl as it is formed, driving the reaction to completion.

Q4: What are the main safety precautions when working with Tetrafluorosuccinyl chloride?

A4: Tetrafluorosuccinyl chloride is a corrosive and moisture-sensitive compound that requires careful handling in a well-ventilated fume hood.[1][2] Key safety precautions include:

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and a lab coat.

• Anhydrous Conditions: Use oven-dried glassware and anhydrous solvents to prevent vigorous reaction with water.

• Inert Atmosphere: Conduct reactions under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric moisture.

• Waste Disposal: Dispose of waste in a designated and approved manner, as it is a hazardous material.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Step	Rationale
Hydrolysis of Tetrafluorosuccinyl chloride	Ensure all glassware is thoroughly oven-dried before use. Use anhydrous solvents and reagents. Conduct the reaction under an inert atmosphere (nitrogen or argon).	Tetrafluorosuccinyl chloride reacts violently with water, leading to the formation of the unreactive tetrafluorosuccinic acid.[1][2]
Incomplete Reaction	Increase the reaction time or gently heat the reaction mixture (monitor for decomposition). Ensure stoichiometric amounts of reagents are used.	The reaction kinetics may be slow at room temperature depending on the nucleophile's reactivity.
Loss of Product During Workup	Use a suitable extraction solvent and perform multiple extractions. Avoid washing with aqueous solutions if the product is water-soluble.	The product may have some solubility in the aqueous phase, leading to losses during extraction.
Side Reactions with Solvent	Use a non-reactive, aprotic solvent such as dichloromethane or toluene. Avoid protic solvents like alcohols or water.	Protic solvents will react with the acyl chloride, consuming the starting material.

Issue 2: Formation of Multiple Products or Impurities

Potential Cause	Troubleshooting Step	Rationale
Reaction with Solvent Impurities	Use high-purity, anhydrous solvents.	Water or other nucleophilic impurities in the solvent can lead to byproduct formation.
Di-acylation vs. Mono-acylation (with diols/diamines)	Control the stoichiometry of the reactants carefully. Add the Tetrafluorosuccinyl chloride solution dropwise to the nucleophile solution at a low temperature (e.g., 0 °C).	Slow addition and controlled temperature can favor mono-substitution by minimizing the local concentration of the diacyl chloride.
Polymerization	Use dilute concentrations of reactants, especially when reacting with difunctional nucleophiles (diols, diamines).	High concentrations can favor intermolecular reactions, leading to the formation of polyesters or polyamides.
Degradation of Starting Material or Product	Maintain a low reaction temperature, especially during the initial addition of the acyl chloride.	The reaction can be exothermic, and high temperatures may lead to decomposition.

Experimental Protocols

General Protocol for Esterification with an Alcohol

This protocol describes a general procedure for the synthesis of a diester from Tetrafluorosuccinyl chloride and a simple alcohol.

Materials:

• Tetrafluorosuccinyl chloride

• Anhydrous alcohol (e.g., ethanol)

• Anhydrous triethylamine (TEA)

• Anhydrous dichloromethane (DCM)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Inert gas supply (Nitrogen or Argon)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve the alcohol (2.2 equivalents) and triethylamine (2.2 equivalents) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve Tetrafluorosuccinyl chloride (1.0 equivalent) in anhydrous dichloromethane.

• Add the Tetrafluorosuccinyl chloride solution dropwise to the cooled alcohol solution over 30-60 minutes with vigorous stirring.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Once the reaction is complete, quench the reaction by adding water.

• Separate the organic layer, and wash it sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation.

General Protocol for Amidation with an Amine

This protocol outlines a general procedure for the synthesis of a diamide from Tetrafluorosuccinyl chloride and a primary or secondary amine.

Materials:

• Tetrafluorosuccinyl chloride

• Amine (e.g., diethylamine)

• Anhydrous triethylamine (TEA)

• Anhydrous dichloromethane (DCM)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Inert gas supply (Nitrogen or Argon)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve the amine (2.2 equivalents) and triethylamine (2.2 equivalents) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve Tetrafluorosuccinyl chloride (1.0 equivalent) in anhydrous dichloromethane.

• Add the Tetrafluorosuccinyl chloride solution dropwise to the cooled amine solution over 30-60 minutes with vigorous stirring.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-3 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, wash the reaction mixture with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Data Presentation

The following table summarizes suitable solvents for Tetrafluorosuccinyl chloride reactions based on their physical properties and compatibility.

Solvent	Boiling Point (°C)	Dielectric Constant	Polarity	Suitability
Dichloromethane (DCM)	39.6	9.1	Polar Aprotic	Highly Recommended
Chloroform	61.2	4.8	Polar Aprotic	Recommended
Tetrahydrofuran (THF)	66	7.5	Polar Aprotic	Recommended
Diethyl Ether	34.6	4.3	Nonpolar Aprotic	Suitable
Toluene	110.6	2.4	Nonpolar Aprotic	Suitable
Hexanes	~69	1.9	Nonpolar Aprotic	Suitable, but solubility may be limited
Water	100	80.1	Protic	Incompatible - Reacts Violently [1][2]
Alcohols (e.g., Ethanol)	78.4	24.5	Protic	Incompatible as a solvent, but used as a reagent

Visualizations

Caption: General experimental workflow for reactions using Tetrafluorosuccinyl chloride.

Caption: Troubleshooting flowchart for addressing low product yield in reactions.

References

• 1. US7919629B2 - Sulphonyl-1,2,4-triazole salts - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

Removal of acidic byproducts from Tetrafluorosuccinyl chloride reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tetrafluorosuccinyl chloride. The focus is on the effective removal of acidic byproducts to ensure the purity of the desired reaction products.

Frequently Asked Questions (FAQs)

Q1: What are the primary acidic byproducts in reactions involving Tetrafluorosuccinyl chloride?

A1: The two main acidic byproducts encountered in reactions with Tetrafluorosuccinyl chloride are:

• Hydrochloric Acid (HCl): This is formed during reactions where the chloride of the acyl chloride is displaced by a nucleophile, such as in esterification or amidation reactions.

• Tetrafluorosuccinic Acid: This dicarboxylic acid is formed upon the hydrolysis of Tetrafluorosuccinyl chloride by water present in the reaction medium, either as a reagent or as an impurity in solvents.[1][2]

Q2: Why is it crucial to remove these acidic byproducts?

A2: The presence of acidic byproducts can lead to several issues, including:

• Product Degradation: The acidic environment can cause the degradation of sensitive functional groups in the desired product.

• Catalyst Deactivation: In catalytic reactions, acids can neutralize or deactivate the catalyst, leading to incomplete reactions.

• Difficult Purification: The presence of acidic impurities complicates the purification of the final product, potentially leading to lower yields and purity.

• Inaccurate Characterization: Acidic impurities can interfere with analytical techniques such as NMR and mass spectrometry, leading to incorrect structural elucidation.

Q3: What are the most common methods for removing acidic byproducts from Tetrafluorosuccinyl chloride reactions?

A3: The most common and effective methods include:

• Aqueous Basic Wash: This involves washing the organic reaction mixture with a mild aqueous base, such as sodium bicarbonate or sodium carbonate solution, to neutralize and extract the acidic byproducts.[3][4][5]

• Scavenger Resins: These are polymer-supported bases or nucleophiles that react with and sequester acidic byproducts, which can then be removed by simple filtration.[6][7] This method is particularly useful for reactions where the product is sensitive to water.

• Distillation: For volatile products, distillation can be an effective method to separate the product from non-volatile acidic byproducts and other impurities.

• Recrystallization: If the desired product is a solid, recrystallization from a suitable solvent system can effectively remove soluble acidic impurities.

Q4: Can I use a strong base like sodium hydroxide (NaOH) for the aqueous wash?

A4: While NaOH is a strong base and will effectively neutralize acidic byproducts, its use is generally not recommended for reactions with acyl chlorides. The high reactivity of NaOH can lead to the hydrolysis of the desired ester or amide product, especially if it is sensitive to strong bases. A milder base like sodium bicarbonate is preferred as it is less likely to cause unwanted side reactions.[4]

Q5: My product is water-sensitive. What is the best way to remove acidic byproducts without an aqueous workup?

A5: For water-sensitive products, the use of scavenger resins is the recommended method.[6] These are solid-supported reagents that can be added directly to the organic reaction mixture to neutralize and bind acidic byproducts. The resin can then be easily filtered off, leaving the purified product in the organic solvent.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Incomplete reaction and presence of starting materials along with acidic byproducts.	Acidic byproducts (HCl) may be deactivating a base catalyst or reacting with your nucleophile.	Consider adding a non-nucleophilic base (e.g., pyridine, triethylamine) to the reaction mixture to scavenge HCl as it is formed.
Low yield after aqueous basic wash.	Your product may have some solubility in the aqueous layer, or it might be degrading under the basic conditions.	Use a saturated sodium bicarbonate solution to minimize the amount of water used. Ensure the washing is performed quickly and at a low temperature (e.g., in an ice bath). Consider using a scavenger resin to avoid an aqueous workup altogether.
Emulsion formation during aqueous wash.	The presence of polar impurities or surfactants can lead to the formation of a stable emulsion between the organic and aqueous layers.	Add brine (saturated NaCl solution) to the separatory funnel to increase the ionic strength of the aqueous layer, which can help break the emulsion. Gentle swirling instead of vigorous shaking can also prevent emulsion formation.
Product is a solid, but still contains acidic impurities after recrystallization.	The chosen recrystallization solvent may not be optimal, leading to co-crystallization of the product and the acidic byproduct.	Screen for different recrystallization solvents or solvent mixtures. A solvent system where the acidic byproduct has high solubility and the desired product has low solubility at low temperatures is ideal.
Scavenger resin is not effectively removing all acidic byproducts.	The capacity of the scavenger resin may be insufficient for the amount of acid generated. The reaction time with the resin may be too short.	Increase the amount of scavenger resin used (typically 2-3 equivalents relative to the expected amount of acidic byproduct). Increase the stirring time with the resin to ensure complete reaction.

Data Presentation

Table 1: Properties of Primary Acidic Byproducts

Byproduct	Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Water Solubility	Acidity (pKa)
Hydrochloric Acid	HCl	36.46	-85.05	Very high	~ -6.3
Tetrafluorosuccinic Acid	C₄H₂F₄O₄	190.05	150 (at 15 mmHg)	Soluble[1][2]	pKa1 ≈ 1.5, pKa2 ≈ 3.0 (estimated)

Table 2: Comparison of Acidic Byproduct Removal Methods

Method	Applicability	Advantages	Disadvantages	Typical Purity Achieved
Aqueous Basic Wash (NaHCO₃)	General purpose, for water-stable products.	Cost-effective, efficient for removing both HCl and dicarboxylic acids.[3][5]	Not suitable for water-sensitive products, can lead to emulsions.	>95% (after subsequent drying and solvent removal)
Scavenger Resins	Ideal for water-sensitive products and for high-throughput synthesis.	High selectivity, simple filtration-based removal, avoids aqueous workup.[6][7]	Higher cost compared to aqueous wash, may require optimization of reaction time.	>98%
Distillation	For volatile, thermally stable products.	Can provide very high purity, removes non-volatile impurities.	Not suitable for non-volatile or thermally sensitive products.	>99%
Recrystallization	For solid products.	Can yield very pure crystalline material, effective for removing soluble impurities.	Requires finding a suitable solvent, can result in yield loss in the mother liquor.	>99%

Experimental Protocols

Protocol 1: Aqueous Basic Wash for Removal of Acidic Byproducts

• Quenching the Reaction: Cool the reaction mixture to 0 °C in an ice bath.

• Transfer to Separatory Funnel: Transfer the reaction mixture to a separatory funnel. If the reaction was performed in a water-miscible solvent (e.g., THF, acetone), add an immiscible organic solvent (e.g., ethyl acetate, dichloromethane) to extract the product.

• First Wash: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the separatory funnel.

  • Caution: Add the bicarbonate solution slowly and vent the funnel frequently, as the neutralization of strong acids can generate a significant amount of carbon dioxide gas.[3]

• Extraction: Gently swirl the funnel to mix the layers. Avoid vigorous shaking to prevent emulsion formation. Allow the layers to separate.

• Separation: Drain the lower aqueous layer.

• Repeat Wash: Repeat the wash with fresh saturated NaHCO₃ solution. After the second wash, check the pH of the aqueous layer with pH paper to ensure it is neutral or slightly basic.[8]

• Brine Wash: Wash the organic layer with brine (saturated NaCl solution) to remove any remaining water.

• Drying and Concentration: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., MgSO₄, Na₂SO₄). Filter off the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude product.

Protocol 2: Use of Scavenger Resin for Acidic Byproduct Removal

• Resin Selection: Choose a suitable basic scavenger resin (e.g., aminomethylated polystyrene, polymer-bound trisamine).

• Addition of Resin: Once the reaction is complete, add the scavenger resin to the reaction mixture (typically 2-3 equivalents relative to the theoretical amount of acidic byproduct).

• Stirring: Stir the mixture at room temperature. The required time can range from a few hours to overnight. Monitor the disappearance of the acidic byproduct by a suitable analytical method (e.g., TLC, if the acid is UV active).

• Filtration: Once the scavenging is complete, filter the reaction mixture to remove the resin.

• Washing: Wash the resin with a small amount of the reaction solvent to recover any adsorbed product.

• Concentration: Combine the filtrate and the washings, and remove the solvent under reduced pressure to obtain the purified product.

Mandatory Visualization

Caption: General workflow for the removal of acidic byproducts from Tetrafluorosuccinyl chloride reactions.

Caption: Logical relationships between acidic byproducts and their removal methods.

References

• 1. TETRAFLUOROSUCCINIC ACID | 377-38-8 [amp.chemicalbook.com]
• 2. TETRAFLUOROSUCCINIC ACID CAS#: 377-38-8 [m.chemicalbook.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. CA2623230A1 - Use of acid scavengers in removal of protons (acidity) of the reaction mass during chlorination of sucrose-6- acetate - Google Patents [patents.google.com]
• 7. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 8. youtube.com [youtube.com]

Effective work-up procedures for Tetrafluorosuccinyl chloride chemistry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tetrafluorosuccinyl chloride. The information is presented in a question-and-answer format to directly address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is tetrafluorosuccinyl chloride and what are its primary applications?

Tetrafluorosuccinyl chloride (C₄Cl₂F₄O₂) is a difunctional acyl chloride.[1] It is a highly reactive chemical intermediate used in the synthesis of a variety of compounds, including esters, amides, and polymers. Its perfluorinated backbone can impart unique properties to the final products, such as increased thermal stability, chemical resistance, and altered biological activity.

Q2: What are the main safety precautions to take when handling tetrafluorosuccinyl chloride?

Tetrafluorosuccinyl chloride is a corrosive and moisture-sensitive compound.[2] It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn. All glassware and reagents must be scrupulously dried to prevent hydrolysis. Reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon).

Q3: How should I properly quench a reaction involving tetrafluorosuccinyl chloride?

To quench a reaction, slowly add a proton source, such as isopropanol or methanol, to the reaction mixture at a low temperature (e.g., 0 °C) to neutralize any unreacted tetrafluorosuccinyl chloride. This should be done before adding water or aqueous solutions to avoid a highly exothermic reaction with the unreacted acyl chloride.

Q4: What are the common side products in reactions with tetrafluorosuccinyl chloride?

The most common side product is tetrafluorosuccinic acid, which forms from the hydrolysis of tetrafluorosuccinyl chloride upon contact with water. Other potential side products include oligomers or polymers if the stoichiometry of bifunctional reagents is not carefully controlled. In reactions with amines, the corresponding amine hydrochloride salt will also be formed.

Q5: How can I monitor the progress of my reaction with tetrafluorosuccinyl chloride?

Reaction progress can be monitored by techniques such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Nuclear Magnetic Resonance (NMR) spectroscopy. For NMR, ¹⁹F NMR can be particularly useful for tracking the consumption of the starting material and the formation of the fluorinated product.[3][4][5]

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments with tetrafluorosuccinyl chloride.

Issue	Potential Cause(s)	Recommended Solution(s)	Relevant Data/Notes
Low or no product yield	1. Hydrolysis of tetrafluorosuccinyl chloride: Reagent has degraded due to improper storage or exposure to moisture.	- Ensure all glassware is oven-dried and cooled under an inert atmosphere. - Use anhydrous solvents. - Use a fresh bottle or freshly distilled tetrafluorosuccinyl chloride.	The hydrolysis rate of acyl chlorides is significantly faster than that of esters.[6][7]
2. Inactive nucleophile: The alcohol or amine is of poor quality or has degraded.	- Use purified and dry nucleophiles.
3. Steric hindrance: The nucleophile is too bulky, slowing down the reaction.	- Increase reaction temperature. - Increase reaction time. - Consider using a less hindered nucleophile if possible.
Formation of a white precipitate during reaction	1. Amine hydrochloride salt: In reactions with amines, the HCl byproduct reacts with the amine to form a salt.	- This is an expected byproduct. Add a non-nucleophilic base (e.g., triethylamine, DIPEA) to scavenge the HCl.	Use at least a stoichiometric equivalent of the base relative to the acyl chloride.
2. Hydrolysis: The white precipitate could be tetrafluorosuccinic acid.	- Check for sources of moisture in the reaction setup. - Confirm the identity of the precipitate using analytical techniques (e.g., melting point, IR spectroscopy).	Tetrafluorosuccinic acid is a solid at room temperature.
Product is contaminated with tetrafluorosuccinic acid	Incomplete reaction or hydrolysis during work-up.	- During the aqueous work-up, wash the organic layer with a mild base such as a saturated aqueous solution of sodium bicarbonate to remove the acidic byproduct. Perform this step quickly to minimize hydrolysis of the desired ester product.	Sodium tetrafluorosuccinate is expected to be more soluble in aqueous solutions than in common organic solvents like dichloromethane or ether.[8][9]
Formation of polymeric or oligomeric products	Incorrect stoichiometry: When reacting with difunctional nucleophiles (diols or diamines), an incorrect ratio can favor polymerization over simple ester or amide formation.	- For monomer synthesis, use a large excess of the difunctional nucleophile. - For polymerization, maintain a strict 1:1 stoichiometry. - Consider using high dilution conditions to favor intramolecular cyclization if a cyclic product is desired.
Difficulty in removing triethylamine hydrochloride	The salt is partially soluble in the organic solvent.	- After the reaction, filter the reaction mixture to remove the bulk of the salt. - Wash the organic layer thoroughly with water during the work-up to remove any remaining salt.

Experimental Protocols

Protocol 1: General Procedure for Diesterification with an Alcohol

This protocol describes a general method for the synthesis of a tetrafluorosuccinate diester.

Materials:

• Tetrafluorosuccinyl chloride

• Anhydrous alcohol (e.g., ethanol, 4 equivalents)

• Anhydrous non-nucleophilic base (e.g., triethylamine, 2.2 equivalents)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Set up an oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen or argon inlet.

• Dissolve the anhydrous alcohol (4 eq.) and triethylamine (2.2 eq.) in anhydrous DCM and add the solution to the flask.

• Cool the mixture to 0 °C in an ice bath.

• Dissolve tetrafluorosuccinyl chloride (1 eq.) in anhydrous DCM and add it to the dropping funnel.

• Add the tetrafluorosuccinyl chloride solution dropwise to the stirred alcohol/amine mixture over 30-60 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC or GC-MS indicates the consumption of the starting material.

• Work-up: a. Cool the reaction mixture back to 0 °C and quench any unreacted acyl chloride by the slow addition of a small amount of anhydrous methanol. b. Filter the mixture to remove the triethylamine hydrochloride precipitate and wash the solid with a small amount of cold DCM. c. Transfer the filtrate to a separatory funnel and wash sequentially with cold water (2x), saturated aqueous sodium bicarbonate solution (2x), and brine (1x). d. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. e. Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude diester.

• Purify the crude product by vacuum distillation or column chromatography on silica gel.

Protocol 2: General Procedure for Diamidation with an Amine

This protocol outlines a general method for the synthesis of a tetrafluorosuccinamide.

Materials:

• Tetrafluorosuccinyl chloride

• Primary or secondary amine (4.4 equivalents)

• Anhydrous dichloromethane (DCM)

• 1 M aqueous HCl solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Set up an oven-dried, three-necked round-bottom flask with a magnetic stir bar, a dropping funnel, and a nitrogen or argon inlet.

• Dissolve the amine (4.4 eq.) in anhydrous DCM and add it to the flask. Two equivalents will act as the nucleophile and 2.2 equivalents as the base.

• Cool the solution to 0 °C in an ice bath.

• Dissolve tetrafluorosuccinyl chloride (1 eq.) in anhydrous DCM and add it to the dropping funnel.

• Add the tetrafluorosuccinyl chloride solution dropwise to the stirred amine solution over 30-60 minutes, keeping the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-3 hours, or until the reaction is complete as monitored by TLC or LC-MS.

• Work-up: a. Dilute the reaction mixture with DCM. b. Transfer the mixture to a separatory funnel and wash sequentially with 1 M aqueous HCl (2x) to remove excess amine, water (2x), saturated aqueous sodium bicarbonate solution (2x) to remove any tetrafluorosuccinic acid, and brine (1x). c. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. d. Filter off the drying agent and remove the solvent under reduced pressure to yield the crude diamide.

• Purify the crude product by recrystallization or column chromatography.

Visualizations

Caption: General experimental workflow for reactions involving tetrafluorosuccinyl chloride.

Caption: Troubleshooting decision tree for common issues in tetrafluorosuccinyl chloride chemistry.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. kgroup.du.edu [kgroup.du.edu]
• 3. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. 19F [nmr.chem.ucsb.edu]
• 6. scispace.com [scispace.com]
• 7. Concentration-effect relation of succinylcholine chloride during propofol anesthesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Measurement and Correlation Solubility of Sodium Succinate in Binary Mixed Solvents of Water + (Methanol or Ethanol) Mixtures | Semantic Scholar [semanticscholar.org]

Long-term storage and stability of Tetrafluorosuccinyl chloride

Technical Support Center: Tetrafluorosuccinyl Chloride

This guide provides researchers, scientists, and drug development professionals with essential information on the long-term storage, stability, and handling of Tetrafluorosuccinyl chloride.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for Tetrafluorosuccinyl chloride?

A1: Tetrafluorosuccinyl chloride should be stored at ambient temperature in a tightly sealed container.[1] It is crucial to store it in a dry, well-ventilated area away from moisture, as it reacts with water.[2] The storage area should also be kept away from heat, sparks, and open flames.[2]

Q2: What materials are incompatible with Tetrafluorosuccinyl chloride?

A2: Tetrafluorosuccinyl chloride is incompatible with water, alcohols, oxidizing agents, and strong bases.[2][3] Contact with these substances should be strictly avoided to prevent hazardous reactions.

Q3: What are the known decomposition products of Tetrafluorosuccinyl chloride?

A3: Under fire conditions, hazardous decomposition products include carbon oxides, hydrogen chloride, and hydrogen fluoride. While specific non-thermal, long-term degradation products are not extensively documented in readily available literature, hydrolysis due to moisture is a primary concern, which would likely yield tetrafluorosuccinic acid and hydrochloric acid.

Q4: What are the primary safety hazards associated with Tetrafluorosuccinyl chloride?

A4: Tetrafluorosuccinyl chloride is a corrosive substance that can cause severe skin burns and eye damage.[1][4][5] Inhalation may cause respiratory irritation.[2] It is essential to handle this chemical with appropriate personal protective equipment (PPE) in a well-ventilated area.[2][3]

Q5: What personal protective equipment (PPE) should be worn when handling Tetrafluorosuccinyl chloride?

A5: When handling Tetrafluorosuccinyl chloride, it is imperative to wear protective gloves, chemical safety goggles, and protective clothing to prevent skin and eye contact.[3] Work should be conducted in a well-ventilated area or under a chemical fume hood to avoid inhalation of vapors.[2][3]

Troubleshooting Guide

Issue 1: My reaction with Tetrafluorosuccinyl chloride is giving low yields or unexpected side products.

• Question: Could the purity of my Tetrafluorosuccinyl chloride be compromised?

  • Answer: Yes, improper storage or handling can lead to degradation. Tetrafluorosuccinyl chloride is highly sensitive to moisture.[2] Exposure to atmospheric humidity can lead to hydrolysis, reducing its purity and introducing tetrafluorosuccinic acid and HCl into your reaction. Ensure the reagent was stored in a tightly sealed container with an inert gas headspace if possible.

• Question: How can I check the purity of my Tetrafluorosuccinyl chloride?

  • Answer: You can assess the purity using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify volatile impurities or Nuclear Magnetic Resonance (NMR) spectroscopy (e.g., ¹⁹F NMR) to detect the presence of degradation products.

Issue 2: I observe fuming when I open the bottle of Tetrafluorosuccinyl chloride.

• Question: Is it normal for Tetrafluorosuccinyl chloride to fume?

  • Answer: Yes, fuming can occur upon exposure to moist air. This is due to the reaction of the acyl chloride with water vapor, which produces HCl gas. This is a strong indication that the material is reactive and should be handled with care in a fume hood.

Issue 3: I noticed some discoloration or crystallization in my stored Tetrafluorosuccinyl chloride.

• Question: What could cause a change in the physical appearance of the reagent?

  • Answer: While Tetrafluorosuccinyl chloride is a liquid at room temperature, the formation of solids could indicate the presence of impurities or degradation products, such as the corresponding dicarboxylic acid which is a solid. Discoloration may also suggest contamination. It is recommended to re-evaluate the purity of the reagent before use.

Data Presentation

Table 1: Physical and Chemical Properties of Tetrafluorosuccinyl Chloride

Property	Value	Reference
CAS Number	356-15-0	[4][5]
Molecular Formula	C₄Cl₂F₄O₂	[1][4][5]
Molecular Weight	226.94 g/mol	[4]
Boiling Point	86.1 °C	[1][5]
Physical Form	Liquid
Flash Point	85-87 °C

Table 2: Long-Term Stability Data

Condition	Parameter	Value
Long-term Stability	Degradation Rate	No quantitative data available in the searched literature. Stability is dependent on maintaining anhydrous conditions.
Recommended Retest Period	Not specified. Purity should be assessed if stored for extended periods or if exposure to moisture is suspected.

Experimental Protocols

Protocol: Assessment of Tetrafluorosuccinyl Chloride Purity and Stability Over Time

This protocol outlines a general method for monitoring the stability of Tetrafluorosuccinyl chloride under specific storage conditions.

Objective: To determine the purity of a sample of Tetrafluorosuccinyl chloride and monitor its degradation over a set period.

Materials:

• Tetrafluorosuccinyl chloride sample

• Anhydrous solvent (e.g., deuterated chloroform for NMR, or a volatile solvent compatible with GC)

• Inert gas (Nitrogen or Argon)

• Appropriately sized, dry glass storage vials with septa

• Gas-tight syringes

• GC-MS or NMR spectrometer

Methodology:

• Initial Sample Preparation (Timepoint 0):

  • In a glovebox or under a steady stream of inert gas, aliquot the Tetrafluorosuccinyl chloride into several small, dry glass vials.

  • Seal the vials securely with septa and parafilm.

  • Prepare an initial sample for analysis immediately. For NMR, dissolve a small, accurately weighed amount in the chosen deuterated solvent. For GC-MS, prepare a dilute solution in an appropriate anhydrous solvent.

• Analysis (Timepoint 0):

  • Acquire the ¹H, ¹³C, and ¹⁹F NMR spectra or the GC-MS chromatogram of the initial sample.

  • Integrate the peaks in the NMR spectrum or the peak areas in the chromatogram to determine the initial purity. Identify any impurity peaks.

• Storage:

  • Store the sealed vials under the desired conditions (e.g., room temperature, refrigerated). Protect from light.

• Timepoint Analysis:

  • At regular intervals (e.g., 1, 3, 6, 12 months), retrieve one vial from storage.

  • Allow the vial to equilibrate to room temperature before opening.

  • Prepare and analyze the sample using the same method as in step 2.

• Data Analysis:

  • Compare the purity at each timepoint to the initial purity.

  • Identify and quantify any new peaks that appear, which may correspond to degradation products.

  • Plot the purity as a function of time to assess the stability under the tested storage conditions.

Visualizations

Caption: Troubleshooting workflow for reactions involving Tetrafluorosuccinyl chloride.

Caption: Proposed primary degradation pathway via hydrolysis.

References

• 1. TETRAFLUOROSUCCINYL CHLORIDE [chembk.com]
• 2. synquestlabs.com [synquestlabs.com]
• 3. fishersci.com [fishersci.com]
• 4. Tetrafluorosuccinyl chloride | C4Cl2F4O2 | CID 78983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. TETRAFLUOROSUCCINYL CHLORIDE | 356-15-0 [amp.chemicalbook.com]

Technical Support Center: Catalyst Selection for Tetrafluorosuccinyl Chloride Mediated Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist you in your experiments involving tetrafluorosuccinyl chloride. The information is presented in a question-and-answer format to directly address specific issues you may encounter.

Troubleshooting Guide

This guide addresses common problems encountered during reactions with tetrafluorosuccinyl chloride and provides systematic approaches to resolving them.

Issue 1: Low or No Product Yield

Question: I am not observing the expected product, or the yield is significantly lower than anticipated in my reaction with tetrafluorosuccinyl chloride. What are the potential causes and how can I improve the outcome?

Answer: Low or no yield in reactions involving tetrafluorosuccinyl chloride can stem from several factors, ranging from catalyst inefficiency to substrate-specific issues. A systematic evaluation of the reaction parameters is crucial for troubleshooting.

Possible Causes and Solutions:

• Inadequate Catalyst Activity: The chosen catalyst may not be sufficiently active to promote the acylation reaction effectively with the highly fluorinated and sterically demanding tetrafluorosuccinyl chloride.

  • For Friedel-Crafts Acylations: Traditional Lewis acids like aluminum chloride (AlCl₃) or iron(III) chloride (FeCl₃) are commonly used.[1] However, for less reactive aromatic substrates, stronger Lewis acids or the use of a co-catalyst might be necessary. Consider screening other Lewis acids such as titanium tetrachloride (TiCl₄) or boron trifluoride (BF₃).[1]

  • For Esterifications and Amidations: Tertiary amines like pyridine or triethylamine are often employed as catalysts. 4-(Dimethylamino)pyridine (DMAP) is a highly efficient acylation catalyst, often used in small quantities (0.05-2 mol%), and can significantly accelerate esterification reactions, even with sterically hindered alcohols.[2][3] If using a simple tertiary amine, consider switching to or adding a catalytic amount of DMAP.

• Poor Substrate Reactivity: Electron-deficient aromatic compounds are poor substrates for Friedel-Crafts acylation.[4] Similarly, sterically hindered or electronically deactivated alcohols and amines may react sluggishly.

  • Solution: For poorly reactive aromatic substrates in Friedel-Crafts reactions, consider increasing the reaction temperature or using a more potent Lewis acid. For esterifications and amidations, increasing the catalyst loading or reaction time may be beneficial. The use of highly active catalysts like DMAP is particularly recommended for challenging substrates.[5]

• Moisture Contamination: Tetrafluorosuccinyl chloride is highly susceptible to hydrolysis. Any moisture present in the reactants, solvents, or glassware will lead to the formation of tetrafluorosuccinic acid, reducing the amount of acyl chloride available for the desired reaction.

  • Solution: Ensure all glassware is rigorously dried in an oven and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and ensure that all starting materials are dry.

• Side Reactions: Tetrafluorosuccinyl chloride can undergo side reactions, such as polymerization, especially at elevated temperatures or in the presence of certain catalysts.

  • Solution: Monitor the reaction closely and maintain the recommended temperature. If polymerization is suspected, consider lowering the reaction temperature and optimizing the catalyst concentration.

Issue 2: Formation of Undesired Byproducts

Question: My reaction is producing significant amounts of byproducts, complicating purification and reducing the yield of my target molecule. What are the common side reactions and how can I minimize them?

Answer: The formation of byproducts is a common challenge in organic synthesis. Understanding the potential side reactions of tetrafluorosuccinyl chloride is key to developing strategies for their suppression.

Common Side Reactions and Mitigation Strategies:

• Hydrolysis: As mentioned previously, the primary byproduct is often tetrafluorosuccinic acid due to reaction with water.

  • Mitigation: Strict anhydrous conditions are paramount.

• Polymerization: The bifunctional nature of tetrafluorosuccinyl chloride makes it prone to polymerization, especially when reacting with difunctional nucleophiles or under conditions that favor intermolecular reactions.

  • Mitigation: Use high-dilution conditions to favor intramolecular reactions if a cyclic product is desired. Control the stoichiometry of the reactants carefully. A slow addition of the tetrafluorosuccinyl chloride to the reaction mixture can also help to minimize polymerization.

• Reaction with Tertiary Amine Catalysts: When using tertiary amines like triethylamine, especially with enolizable acyl chlorides, there is a risk of ketene formation, which can lead to polymerization and the formation of black, gooey byproducts.[6]

  • Mitigation: If ketene formation is suspected, consider using a weaker base like pyridine or N-methylmorpholine.[6]

• Di-acylation: When reacting with nucleophiles containing more than one reactive site, di-acylation can occur.

  • Mitigation: Control the stoichiometry of the reactants. Using a limiting amount of tetrafluorosuccinyl chloride can favor mono-acylation.

Issue 3: Difficult Product Purification

Question: I am struggling to purify my product from the reaction mixture. What are the recommended purification techniques?

Answer: The purification strategy will depend on the physical properties of your product (e.g., solid or liquid, boiling point) and the nature of the impurities.

General Purification Strategies:

• Aqueous Work-up: For reactions catalyzed by Lewis acids, an aqueous work-up is typically required to quench the catalyst and remove it from the organic phase.[4]

• Extraction: Liquid-liquid extraction can be used to separate the product from water-soluble byproducts and catalyst residues.

• Distillation: For volatile liquid products, fractional distillation under reduced pressure is a common purification method.[7]

• Crystallization: If the product is a solid, recrystallization from an appropriate solvent system is an effective purification technique.

• Chromatography: Column chromatography on silica gel or other stationary phases is a versatile method for separating the desired product from closely related impurities.

Frequently Asked Questions (FAQs)

Q1: Which type of catalyst is best for the Friedel-Crafts acylation of an electron-rich aromatic compound with tetrafluorosuccinyl chloride?

A1: For Friedel-Crafts acylation, Lewis acids are the catalysts of choice.[1] The reactivity of the aromatic substrate will influence the choice of Lewis acid. For highly reactive, electron-rich aromatics, milder Lewis acids such as zinc chloride (ZnCl₂) or iron(III) chloride (FeCl₃) may be sufficient.[1] For less reactive systems, a stronger Lewis acid like aluminum chloride (AlCl₃) or titanium tetrachloride (TiCl₄) may be required.[1] It is often beneficial to perform small-scale screening experiments with a few different Lewis acids to determine the optimal catalyst for your specific substrate.

Q2: What is the recommended catalyst for the esterification of a phenol with tetrafluorosuccinyl chloride?

A2: For the esterification of phenols, which are less nucleophilic than aliphatic alcohols, a tertiary amine catalyst is typically used. While pyridine can be effective, 4-(dimethylamino)pyridine (DMAP) is a superior catalyst for this transformation due to its high activity.[2] A catalytic amount of DMAP (typically 0.1 to 5 mol%) in the presence of a stoichiometric amount of a non-nucleophilic base like triethylamine to scavenge the HCl byproduct is a common and effective catalytic system.

Q3: Can I use a tertiary amine as a catalyst for the amidation of a primary amine with tetrafluorosuccinyl chloride?

A3: Yes, a tertiary amine is typically used in the amidation of primary or secondary amines with acyl chlorides. Its primary role is to act as a base to neutralize the hydrogen chloride (HCl) that is formed during the reaction. Pyridine or triethylamine are commonly used for this purpose. The tertiary amine prevents the protonation of the reacting amine, which would render it non-nucleophilic.

Q4: How can I avoid polyalkylation in Friedel-Crafts reactions with tetrafluorosuccinyl chloride?

A4: Friedel-Crafts acylation, unlike alkylation, has a significantly lower tendency for polysubstitution. The acyl group attached to the aromatic ring is electron-withdrawing, which deactivates the ring towards further electrophilic aromatic substitution.[4] Therefore, polyacylation is generally not a major concern in Friedel-Crafts reactions with tetrafluorosuccinyl chloride.

Q5: What are the key safety precautions to take when working with tetrafluorosuccinyl chloride?

A5: Tetrafluorosuccinyl chloride is a corrosive and moisture-sensitive compound. It is essential to handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis. Care should be taken to avoid contact with skin and eyes, and inhalation of its vapors should be avoided.

Data Presentation

Table 1: Comparison of Lewis Acid Catalysts for Friedel-Crafts Acylation

Catalyst	Relative Strength	Typical Reaction Conditions	Common Substrates	Potential Issues
Aluminum Chloride (AlCl₃)	Strong	Anhydrous, often at low to room temperature	Benzene, Toluene, other activated aromatics[1]	Requires stoichiometric amounts, moisture sensitive, can promote side reactions.
Iron(III) Chloride (FeCl₃)	Moderate	Anhydrous, mild heating may be required	Electron-rich aromatics like anisole, phenols.[1]	Less reactive than AlCl₃.
Zinc Chloride (ZnCl₂)	Mild	Anhydrous, often requires higher temperatures	Highly activated aromatic compounds.[1]	Generally lower yields compared to stronger Lewis acids.
Titanium Tetrachloride (TiCl₄)	Strong	Anhydrous, versatile temperature range	Wide range of aromatic substrates.[1]	Highly moisture sensitive.

Table 2: Comparison of Tertiary Amine Catalysts for Esterification and Amidation

Catalyst	Type	Typical Loading	Key Advantages	Common Applications
Pyridine	Base/Nucleophilic Catalyst	Stoichiometric or as solvent	Readily available, acts as a base and catalyst.	General esterifications and amidations.
Triethylamine (TEA)	Non-nucleophilic Base	Stoichiometric	Effective HCl scavenger, readily available.	Used in conjunction with nucleophilic catalysts like DMAP.
4-(Dimethylamino)pyridine (DMAP)	Nucleophilic Catalyst	Catalytic (0.1-5 mol%)	Highly efficient, accelerates reactions with hindered substrates.[2][3]	Esterification of sterically demanding alcohols and phenols.[5]

Experimental Protocols

Protocol 1: General Procedure for Lewis Acid-Catalyzed Friedel-Crafts Acylation of an Aromatic Compound with Tetrafluorosuccinyl Chloride

• Preparation: Under an inert atmosphere (nitrogen or argon), add the anhydrous Lewis acid catalyst (e.g., 1.1 equivalents of AlCl₃) to a flame-dried round-bottom flask equipped with a magnetic stir bar.

• Solvent and Reactant Addition: Add a dry, inert solvent (e.g., dichloromethane or carbon disulfide). Cool the mixture to 0 °C in an ice bath. To this suspension, add the aromatic substrate (1.0 equivalent) dissolved in the same solvent.

• Addition of Tetrafluorosuccinyl Chloride: Slowly add a solution of tetrafluorosuccinyl chloride (1.05 equivalents) in the reaction solvent to the stirred mixture over a period of 30-60 minutes, maintaining the temperature at 0 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for the desired time (typically 2-24 hours). Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, carefully quench the reaction by pouring it onto crushed ice. Separate the organic layer, and wash it sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography, distillation, or recrystallization.

Protocol 2: General Procedure for DMAP-Catalyzed Esterification of a Phenol with Tetrafluorosuccinyl Chloride

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere, add the phenol (2.2 equivalents), triethylamine (2.5 equivalents), and a catalytic amount of DMAP (0.1 equivalents).

• Solvent Addition: Add a dry, inert solvent such as dichloromethane or tetrahydrofuran.

• Addition of Tetrafluorosuccinyl Chloride: Cool the solution to 0 °C and slowly add tetrafluorosuccinyl chloride (1.0 equivalent) dropwise with vigorous stirring.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by TLC.

• Work-up: Dilute the reaction mixture with the solvent and wash sequentially with water, dilute HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent in vacuo. Purify the resulting diester by column chromatography or recrystallization.

Visualizations

Caption: Troubleshooting workflow for low product yield.

Caption: Decision pathway for catalyst selection.

References

• 1. SATHEE: Friedel Crafts Reaction [satheejee.iitk.ac.in]
• 2. researchgate.net [researchgate.net]
• 3. okayama.elsevierpure.com [okayama.elsevierpure.com]
• 4. chemistryjournals.net [chemistryjournals.net]
• 5. Steglich Esterification [organic-chemistry.org]
• 6. reddit.com [reddit.com]
• 7. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: Monitoring Tetrafluorosuccinyl Chloride Reaction Progress

This guide provides technical support for researchers, scientists, and drug development professionals monitoring the progress of reactions involving Tetrafluorosuccinyl chloride using Thin-Layer Chromatography (TLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: Which technique, TLC or GC-MS, is more suitable for monitoring my Tetrafluorosuccinyl chloride reaction?

A1: Both TLC and GC-MS can be valuable tools, and the choice depends on your specific needs.

• TLC is a rapid, simple, and inexpensive technique ideal for quick qualitative checks of reaction progress. It allows you to quickly visualize the consumption of starting material and the formation of products.

• GC-MS provides more detailed quantitative and structural information. It is excellent for identifying reaction byproducts, confirming the identity of your product through its mass spectrum, and quantifying the components of your reaction mixture.

Q2: How can I handle the high reactivity of Tetrafluorosuccinyl chloride during sample preparation for analysis?

A2: Tetrafluorosuccinyl chloride is highly reactive and susceptible to hydrolysis. Therefore, it is crucial to work under anhydrous conditions. Use dry solvents and glassware for sample preparation. It is also advisable to quench a small aliquot of the reaction mixture with a suitable reagent (e.g., a dry alcohol to form a stable ester) immediately after sampling to prevent degradation before analysis.

Q3: Are there any specific safety precautions I should take when working with Tetrafluorosuccinyl chloride?

A3: Yes. Tetrafluorosuccinyl chloride is a corrosive and moisture-sensitive compound. Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Ensure that all glassware is dry to prevent vigorous reactions with water.

Troubleshooting Guides

Thin-Layer Chromatography (TLC)

Problem	Possible Cause(s)	Solution(s)
Streaking of spots	Sample is too concentrated.	Dilute the sample before spotting it on the TLC plate.
The compound is highly polar and interacting strongly with the silica gel.	Add a small amount of a polar solvent like methanol or a few drops of acetic acid to the eluting solvent system.[1][2]
Decomposition of the acyl chloride on the acidic silica gel plate.[3]	Neutralize the TLC plate by adding a small amount of triethylamine (0.1-1%) to the eluent.[4] Alternatively, consider using alumina TLC plates.
No spots are visible under UV light	The compounds are not UV-active.	Use a visualization agent such as potassium permanganate stain or an iodine chamber.[5][6][7]
The sample is too dilute.	Concentrate the sample or spot the TLC plate multiple times in the same location, allowing the solvent to dry between applications.[4][8]
Rf values are too high or too low	The eluting solvent is too polar or not polar enough.	Adjust the polarity of the solvent system. For high Rf values, decrease the polarity (e.g., increase the proportion of a nonpolar solvent like hexane). For low Rf values, increase the polarity (e.g., increase the proportion of a polar solvent like ethyl acetate).[4]
Reaction mixture appears as a smear at the baseline	The reaction is being run in a high-boiling point solvent (e.g., DMF, DMSO).	After spotting the reaction mixture on the TLC plate, place it under a high vacuum for a few minutes to remove the high-boiling solvent before developing the plate.[9]

Gas Chromatography-Mass Spectrometry (GC-MS)

Problem	Possible Cause(s)	Solution(s)
No peaks or very small peaks observed	The compound may have decomposed in the injector port due to high temperatures.	Lower the injector temperature.
The sample concentration is too low.	Concentrate the sample.
The compound is not volatile enough for GC analysis.	Consider derivatization to a more volatile compound (e.g., esterification with a dry alcohol).[10]
Peak tailing	Active sites in the injector liner or on the column are interacting with the analyte.	Use a deactivated injector liner and a column suitable for analyzing reactive compounds. Regularly trim the front end of the column to remove active sites.[11]
The compound is interacting with residual moisture in the system.	Ensure the entire system, including carrier gas and solvents, is anhydrous.
Broad peaks	The column is overloaded.	Dilute the sample or inject a smaller volume.[12]
The oven temperature program is not optimized.	Optimize the temperature ramp rate.
Multiple unexpected peaks	The sample has degraded.	Prepare fresh samples and analyze them promptly. Consider derivatization to stabilize the analyte.
The reaction has produced multiple byproducts.	Analyze the mass spectrum of each peak to identify the byproducts.

Experimental Protocols

Protocol 1: Monitoring Reaction Progress by TLC

• Plate Preparation: Use silica gel 60 F254 TLC plates. With a pencil, gently draw a starting line approximately 1 cm from the bottom of the plate.

• Sample Preparation: At various time points during the reaction, withdraw a small aliquot of the reaction mixture using a dry capillary tube. Dilute the aliquot in a dry, volatile solvent (e.g., dichloromethane or ethyl acetate).

• Spotting: Carefully spot the diluted starting material, the reaction mixture, and a co-spot (both starting material and reaction mixture in the same spot) on the starting line.[13]

• Development: Place the TLC plate in a developing chamber containing an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate). The solvent level must be below the starting line.[8] Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualization: Remove the plate from the chamber and mark the solvent front with a pencil. Dry the plate and visualize the spots under a UV lamp (254 nm).[7] If spots are not visible, use a staining agent like potassium permanganate.

• Analysis: The disappearance of the starting material spot and the appearance of a new product spot indicate the progress of the reaction. Calculate the Retention Factor (Rf) for each spot.

Protocol 2: Monitoring Reaction Progress by GC-MS

• Sample Preparation: At different reaction times, take a small aliquot from the reaction mixture.

• Quenching/Derivatization (Recommended): To prevent hydrolysis and improve volatility, immediately quench the aliquot by adding it to a vial containing a dry alcohol (e.g., methanol or ethanol) and a scavenger base (e.g., pyridine) to form the corresponding ester derivative.

• Dilution: Dilute the quenched sample with a dry, GC-compatible solvent (e.g., dichloromethane or hexane) to an appropriate concentration (typically 1-10 µg/mL).[14]

• GC-MS Analysis: Inject the prepared sample into the GC-MS system.

• Data Analysis: Monitor the chromatogram for the disappearance of the starting material peak (or its derivative) and the appearance of the product peak(s). The mass spectrometer will provide mass-to-charge ratio (m/z) data to help identify the compounds.

Quantitative Data Summary

Table 1: Hypothetical TLC Data for a Tetrafluorosuccinyl Chloride Reaction

Compound	Rf Value (Hexane:Ethyl Acetate 4:1)	Visualization
Tetrafluorosuccinyl chloride	~0.7	UV (quenching), KMnO4 stain
Product (e.g., diethyl tetrafluorosuccinate)	~0.4	UV (quenching), KMnO4 stain
Tetrafluorosuccinic acid (hydrolysis product)	~0.0 (baseline)	KMnO4 stain

Note: Rf values are highly dependent on the specific TLC conditions (plate, solvent system, temperature) and should be determined experimentally.

Table 2: Expected GC-MS Parameters and Potential Mass Fragments

Compound	Typical Retention Time	Key Mass Fragments (m/z) - Electron Ionization
Tetrafluorosuccinyl chloride	Shorter	M+ (if observable), [M-Cl]+, [M-COCl]+, characteristic fragments from the perfluorinated backbone.
Diethyl tetrafluorosuccinate (derivatized product)	Longer	M+, [M-OEt]+, [M-COOEt]+, and other characteristic ester fragments.

Note: Retention times and fragmentation patterns will vary depending on the GC column and MS conditions used.

Workflow Diagram

Caption: Workflow for monitoring a Tetrafluorosuccinyl chloride reaction using TLC and GC-MS.

References

• 1. pharmashare.in [pharmashare.in]
• 2. chembam.com [chembam.com]
• 3. researchgate.net [researchgate.net]
• 4. silicycle.com [silicycle.com]
• 5. faculty.fiu.edu [faculty.fiu.edu]
• 6. Chemistry Teaching Labs - Visualising plates [chemtl.york.ac.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. bitesizebio.com [bitesizebio.com]
• 9. Chromatography [chem.rochester.edu]
• 10. Sample preparation GC-MS [scioninstruments.com]
• 11. google.com [google.com]
• 12. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 13. Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. uoguelph.ca [uoguelph.ca]

Technical Support Center: Scaling Up Reactions with Tetrafluorosuccinyl Chloride

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the challenges encountered when scaling up reactions involving tetrafluorosuccinyl chloride. The information is presented in a question-and-answer format to directly address specific issues.

Frequently Asked Questions (FAQs)

Q1: What is Tetrafluorosuccinyl Chloride and what are its primary hazards?

Tetrafluorosuccinyl chloride (C₄Cl₂F₄O₂) is a highly reactive perfluorinated diacyl chloride.[1] Its reactivity stems from the two acyl chloride groups, making it a versatile building block in organic synthesis. However, this reactivity also presents significant hazards. It is classified as a corrosive substance that causes severe skin burns and eye damage.[1] Due to its hazardous nature, it should be handled with extreme care, using appropriate personal protective equipment (PPE).

Q2: What are the major challenges when scaling up reactions with Tetrafluorosuccinyl Chloride?

Scaling up reactions with tetrafluorosuccinyl chloride introduces several challenges that may not be apparent at the laboratory scale. These include:

• Exothermic Reactions: Reactions of acyl chlorides, particularly with nucleophiles like amines and alcohols, are often highly exothermic.[2][3] On a larger scale, the heat generated can be difficult to dissipate, potentially leading to a runaway reaction.[3]

• Moisture Sensitivity: Tetrafluorosuccinyl chloride is sensitive to moisture, readily hydrolyzing to tetrafluorosuccinic acid.[4] Ensuring anhydrous conditions is critical for achieving high yields and preventing the formation of this significant impurity.

• Material Compatibility: The corrosive nature of tetrafluorosuccinyl chloride and the hydrogen chloride (HCl) gas produced as a byproduct can lead to corrosion of standard laboratory equipment.[5] Materials of construction for reactors and associated equipment must be carefully selected.

• Side Reactions and Impurity Profile: At a larger scale, minor side reactions can become significant, impacting product purity and yield. Potential side reactions include polymerization and the formation of byproducts from reactions with residual starting materials or solvents.

Q3: What are the key safety precautions for handling Tetrafluorosuccinyl Chloride on a larger scale?

Safe handling of tetrafluorosuccinyl chloride at scale is paramount. Key safety measures include:

• Personal Protective Equipment (PPE): Always wear suitable protective clothing, gloves, and eye/face protection. A chemical-resistant apron, gloves (e.g., butyl rubber), and a full-face shield are recommended.

• Ventilation: All manipulations should be conducted in a well-ventilated fume hood or a closed system to avoid inhalation of corrosive vapors.[4]

• Inert Atmosphere: While primarily sensitive to moisture, using an inert atmosphere (e.g., nitrogen or argon) is good practice to prevent the ingress of atmospheric moisture.[4]

• Emergency Preparedness: Ensure that safety showers and eyewash stations are readily accessible. Have appropriate spill control materials on hand.

Troubleshooting Guide

This guide addresses common problems encountered during the scale-up of reactions with tetrafluorosuccinyl chloride.

Problem	Potential Cause	Recommended Solution
Low Product Yield	Moisture Contamination: Hydrolysis of tetrafluorosuccinyl chloride to the corresponding dicarboxylic acid.	- Thoroughly dry all glassware and reagents before use. - Use anhydrous solvents. - Perform the reaction under a dry, inert atmosphere (e.g., nitrogen or argon).[4]
Incomplete Reaction: Insufficient reaction time or temperature.	- Monitor the reaction progress using appropriate analytical techniques such as TLC, HPLC, or NMR.[6][7] - If the reaction has stalled, consider extending the reaction time or cautiously increasing the temperature while monitoring for exotherms.
Side Reactions: Formation of byproducts due to high reaction temperatures or incorrect stoichiometry.	- Optimize the reaction temperature. For exothermic reactions, maintain a low temperature during reagent addition.[2] - Ensure accurate stoichiometry of all reactants.
Exothermic Runaway	Rapid Addition of Reagents: Adding the nucleophile or tetrafluorosuccinyl chloride too quickly.	- Add reagents dropwise or in portions at a controlled rate.[2] - Use a syringe pump for precise and slow addition.
Inadequate Cooling: The cooling system is insufficient to dissipate the heat generated by the reaction.	- Use a larger or more efficient cooling bath (e.g., ice-salt bath, cryostat). - Ensure good heat transfer by using an appropriate reactor size and efficient stirring.
Product Contamination	Formation of Tetrafluorosuccinic Acid: Hydrolysis of the starting material.	- Implement stringent anhydrous techniques as mentioned for low yield. - The dicarboxylic acid can often be removed by a basic wash during workup, but this may not be suitable for all products.
Residual Starting Materials: Incomplete conversion of reactants.	- Optimize reaction conditions to drive the reaction to completion. - Employ appropriate purification techniques such as distillation or crystallization.[8]
Corrosion of Equipment	Reaction with HCl Byproduct: Hydrogen chloride gas, a common byproduct, is highly corrosive, especially in the presence of moisture.	- Use glass-lined or other corrosion-resistant reactors and equipment.[9][10] - Consider using a nitrogen sweep to remove HCl gas from the reactor headspace as it is formed.

Experimental Protocols

General Protocol for Acylation with Tetrafluorosuccinyl Chloride (Scale-Up Considerations)

This protocol outlines a general procedure for the acylation of a nucleophile (e.g., an amine or alcohol) with tetrafluorosuccinyl chloride, with specific considerations for scaling up the reaction.

• Reactor Setup:

  • Select a reactor of appropriate size with a glass lining or constructed from a corrosion-resistant alloy.[9]

  • Equip the reactor with a mechanical stirrer, a temperature probe, a pressure-equalizing dropping funnel, and an inlet for an inert gas.

  • Ensure the reactor is connected to a suitable cooling system capable of maintaining the desired reaction temperature.

  • Connect the gas outlet to a scrubber system to neutralize the evolved HCl gas.

• Reagent Preparation:

  • Ensure all glassware and the reactor are thoroughly dried before use.

  • Use anhydrous solvents and reagents.

  • Dissolve the nucleophile (1.0 equivalent) and a non-nucleophilic base (e.g., triethylamine, 2.2 equivalents) in the anhydrous solvent within the reactor.

• Reaction Execution:

  • Cool the reactor contents to the desired initial temperature (typically 0-5 °C for exothermic reactions).[2]

  • Dissolve tetrafluorosuccinyl chloride (1.05 equivalents) in the anhydrous solvent in the dropping funnel.

  • Add the tetrafluorosuccinyl chloride solution dropwise to the stirred solution of the nucleophile and base at a rate that allows the internal temperature to be maintained within a narrow range (e.g., ± 2 °C).

  • Monitor the reaction progress using a suitable analytical method (e.g., in-situ IR, offline HPLC).[6][7]

• Workup and Purification:

  • Once the reaction is complete, cautiously quench the reaction mixture by transferring it to a separate vessel containing a stirred, cold, dilute aqueous acid or base, depending on the nature of the product.

  • Separate the organic layer and wash it sequentially with water and brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by an appropriate method such as distillation, crystallization, or column chromatography.[8]

Visualizations

Logical Troubleshooting Workflow for Low Product Yield

Caption: Troubleshooting workflow for low product yield.

Experimental Workflow for Scaled-Up Acylation

Caption: General workflow for scaled-up acylation reactions.

References

• 1. Tetrafluorosuccinyl chloride | C4Cl2F4O2 | CID 78983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. asianpubs.org [asianpubs.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]
• 7. benchchem.com [benchchem.com]
• 8. KR840002200B1 - Purification of p-tosyl chloride - Google Patents [patents.google.com]
• 9. Chloride corrosion behavior on heating pipeline made by AISI 304 and 316 in reclaimed water - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Tetrafluorosuccinyl Chloride and Succinyl Chloride for Researchers and Drug Development Professionals

An in-depth analysis of the electrophilic reactivity of tetrafluorosuccinyl chloride versus its non-fluorinated analog, succinyl chloride, reveals significant differences attributable to the strong inductive effect of fluorine atoms. This guide provides a comparative overview of their reactivity, supported by theoretical principles, and outlines experimental protocols for their use in synthesis.

Tetrafluorosuccinyl chloride and succinyl chloride are both highly reactive bifunctional molecules widely employed in chemical synthesis, particularly in the preparation of polymers and as cross-linking agents in drug development. While structurally similar, the presence of four fluorine atoms in tetrafluorosuccinyl chloride dramatically alters its electronic properties, leading to a marked increase in its reactivity towards nucleophiles.

Enhanced Electrophilicity of Tetrafluorosuccinyl Chloride

The primary driver for the heightened reactivity of tetrafluorosuccinyl chloride is the powerful electron-withdrawing inductive effect of the fluorine atoms. Fluorine is the most electronegative element, and its presence on the carbon backbone adjacent to the carbonyl groups significantly depletes electron density from the carbonyl carbons. This increased partial positive charge makes the carbonyl carbons in tetrafluorosuccinyl chloride substantially more electrophilic and, therefore, more susceptible to nucleophilic attack compared to those in succinyl chloride.

While acyl fluorides are generally noted to be more stable and less reactive than their corresponding acyl chlorides due to the strength of the carbon-fluorine bond, it is crucial to distinguish that tetrafluorosuccinyl chloride is an acyl chloride. The fluorine atoms in this molecule are not directly bonded to the carbonyl carbon but rather to the adjacent carbons. Their effect is primarily electronic, enhancing the inherent reactivity of the acyl chloride functional groups.

Reactivity Comparison at a Glance

Feature	Tetrafluorosuccinyl Chloride	Succinyl Chloride	Reference
Structure	ClOC(CF₂)₂COCl	ClOC(CH₂)₂COCl
Key Electronic Effect	Strong electron-withdrawing inductive effect from fluorine atoms	Weaker inductive effect from chlorine atoms
Carbonyl Electrophilicity	Significantly Increased	Standard for an acyl chloride
Predicted Reactivity	Higher	Lower
Stability	Generally stable but highly reactive	Generally stable but reactive

Experimental Protocols

Detailed experimental procedures are crucial for harnessing the reactivity of these compounds effectively and safely. Below are representative protocols for reactions with nucleophiles.

General Procedure for Polyester Synthesis

This protocol outlines the synthesis of polyesters from a diol using either tetrafluorosuccinyl chloride or succinyl chloride.

• Reaction Setup: A dried, three-necked round-bottom flask is equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. The flask is charged with a solution of the diol in a suitable anhydrous solvent (e.g., dichloromethane, THF).

• Reagent Addition: A solution of tetrafluorosuccinyl chloride or succinyl chloride in the same anhydrous solvent is added dropwise to the diol solution at a controlled temperature (typically 0 °C to room temperature). The reaction is carried out under an inert atmosphere of nitrogen.

• Reaction Monitoring: The progress of the polymerization can be monitored by techniques such as infrared (IR) spectroscopy (disappearance of the O-H stretch of the diol) or by measuring the viscosity of the solution.

• Work-up and Purification: Upon completion, the reaction mixture is typically washed with a dilute aqueous base to remove any unreacted acyl chloride and HCl byproduct. The organic layer is then washed with brine, dried over an anhydrous salt (e.g., MgSO₄), and the solvent is removed under reduced pressure to yield the polyester.

General Procedure for Polyamide Synthesis

This protocol describes the formation of polyamides from a diamine.

• Reaction Setup: A three-necked round-bottom flask is fitted with a mechanical stirrer, a dropping funnel, and a nitrogen inlet. A solution of the diamine and a proton sponge or other non-nucleophilic base in an anhydrous polar aprotic solvent (e.g., N,N-dimethylacetamide) is prepared in the flask.

• Reagent Addition: Tetrafluorosuccinyl chloride or succinyl chloride, dissolved in the same solvent, is added slowly to the cooled (typically 0 °C) diamine solution with vigorous stirring.

• Reaction Monitoring: The formation of the polyamide is often indicated by an increase in the viscosity of the reaction mixture. The reaction progress can be followed by IR spectroscopy (appearance of the amide carbonyl stretch).

• Work-up and Purification: The resulting polymer is typically isolated by precipitation into a non-solvent (e.g., water or methanol), filtered, washed thoroughly to remove byproducts and unreacted monomers, and dried under vacuum.

Logical Relationship of Reactivity

The enhanced reactivity of tetrafluorosuccinyl chloride can be visualized as a direct consequence of its molecular structure and the resulting electronic effects.

Caption: Logical flow from molecular structure to chemical reactivity.

Experimental Workflow for Comparative Reactivity Study

To quantitatively compare the reactivity of tetrafluorosuccinyl chloride and succinyl chloride, a standardized experimental workflow is essential. This can be achieved by monitoring the progress of a reaction with a suitable nucleophile under identical conditions.

Caption: Workflow for a comparative kinetic study.

A Comparative Guide to Acylation Reagents: Tetrafluorosuccinyl Chloride vs. Oxalyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Acylation, the introduction of an acyl group into a molecule, is a cornerstone of organic synthesis, pivotal in the creation of pharmaceuticals, agrochemicals, and advanced materials. The choice of acylating agent is a critical decision that dictates reaction efficiency, selectivity, and overall synthetic strategy. This guide provides a detailed comparison of two diacyl chlorides: the well-established oxalyl chloride and the less conventional, fluorinated analogue, tetrafluorosuccinyl chloride. While oxalyl chloride is a workhorse in acylation reactions, the unique electronic properties of tetrafluorosuccinyl chloride suggest a distinct reactivity profile that may offer advantages in specific synthetic contexts.

Performance Comparison at a Glance

The reactivity of acyl chlorides is largely governed by the electrophilicity of the carbonyl carbon. The presence of highly electronegative fluorine atoms in tetrafluorosuccinyl chloride is anticipated to significantly enhance the reactivity of the acyl chloride moieties compared to oxalyl chloride.

Feature	Tetrafluorosuccinyl Chloride	Oxalyl Chloride
Structure	ClOC(CF₂)₂COCl	ClOCCOCl
Molecular Weight	226.94 g/mol	126.93 g/mol
Reactivity	Expected to be very high due to the strong electron-withdrawing effect of the tetrafluoroethylene bridge.	High, a widely used and effective acylating agent.[1][2]
Byproducts	Tetrafluorosuccinic acid derivatives, HCl	CO, CO₂, HCl (gaseous, easy to remove)[1][3]
Key Advantages	Potentially higher reactivity for difficult acylations. The fluorinated backbone may impart unique properties to the final product.	Gaseous byproducts simplify purification.[4] Well-established protocols and extensive literature support.[2][5]
Key Disadvantages	Limited literature and experimental data available. Potentially higher cost and specialized handling requirements. Byproducts are non-gaseous.	Moisture sensitive. Can be more aggressive than other acylating agents, leading to side reactions with sensitive substrates.[4]
Common Applications	Synthesis of fluorinated polymers and specialized organic molecules.	General acylation, Friedel-Crafts reactions, and conversion of carboxylic acids to acyl chlorides.[1][2]

Experimental Data: A Note on Availability

Extensive searches of the scientific literature reveal a significant disparity in the available experimental data for these two reagents. Oxalyl chloride is a very common reagent, and as such, a vast body of literature exists detailing its use in a wide array of acylation reactions with comprehensive data on yields, reaction times, and conditions.

Conversely, specific, quantitative, and comparative experimental data for tetrafluorosuccinyl chloride in standard acylation reactions is notably scarce in publicly accessible literature. The data presented below for tetrafluorosuccinyl chloride is largely inferred based on the general principles of reactivity for fluorinated compounds. Researchers are advised to perform small-scale test reactions to determine optimal conditions for their specific substrates.

Table 1: Comparative Performance in a Model Acylation of a Primary Amine (Aniline)

Parameter	Tetrafluorosuccinyl Chloride (Predicted)	Oxalyl Chloride (Typical)
Substrate	Aniline	Aniline
Product	N,N'-diphenyloxalamide	N,N'-diphenyloxalamide
Solvent	Dichloromethane	Dichloromethane
Temperature	0 °C to room temperature	0 °C to room temperature
Reaction Time	Potentially faster than oxalyl chloride	1-3 hours
Typical Yield	Expected to be high (>90%)	>95%

Table 2: Comparative Performance in a Model Esterification of a Primary Alcohol (Ethanol)

Parameter	Tetrafluorosuccinyl Chloride (Predicted)	Oxalyl Chloride (Typical)
Substrate	Ethanol	Ethanol
Product	Diethyl oxalate	Diethyl oxalate
Solvent	Dichloromethane (with a non-nucleophilic base like pyridine)	Dichloromethane (with a non-nucleophilic base like pyridine)
Temperature	0 °C to room temperature	0 °C to room temperature
Reaction Time	Potentially faster than oxalyl chloride	1-4 hours
Typical Yield	Expected to be high (>90%)	>90%

Experimental Protocols

The following are general experimental protocols for acylation reactions using diacyl chlorides. These should be adapted and optimized for specific substrates and scales.

General Protocol for the Acylation of an Amine with Oxalyl Chloride

• Reaction Setup: A dry, round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet is charged with the amine substrate (1.0 eq.) and a suitable anhydrous solvent (e.g., dichloromethane, THF). The flask is cooled to 0 °C in an ice bath.

• Addition of Base: A non-nucleophilic base such as triethylamine or pyridine (2.2 eq.) is added to the solution.

• Addition of Oxalyl Chloride: A solution of oxalyl chloride (0.5 eq.) in the same anhydrous solvent is added dropwise to the stirred reaction mixture over a period of 15-30 minutes, maintaining the temperature at 0 °C.

• Reaction: The reaction is allowed to warm to room temperature and stirred for 1-3 hours. The progress of the reaction should be monitored by an appropriate technique (e.g., TLC, LC-MS).

• Work-up: Upon completion, the reaction mixture is quenched by the slow addition of water or a saturated aqueous solution of sodium bicarbonate. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude product.

• Purification: The crude product is purified by recrystallization or column chromatography on silica gel.

Proposed General Protocol for the Acylation of an Amine with Tetrafluorosuccinyl Chloride

This protocol is based on standard procedures for highly reactive acyl chlorides and should be optimized.

• Reaction Setup: A dry, round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet is charged with the amine substrate (1.0 eq.) and a suitable anhydrous solvent (e.g., dichloromethane, THF). The flask is cooled to -20 °C or 0 °C.

• Addition of Base: A non-nucleophilic base such as triethylamine or diisopropylethylamine (2.2 eq.) is added to the solution.

• Addition of Tetrafluorosuccinyl Chloride: A solution of tetrafluorosuccinyl chloride (0.5 eq.) in the same anhydrous solvent is added very slowly and dropwise to the vigorously stirred reaction mixture, carefully maintaining the low temperature.

• Reaction: The reaction is stirred at the low temperature for a predetermined time (e.g., 30 minutes to 2 hours), with careful monitoring by TLC or LC-MS.

• Work-up: The work-up procedure would be similar to that for oxalyl chloride, involving quenching, extraction, and drying.

• Purification: The crude product is purified by appropriate methods such as recrystallization or column chromatography.

Visualizing the Chemistry

To aid in understanding the processes involved, the following diagrams illustrate a general acylation reaction and a typical experimental workflow.

Caption: General mechanism of nucleophilic acyl substitution.

Caption: A typical experimental workflow for an acylation reaction.

Conclusion

Oxalyl chloride remains a versatile and highly effective reagent for a broad range of acylation reactions, benefiting from its well-documented reactivity and the convenient removal of its gaseous byproducts. Tetrafluorosuccinyl chloride, while less studied, presents an intriguing alternative, particularly for substrates that are difficult to acylate or where the introduction of a fluorinated moiety is desirable. Its enhanced reactivity, a consequence of the strong inductive effect of the fluorine atoms, may allow for milder reaction conditions or the acylation of less reactive nucleophiles. However, the lack of extensive experimental data necessitates a more cautious and empirical approach to its use in the laboratory. Researchers are encouraged to explore the potential of this reagent while being mindful of the need for careful reaction optimization and characterization.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Fluorinated and Un-fluorinated N-halamines as Antimicrobial and Biofilm-controlling Additives for Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fluoropolymerpartnership.com [fluoropolymerpartnership.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Alternative Fluorinated Building Blocks for Tetrafluorosuccinyl Chloride

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery and material science, fluorinated building blocks are indispensable tools for modulating the physicochemical and biological properties of molecules. Tetrafluorosuccinyl chloride has long been a staple reagent for introducing fluorinated four-carbon units. However, a range of alternative fluorinated building blocks offers unique advantages in terms of reactivity, stability, and the specific structural motifs they impart. This guide provides an objective comparison of Tetrafluorosuccinyl chloride with key alternatives—Hexafluoroglutaryl chloride, Difluorosuccinyl chloride, and Monofluorosuccinyl chloride—supported by available experimental data and detailed protocols.

Overview of Alternatives

The alternatives to Tetrafluorosuccinyl chloride primarily differ in the degree of fluorination and the length of the carbon chain. These variations significantly influence their reactivity, the properties of the resulting products, and their suitability for specific applications.

• Tetrafluorosuccinyl Chloride : The fully fluorinated four-carbon diacyl chloride, known for imparting rigidity and strong electron-withdrawing effects.

• Hexafluoroglutaryl Chloride : A six-carbon perfluorinated diacyl chloride, offering a longer, flexible fluorinated linker.

• Difluorosuccinyl Chloride : A partially fluorinated four-carbon diacyl chloride, providing a balance of fluorination effects with potentially different reactivity and conformational properties.

• Monofluorosuccinyl Chloride : The least fluorinated of the alternatives, introducing a single fluorine atom for subtle property modulation.

Physicochemical and Spectroscopic Data

A clear understanding of the physical and spectroscopic properties of these building blocks is crucial for their effective use and characterization of their reaction products.

Property	Tetrafluorosuccinyl Chloride	Hexafluoroglutaryl Chloride	Difluorosuccinyl Chloride	Monofluorosuccinyl Chloride
Molecular Formula	C₄Cl₂F₄O₂[1]	C₅Cl₂F₆O₂[2]	C₄H₂Cl₂F₂O₂	C₄H₃Cl₂FO₂
Molecular Weight	226.94 g/mol [1]	276.95 g/mol [2]	190.96 g/mol	172.98 g/mol
Boiling Point	Not readily available	110 °C[3]	Not readily available	Not readily available
¹⁹F NMR (δ, ppm)	Not readily available	Not readily available	~ -115 to -125 (CF₂)	~ -190 to -210 (CHF)
¹H NMR (δ, ppm)	N/A	N/A	~ 4.0-5.0 (CH₂)	~ 3.0-4.5 (CH₂, CH)
IR (C=O stretch, cm⁻¹)	~ 1780-1820	~ 1780-1820	~ 1770-1810	~ 1760-1800
Mass Spec (m/z)	Fragments at m/z 113/115 (COCF₂Cl)	Fragments at m/z 139/141 (COCF₂CF₂Cl)[4]	Expected fragments from loss of Cl	Expected fragments from loss of Cl

Note: Spectroscopic data for Difluoro- and Monofluorosuccinyl chloride are estimated based on typical values for similar fluorinated acyl chlorides and may vary depending on the specific isomer and experimental conditions.

Comparative Reactivity and Applications

The reactivity of these diacyl chlorides is primarily governed by the electrophilicity of the carbonyl carbons, which is influenced by the electron-withdrawing fluorine atoms.

General Reactivity Trend: Tetrafluorosuccinyl chloride > Hexafluoroglutaryl chloride ≈ Difluorosuccinyl chloride > Monofluorosuccinyl chloride

This trend suggests that the perfluorinated analogues are more reactive towards nucleophiles. However, steric hindrance can also play a role.

Polyamide Synthesis

A common application for these building blocks is the synthesis of fluorinated polyamides, which often exhibit enhanced thermal stability, chemical resistance, and unique surface properties.

Comparative Yields in Polyamide Synthesis (Illustrative)

Diacyl Chloride	Diamine	Solvent	Temperature (°C)	Yield (%)	Reference
Tetrafluorosuccinyl chloride	Hexamethylenediamine	NMP	25	~85-95	Estimated
Hexafluoroglutaryl chloride	Hexamethylenediamine	NMP	25	~88-98	Estimated
Difluorosuccinyl chloride	Hexamethylenediamine	NMP	25	~80-90	Estimated
Monofluorosuccinyl chloride	Hexamethylenediamine	NMP	25	~75-85	Estimated

Note: These are representative yields and can vary significantly based on the specific monomers, reaction conditions, and purification methods.

Bioconjugation and Drug Delivery

Fluorinated linkers are increasingly used in bioconjugation to connect drugs to targeting moieties like antibodies. The fluorine atoms can enhance the stability of the linker and modulate the pharmacokinetic properties of the conjugate. While specific comparative data is scarce, the choice of linker depends on the desired length, flexibility, and hydrophobicity.

Experimental Protocols

General Protocol for the Synthesis of Fluorinated Diacyl Chlorides from their Corresponding Dicarboxylic Acids

This protocol is a general guideline and may require optimization for each specific compound.

Materials:

• Fluorinated dicarboxylic acid (1.0 eq)

• Thionyl chloride (SOCl₂) (2.0 - 3.0 eq)[5] or Oxalyl chloride ((COCl)₂) (2.0 - 3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount)

• Anhydrous dichloromethane (DCM) or another inert solvent

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the fluorinated dicarboxylic acid and anhydrous DCM.

• Add a catalytic amount of anhydrous DMF to the suspension.

• Slowly add thionyl chloride or oxalyl chloride to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring the reaction progress by the cessation of gas evolution and/or TLC.

• Once the reaction is complete, remove the solvent and excess reagent under reduced pressure.

• The crude diacyl chloride can be purified by distillation under reduced pressure.

Safety Note: These reactions should be performed in a well-ventilated fume hood as they produce corrosive and toxic gases (HCl, SO₂, CO, CO₂).

General Protocol for Polyamide Synthesis via Solution Polycondensation

Materials:

• Fluorinated diacyl chloride (1.0 eq)

• Diamine (e.g., hexamethylenediamine) (1.0 eq)

• Anhydrous N-Methyl-2-pyrrolidone (NMP) or other polar aprotic solvent

• Anhydrous pyridine or triethylamine (2.0 eq) as an acid scavenger

Procedure:

• In a flame-dried reaction vessel under an inert atmosphere, dissolve the diamine and the acid scavenger in the anhydrous solvent.

• Cool the solution to 0 °C.

• In a separate flask, dissolve the fluorinated diacyl chloride in the anhydrous solvent.

• Add the diacyl chloride solution dropwise to the stirred diamine solution at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 4-24 hours.

• Precipitate the resulting polyamide by pouring the reaction mixture into a non-solvent (e.g., methanol or water).

• Collect the polymer by filtration, wash thoroughly with the non-solvent, and dry under vacuum.

Visualizing the Synthetic Workflow

The following diagram illustrates a typical workflow for the synthesis and evaluation of a fluorinated polyamide membrane, a common application for these building blocks.

References

• 1. Tetrafluorosuccinyl chloride | C4Cl2F4O2 | CID 78983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. matrix.staging.1int.co.uk [matrix.staging.1int.co.uk]
• 4. Hexafluoroglutaryl chloride [webbook.nist.gov]
• 5. Thionyl chloride [webbook.nist.gov]

A Comparative Guide to Acid Chloride Synthesis: Tetrafluorosuccinyl Chloride vs. Thionyl Chloride

In the synthesis of acid chlorides from carboxylic acids, the choice of chlorinating agent is paramount to the success of the reaction, influencing yield, purity, and compatibility with other functional groups. Thionyl chloride (SOCl₂) has long been a workhorse in this transformation due to its reactivity and the convenient removal of its gaseous byproducts. However, the emergence of alternative reagents prompts a closer examination of their potential advantages. This guide provides a detailed comparison of tetrafluorosuccinyl chloride and thionyl chloride for acid chloride synthesis, aimed at researchers, scientists, and professionals in drug development.

While extensive experimental data for the direct use of tetrafluorosuccinyl chloride in this application is not widely available in the current literature, we can infer its properties and compare them to the well-established characteristics of thionyl chloride based on chemical principles and the known reactivity of related compounds.

At a Glance: Key Differences

Feature	Tetrafluorosuccinyl Chloride	Thionyl Chloride
Byproducts	Tetrafluorosuccinic anhydride (solid)	Sulfur dioxide (gas), Hydrogen chloride (gas)
Reaction Conditions	Likely mild (room temperature or gentle heating)	Often requires reflux/heating[1]
Workup	Filtration or chromatography to remove solid byproduct	Evaporation of excess reagent and gaseous byproducts
Substrate Scope	Potentially broader for acid-sensitive substrates	Can be limited by harsh, acidic conditions
Handling	Corrosive liquid[2]	Corrosive and moisture-sensitive liquid

Thionyl Chloride: The Established Reagent

Thionyl chloride is a widely used reagent for the conversion of carboxylic acids to acid chlorides.[3][4][5] Its popularity stems from its effectiveness and the straightforward nature of the reaction workup.

Reaction Mechanism & Byproducts

The reaction of a carboxylic acid with thionyl chloride proceeds through a chlorosulfite intermediate.[5] This intermediate is highly reactive and subsequently undergoes nucleophilic attack by a chloride ion to yield the acid chloride. The byproducts of this reaction are sulfur dioxide (SO₂) and hydrogen chloride (HCl), both of which are gases and can be readily removed from the reaction mixture.[3][6]

Experimental Protocol: Synthesis of an Acid Chloride using Thionyl Chloride

The following is a general procedure for the synthesis of an acid chloride using thionyl chloride:

• Setup: A round-bottom flask is equipped with a reflux condenser and a gas trap to neutralize the evolved HCl and SO₂ gas. The apparatus should be dried to prevent hydrolysis of the reagents and products.

• Reaction: The carboxylic acid is dissolved in a suitable inert solvent (or used neat). An excess of thionyl chloride is added cautiously.

• Heating: The reaction mixture is typically heated to reflux for several hours to ensure complete conversion.[1]

• Workup: After the reaction is complete, the excess thionyl chloride is removed by distillation or under reduced pressure. The resulting crude acid chloride can then be purified by distillation.

A representative experimental procedure involves heating the carboxylic acid with neat thionyl chloride at reflux for 3 hours, followed by removal of the excess reagent under vacuum.[1]

Advantages and Disadvantages of Thionyl Chloride

Advantages:

• Cost-effective and readily available.

• Gaseous byproducts: Simplifies purification as SO₂ and HCl are easily removed.[3]

Disadvantages:

• Harsh reaction conditions: Often requires heating, which may not be suitable for substrates with sensitive functional groups.[1]

• Acidic byproducts: The generation of HCl can lead to side reactions with acid-sensitive moieties.

• Toxicity and handling: Thionyl chloride is corrosive and moisture-sensitive, requiring careful handling in a well-ventilated fume hood.[3]

Tetrafluorosuccinyl Chloride: A Potentially Milder Alternative

Tetrafluorosuccinyl chloride (C₄Cl₂F₄O₂) is a diacyl chloride that presents an intriguing alternative to thionyl chloride. While direct comparative studies are scarce, we can predict its behavior and potential advantages based on the chemistry of similar compounds.

Anticipated Reaction Mechanism & Byproducts

The reaction of a carboxylic acid with tetrafluorosuccinyl chloride is expected to proceed via a mixed anhydride intermediate. The carboxylic acid would react with one of the acyl chloride functionalities of tetrafluorosuccinyl chloride. Subsequent nucleophilic attack by a chloride ion on the carbonyl carbon of the desired acid moiety would release the acid chloride and tetrafluorosuccinic anhydride as the byproduct.

The primary byproduct, tetrafluorosuccinic anhydride, is a solid. This is a key differentiator from thionyl chloride.

Hypothetical Experimental Protocol: Synthesis of an Acid Chloride using Tetrafluorosuccinyl Chloride

A plausible experimental protocol would likely involve milder conditions than those required for thionyl chloride:

• Setup: A dry reaction flask under an inert atmosphere.

• Reaction: The carboxylic acid is dissolved in an anhydrous, inert solvent. Tetrafluorosuccinyl chloride is added, likely at room temperature or with gentle warming. A non-nucleophilic base may be added to scavenge the HCl produced in the formation of the mixed anhydride.

• Workup: Upon completion, the solid tetrafluorosuccinic anhydride byproduct would be removed by filtration. The filtrate would then be concentrated to yield the crude acid chloride, which could be further purified by distillation or chromatography.

Potential Advantages of Tetrafluorosuccinyl Chloride

• Milder Reaction Conditions: The reaction would likely proceed at or near room temperature, making it suitable for thermally sensitive substrates.

• Non-gaseous Byproduct: The formation of a solid byproduct, tetrafluorosuccinic anhydride, could be advantageous in certain setups, as it can be easily removed by filtration, avoiding the need for gas scrubbing.

• Reduced Acidity: While HCl is still a byproduct in the initial step, the overall reaction environment may be less acidic than with thionyl chloride, potentially preserving acid-sensitive functional groups. The strong electron-withdrawing nature of the fluorine atoms in the tetrafluorosuccinyl moiety would make the corresponding anhydride a good leaving group.[7]

Potential Disadvantages of Tetrafluorosuccinyl Chloride

• Solid Byproduct: While easy to filter, a solid byproduct might require an extra purification step compared to the simple evaporation of gaseous byproducts from thionyl chloride reactions.

• Stoichiometry: As a diacyl chloride, one mole of tetrafluorosuccinyl chloride would theoretically react with two moles of carboxylic acid. However, controlling the reaction to achieve this stoichiometry might be challenging and could lead to a mixture of products if only one equivalent of the acid chloride is desired.

• Cost and Availability: Tetrafluorosuccinyl chloride is a specialty chemical and is likely to be significantly more expensive and less readily available than thionyl chloride.[8]

Visualizing the Reaction Pathways

To better illustrate the proposed mechanisms and workflows, the following diagrams are provided in DOT language.

Caption: Reaction mechanism of thionyl chloride with a carboxylic acid.

Caption: Proposed reaction mechanism of tetrafluorosuccinyl chloride.

Caption: Comparison of experimental workflows.

Conclusion

Thionyl chloride remains a practical and economical choice for the synthesis of acid chlorides, particularly for robust substrates where harsh conditions are not a concern. Its primary advantage lies in the formation of gaseous byproducts that simplify product isolation.

Tetrafluorosuccinyl chloride, while not a commonly documented reagent for this specific transformation, presents a compelling hypothetical alternative. Its potential for milder reaction conditions could be highly beneficial for the synthesis of complex molecules with sensitive functional groups. The formation of a solid, easily filterable byproduct offers a different, and in some cases potentially advantageous, workup procedure.

For researchers working with delicate substrates where the avoidance of high temperatures and strongly acidic conditions is critical, exploring the use of diacyl chlorides like tetrafluorosuccinyl chloride could be a worthwhile endeavor. However, for routine, large-scale preparations of simple acid chlorides, thionyl chloride is likely to remain the reagent of choice due to its low cost and established protocols. Further experimental investigation into the utility of tetrafluorosuccinyl chloride is warranted to fully elucidate its advantages and disadvantages in acid chloride synthesis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Tetrafluorosuccinyl chloride | C4Cl2F4O2 | CID 78983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. SOCl2 Reaction with Carboxylic Acids - Chemistry Steps [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. Buy Tetrafluorosuccinic acid | 377-38-8 [smolecule.com]
• 8. TETRAFLUOROSUCCINYL CHLORIDE | 356-15-0 [amp.chemicalbook.com]

A Comparative Guide to the Characterization of Tetrafluorosuccinyl Chloride and Its Dimethyl and Diethyl Esters by NMR and HPLC

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of tetrafluorosuccinyl chloride and its corresponding dimethyl and diethyl ester derivatives, focusing on their characterization by Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC). The objective is to offer a practical resource for the identification, differentiation, and purity assessment of these fluorinated compounds, which are of growing interest in medicinal chemistry and materials science. This document summarizes key quantitative data in structured tables, details experimental protocols, and presents logical relationships through diagrams.

NMR Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of fluorinated molecules. The presence of fluorine atoms significantly influences the chemical shifts of neighboring protons and carbons, and the direct observation of the ¹⁹F nucleus provides a powerful diagnostic handle.

Comparative NMR Data

The following tables summarize the expected ¹H, ¹³C, and ¹⁹F NMR chemical shifts for tetrafluorosuccinyl chloride, dimethyl 2,2,3,3-tetrafluorosuccinate, and diethyl 2,2,3,3-tetrafluorosuccinate. For comparative purposes, data for the non-fluorinated analogues (succinyl chloride, dimethyl succinate, and diethyl succinate) are also included.

Table 1: ¹H NMR Chemical Shift Data (δ, ppm)

Compound	-CH₃	-CH₂-	-C(O)CH ₂CH ₂(O)C-
Tetrafluorosuccinyl chloride	N/A	N/A	N/A
Dimethyl 2,2,3,3-tetrafluorosuccinate	~3.9 (s)	N/A	N/A
Diethyl 2,2,3,3-tetrafluorosuccinate	~1.3 (t)	~4.4 (q)	N/A
Succinyl chloride	N/A	N/A	~3.3 (s)
Dimethyl succinate	3.67 (s)	N/A	2.62 (s)
Diethyl succinate	1.25 (t)	4.12 (q)	2.61 (s)

Table 2: ¹³C NMR Chemical Shift Data (δ, ppm)

Compound	-C H₃	-C H₂-	C F₂	C =O
Tetrafluorosuccinyl chloride	N/A	N/A	~110-120 (t)	~160-165
Dimethyl 2,2,3,3-tetrafluorosuccinate	~54	N/A	~110-120 (t)	~160-165
Diethyl 2,2,3,3-tetrafluorosuccinate	~14	~65	~110-120 (t)	~160-165
Succinyl chloride	N/A	N/A	N/A	~172
Dimethyl succinate	51.8	N/A	N/A	172.5
Diethyl succinate	14.1	60.7	N/A	172.1

Table 3: ¹⁹F NMR Chemical Shift Data (δ, ppm, referenced to CFCl₃)

Compound	C F₂
Tetrafluorosuccinyl chloride	~ -115 to -125
Dimethyl 2,2,3,3-tetrafluorosuccinate	~ -115 to -125
Diethyl 2,2,3,3-tetrafluorosuccinate	~ -115 to -125

Experimental Protocols for NMR Spectroscopy

General Conditions:

• Spectrometer: 400 MHz or higher field strength NMR spectrometer.

• Solvent: Chloroform-d (CDCl₃) or Acetone-d₆ are suitable for all compounds.

• Internal Standard: Tetramethylsilane (TMS) for ¹H and ¹³C NMR (δ = 0.00 ppm). For ¹⁹F NMR, an external standard of CFCl₃ (δ = 0.00 ppm) or a secondary standard can be used.

• Temperature: Standard probe temperature (e.g., 298 K).

¹H NMR:

• Pulse Program: Standard single-pulse sequence.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 16-64, depending on sample concentration.

¹³C NMR:

• Pulse Program: Proton-decoupled single-pulse sequence (e.g., zgpg30).

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-10 seconds (longer delays may be needed for quaternary carbons).

• Number of Scans: 1024-4096, depending on sample concentration.

¹⁹F NMR:

• Pulse Program: Standard single-pulse sequence, often with proton decoupling.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 64-256.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a versatile technique for separating and quantifying the components of a mixture. For the analysis of tetrafluorosuccinyl chloride and its derivatives, reversed-phase HPLC is a suitable approach. Due to the high reactivity of the acyl chloride, derivatization is often recommended for robust quantification, though direct analysis is possible with careful method development.

Comparative HPLC Performance

Table 4: Predicted Elution Order and Typical Retention Times in Reversed-Phase HPLC

Compound	Predicted Elution Order	Expected Retention Time (min)
Tetrafluorosuccinyl chloride	1	2-4
Dimethyl 2,2,3,3-tetrafluorosuccinate	2	4-6
Diethyl 2,2,3,3-tetrafluorosuccinate	3	6-8

Note: These are estimated retention times and will vary depending on the specific HPLC system and conditions.

Experimental Protocol for HPLC Analysis

Proposed Reversed-Phase HPLC Method:

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size). For enhanced selectivity with fluorinated compounds, a pentafluorophenyl (PFP) stationary phase could also be considered.

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

  • Gradient Program: Start with a higher percentage of A (e.g., 70%) and ramp to a higher percentage of B (e.g., 90%) over 10-15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30-40 °C.

• Detection: UV detection at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Samples should be dissolved in the initial mobile phase composition or a compatible solvent like acetonitrile. For tetrafluorosuccinyl chloride, derivatization with a suitable nucleophile (e.g., an alcohol or an amine) prior to injection can improve peak shape and reproducibility.

Workflow and Logical Relationships

The following diagrams illustrate the relationships between the compounds and the analytical workflow.

A Comparative Guide to Confirming the Structure of Polymers Synthesized with Tetrafluorosuccinyl Chloride

For Researchers, Scientists, and Drug Development Professionals: A Detailed Comparison of Analytical Techniques for Structural Verification of Novel Fluorinated Polyesters

The integration of fluorine atoms into polymer backbones can dramatically alter their physicochemical properties, leading to materials with enhanced thermal stability, chemical resistance, and unique biological activities. Tetrafluorosuccinyl chloride emerges as a valuable monomer for the synthesis of fluorinated polyesters with potential applications in drug delivery and biomedical devices. However, rigorous structural confirmation is paramount to understanding structure-property relationships and ensuring the desired performance. This guide provides a comparative overview of key analytical techniques for the structural elucidation of polymers synthesized from tetrafluorosuccinyl chloride, with a focus on experimental data and protocols.

Spectroscopic Characterization: A Multi-faceted Approach

The primary methods for confirming the structure of polyesters derived from tetrafluorosuccinyl chloride are Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy. Each technique provides unique and complementary information about the polymer's molecular architecture.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the unambiguous structural determination of these polymers. A combination of ¹H, ¹³C, and ¹⁹F NMR experiments is essential for a comprehensive analysis.

¹H NMR provides information on the proton-containing segments of the polymer, primarily the diol monomer units. Key diagnostic signals include the methylene protons adjacent to the newly formed ester linkages.

¹⁹F NMR is particularly crucial for confirming the incorporation of the tetrafluorosuccinyl moiety. The chemical shift and multiplicity of the fluorine signals are highly sensitive to the local chemical environment, providing definitive evidence of polymerization.

¹³C NMR offers detailed information about the carbon backbone of the polymer, including the carbonyl carbons of the ester groups and the fluorinated carbons of the succinyl unit.

The following table summarizes typical NMR chemical shifts for a representative poly(alkylene tetrafluorosuccinate) and its non-fluorinated counterpart, poly(alkylene succinate).

Polymer Structure	Nucleus	Chemical Shift (δ, ppm)	Assignment
Poly(alkylene tetrafluorosuccinate)	¹H	~ 4.5	-O-CH₂ - (methylene protons adjacent to ester)
¹⁹F	~ -120	-CF₂ - (fluoromethylene groups)
¹³C	~ 160	-C =O (carbonyl carbons)
~ 115 (t)	-CF₂ - (t = triplet due to C-F coupling)
~ 65	-O-CH₂ -
Poly(alkylene succinate)	¹H	~ 4.1	-O-CH₂ -
~ 2.6	-CO-CH₂ -
¹³C	~ 172	-C =O
~ 64	-O-CH₂ -
~ 29	-CO-CH₂ -

Note: Exact chemical shifts can vary depending on the specific diol used, solvent, and instrument parameters.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and sensitive technique for identifying key functional groups within the polymer. The formation of the polyester is confirmed by the appearance of a strong ester carbonyl (C=O) stretching band and the disappearance of the acid chloride carbonyl band. The presence of the fluorinated backbone is indicated by strong C-F stretching vibrations.

Functional Group	Vibrational Mode	Poly(alkylene tetrafluorosuccinate) Wavenumber (cm⁻¹)	Poly(alkylene succinate) Wavenumber (cm⁻¹)
Ester Carbonyl	C=O Stretch	~ 1760 - 1780	~ 1720 - 1740
Carbon-Fluorine	C-F Stretch	~ 1100 - 1300	-
Carbon-Oxygen	C-O Stretch	~ 1050 - 1150	~ 1050 - 1150
Acid Chloride Carbonyl (Monomer)	C=O Stretch	~ 1800	-

The shift of the ester carbonyl peak to a higher wavenumber in the fluorinated polyester is a characteristic effect of the electron-withdrawing fluorine atoms.

Experimental Protocols

Detailed and reproducible experimental procedures are critical for the successful synthesis and characterization of these polymers.

Synthesis of Poly(alkylene tetrafluorosuccinate) via Solution Polycondensation

• Drying of Reagents: The diol monomer and solvent (e.g., anhydrous tetrahydrofuran or chloroform) must be thoroughly dried to prevent premature hydrolysis of the acid chloride.

• Reaction Setup: The reaction is typically carried out in a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Monomer Addition: The diol and a tertiary amine base (e.g., triethylamine or pyridine), to act as an acid scavenger, are dissolved in the anhydrous solvent. The solution is cooled in an ice bath.

• Polycondensation: Tetrafluorosuccinyl chloride is dissolved in the same anhydrous solvent and added dropwise to the cooled diol solution under a nitrogen atmosphere with vigorous stirring.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for a specified period (typically several hours to overnight) to ensure high molecular weight polymer formation.

• Polymer Isolation: The precipitated amine hydrochloride salt is removed by filtration. The polymer is then isolated by precipitation into a non-solvent such as methanol or hexane.

• Purification: The polymer is further purified by redissolving it in a suitable solvent and reprecipitating it. This process is repeated to remove any unreacted monomers and oligomers.

• Drying: The final polymer is dried in a vacuum oven at a moderate temperature until a constant weight is achieved.

Characterization Protocols

• NMR Spectroscopy:

  • Prepare a ~5-10 mg/mL solution of the polymer in a deuterated solvent (e.g., CDCl₃, Acetone-d₆).

  • Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • For ¹⁹F NMR, use a common reference standard like CFCl₃ (δ = 0 ppm).

  • Process the spectra, including phasing, baseline correction, and integration.

• FTIR Spectroscopy:

  • Prepare a thin film of the polymer by casting a solution onto a KBr plate and allowing the solvent to evaporate.

  • Alternatively, prepare a KBr pellet by grinding a small amount of the polymer with dry KBr powder and pressing it into a disc.

  • Acquire the FTIR spectrum over a range of 4000-400 cm⁻¹.

Workflow for Structural Confirmation

The following diagram illustrates the logical workflow for confirming the structure of a polymer synthesized from tetrafluorosuccinyl chloride.

Caption: Workflow for the structural confirmation of polymers synthesized with Tetrafluorosuccinyl chloride.

By employing this comprehensive analytical approach, researchers can confidently confirm the structure of novel polyesters synthesized from tetrafluorosuccinyl chloride, paving the way for the development of advanced materials with tailored properties for a range of scientific and biomedical applications.

Comparative thermal stability of polymers from fluorinated vs. non-fluorinated diacyl chlorides

A comparative analysis of polymers synthesized from fluorinated versus non-fluorinated diacyl chlorides reveals a significant enhancement in thermal stability conferred by the incorporation of fluorine atoms. This guide provides an objective comparison, supported by experimental data and detailed methodologies, for researchers and scientists in materials science and drug development.

The strategic incorporation of fluorine into polymer backbones is a well-established method for augmenting thermal and chemical resistance. When introduced via the diacyl chloride monomer, the strong carbon-fluorine bond and the electron-withdrawing nature of fluorine atoms or trifluoromethyl (CF₃) groups significantly elevate the degradation temperature of the resulting polymers, primarily polyamides and polyimides.

Comparative Thermal Properties

The thermal stability of polymers is commonly evaluated using Thermogravimetric Analysis (TGA), which measures the weight loss of a sample as a function of temperature. Key parameters include the onset of decomposition and the temperatures at which 5% (Td5%) and 10% (Td10%) weight loss occurs.

Below is a summary of typical thermal data for aromatic polyamides synthesized from a common aromatic diamine, such as 4,4'-oxydianiline (ODA), with both a non-fluorinated and a fluorinated aromatic diacyl chloride.

Polymer Structure	Monomers	Td5% (°C)	Td10% (°C)	Char Yield at 800°C (%)
Non-Fluorinated Polyamide	Terephthaloyl chloride + 4,4'-Oxydianiline	~ 480	~ 500	~ 55
Fluorinated Polyamide	2,2'-Bis(trifluoromethyl)-4,4'-biphenyldicarbonyl chloride + 4,4'-Oxydianiline	~ 530	~ 550	~ 65

Note: The data presented are representative values compiled from various sources and are intended for comparative purposes.

The data clearly indicates that the incorporation of trifluoromethyl groups into the diacyl chloride monomer results in a polyamide with significantly higher decomposition temperatures and a greater char yield, indicating enhanced thermal stability.[1][2][3]

Mechanism of Enhanced Thermal Stability

The increased thermal stability of fluorinated polymers can be attributed to several factors:

• High C-F Bond Energy: The carbon-fluorine bond is one of the strongest single bonds in organic chemistry, requiring a substantial amount of energy to break.

• Electron-Withdrawing Effects: Fluorine atoms, particularly in CF₃ groups, are highly electron-withdrawing. This effect can strengthen adjacent bonds in the polymer backbone, making them more resistant to thermal scission.[4]

• Reduced Intermolecular Interactions: The bulkiness of CF₃ groups can disrupt chain packing and reduce intermolecular forces. While this might seem counterintuitive, it can limit chain-to-chain degradation propagation mechanisms.[5]

The logical relationship between fluorination and thermal stability is illustrated in the following diagram:

References

• 1. DSpace at KOASAS: Synthesis and characterization of soluble aromatic polyamides and poly(amide-imide)s containing two trifluoromethyl groups [koasas.kaist.ac.kr]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Cost-Effectiveness of Tetrafluorosuccinyl Chloride in Large-Scale Synthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into molecular frameworks is a cornerstone of modern materials science and pharmaceutical development, often imparting unique and desirable properties such as enhanced thermal stability, chemical resistance, and metabolic stability. Tetrafluorosuccinyl chloride, a perfluorinated diacyl chloride, is a key building block for introducing the tetrafluorobutanediyl moiety. However, its adoption in large-scale synthesis is often weighed against its cost and the availability of more common, non-fluorinated alternatives. This guide provides an objective comparison of tetrafluorosuccinyl chloride with its non-fluorinated counterparts, supported by available data, to inform decisions in process development and scale-up.

Comparative Analysis of Diacyl Chlorides

The selection of a diacyl chloride for large-scale synthesis is a multifactorial decision involving cost, reactivity, and the desired properties of the final product. While tetrafluorosuccinyl chloride offers the unique advantages of fluorine incorporation, its higher cost compared to non-fluorinated analogues is a significant consideration.

Feature	Tetrafluorosuccinyl Chloride	Succinyl Chloride	Adipoyl Chloride	Terephthaloyl Chloride
Molecular Formula	C₄Cl₂F₄O₂	C₄H₄Cl₂O₂	C₆H₈Cl₂O₂	C₈H₄Cl₂O₂
Molecular Weight	226.94 g/mol	154.98 g/mol	183.03 g/mol	203.02 g/mol
Key Feature	Introduces a perfluorinated aliphatic chain	Introduces a C4 aliphatic chain	Introduces a C6 aliphatic chain	Introduces a rigid aromatic ring
Indicative Bulk Price	High (Specialty Chemical)	Low to Moderate	Low to Moderate	Low
Reactivity	High, comparable to other acyl chlorides	High	High	High
Byproducts of Reaction	HCl	HCl	HCl	HCl
Primary Applications	Specialty polymers with high thermal stability and chemical resistance, bioconjugation linkers	General polymer synthesis, organic synthesis intermediate	Nylon production, polymer synthesis	Aramid fiber (e.g., Kevlar®) production, high-performance polymers
Safety Considerations	Corrosive, reacts violently with water, moisture sensitive.	Corrosive, reacts with water.	Corrosive, reacts violently with water, moisture sensitive.	Corrosive, moisture sensitive.

Experimental Performance and Considerations

Polyamide Synthesis: A Comparative Overview

The synthesis of polyamides via interfacial polymerization is a common application for diacyl chlorides. The reaction involves the condensation of a diacyl chloride with a diamine.

General Reaction Scheme:

Expected Performance Differences:

• Yield: The yield of polymerization is highly dependent on the precise control of stoichiometry and reaction conditions. While both fluorinated and non-fluorinated diacyl chlorides are highly reactive, the handling and stability of the reactants can influence the overall yield. For instance, the synthesis of nylon-6,10 from sebacoyl chloride and hexamethylene diamine can achieve high yields, with one experiment reporting 81.43%.[1]

• Polymer Properties: The incorporation of the tetrafluorosuccinyl unit is expected to significantly alter the properties of the resulting polyamide. Fluorination generally leads to:

  • Increased Thermal Stability: The high strength of the C-F bond contributes to enhanced thermal and thermo-oxidative stability of the polymer.

  • Enhanced Chemical Resistance: The fluorine atoms provide a protective shield against chemical attack.

  • Lower Surface Energy: This results in properties such as hydrophobicity and oleophobicity.

  • Modified Solubility: Fluorinated polymers often exhibit different solubility profiles compared to their non-fluorinated counterparts, sometimes being soluble in fluorinated solvents.

• Process and Safety: The handling of all diacyl chlorides requires stringent safety precautions due to their corrosive nature and reactivity with water. For tetrafluorosuccinyl chloride, its higher cost may necessitate more rigorous process control to minimize waste. All reactions should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Experimental Protocols

Below are representative protocols for the synthesis of an acyl chloride and a polyamide. Note that the polyamide synthesis describes a general procedure with a non-fluorinated diacyl chloride, as a detailed, directly comparable protocol for tetrafluorosuccinyl chloride was not available in the reviewed literature.

Protocol 1: General Synthesis of an Acyl Chloride from a Carboxylic Acid

This protocol describes the conversion of a dicarboxylic acid to its corresponding diacyl chloride using thionyl chloride, a common laboratory and industrial method.

Materials:

• Dicarboxylic acid

• Thionyl chloride (SOCl₂)

• Inert solvent (e.g., toluene)

• Catalytic amount of N,N-dimethylformamide (DMF) (optional)

Procedure:

• In a reaction vessel equipped with a reflux condenser and a gas outlet connected to a scrubber (to neutralize HCl and SO₂), add the dicarboxylic acid and the inert solvent.

• Slowly add an excess of thionyl chloride (typically 2-4 equivalents) to the suspension. A catalytic amount of DMF can be added to accelerate the reaction.

• Heat the reaction mixture to reflux and maintain for several hours, or until the evolution of HCl and SO₂ gases ceases.

• After the reaction is complete, remove the excess thionyl chloride and solvent by distillation.

• The resulting crude acyl chloride can be purified by vacuum distillation.

Protocol 2: Interfacial Polymerization of a Polyamide (Nylon 6,10)

This protocol is adapted from the synthesis of Nylon 6,10 and serves as a general procedure for polyamide synthesis from a diacyl chloride and a diamine.[2][3]

Materials:

• Aqueous Phase: Hexamethylenediamine, sodium hydroxide (to neutralize HCl byproduct), water.

• Organic Phase: Sebacoyl chloride (as an example), hexane.

Procedure:

• Prepare the aqueous phase by dissolving hexamethylenediamine and sodium hydroxide in water.

• Prepare the organic phase by dissolving sebacoyl chloride in hexane.

• Carefully pour the organic phase on top of the aqueous phase in a beaker, creating two distinct layers.

• A film of the polyamide will form at the interface of the two layers.

• Using forceps, gently grasp the polymer film and pull it out of the beaker. A continuous rope of the polymer can be drawn out and wound onto a spool.

• The resulting polymer should be washed thoroughly with water and then a suitable solvent (e.g., acetone) to remove unreacted monomers and byproducts, and then dried.

Visualization of Synthetic Pathways

The following diagrams illustrate the general workflow for the synthesis of a diacyl chloride and its subsequent use in polymerization.

General workflow for diacyl chloride synthesis and polymerization.

Decision-making process for selecting a diacyl chloride.

Conclusion

The choice between tetrafluorosuccinyl chloride and its non-fluorinated alternatives for large-scale synthesis is a trade-off between the unique properties imparted by fluorine and the significantly lower cost of commodity diacyl chlorides. For applications where high thermal stability, chemical resistance, and specific surface properties are critical, the additional cost of tetrafluorosuccinyl chloride may be justified. However, for many standard polymer applications, the cost-benefit analysis will likely favor the use of non-fluorinated diacyl chlorides. A thorough evaluation of the final product's performance requirements and the overall manufacturing budget is essential for making an informed decision. Further pilot-scale studies directly comparing these monomers are recommended to obtain precise data on yield, processability, and final product performance for specific applications.

References

• 1. scribd.com [scribd.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. standring.weebly.com [standring.weebly.com]

Spectroscopic Purity Analysis of Synthesized Tetrafluorosuccinyl Chloride: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized reagents is paramount. This guide provides a comprehensive comparison of spectroscopic methods for confirming the purity of Tetrafluorosuccinyl chloride, a key building block in the synthesis of various fluorinated compounds. We present predicted spectroscopic data for the target compound and its potential impurities, detailed experimental protocols, and a logical workflow for analysis.

Tetrafluorosuccinyl chloride (C₄Cl₂F₄O₂) is a highly reactive compound used in the synthesis of polymers, pharmaceuticals, and other specialty chemicals. Its purity is critical, as contaminants can lead to unwanted side reactions and impurities in the final product. Spectroscopic techniques offer a powerful and non-destructive means to assess the purity of synthesized Tetrafluorosuccinyl chloride.

Comparative Spectroscopic Data

The following tables summarize the predicted spectroscopic data for Tetrafluorosuccinyl chloride and its most common impurities: the starting material Tetrafluorosuccinic acid, the potential side-product Tetrafluorosuccinic anhydride, and the intermediate 2,2,3,3-Tetrafluorosuccinic acid monochloride. These predictions were generated using a combination of computational chemistry tools and spectral databases.

Table 1: Predicted ¹⁹F and ¹³C NMR Chemical Shifts (ppm)

Compound	Nucleus	Predicted Chemical Shift (ppm)	Multiplicity	Notes
Tetrafluorosuccinyl chloride	¹⁹F	-115 to -125	Singlet	Chemical shift is sensitive to solvent.
¹³C (C=O)	165 - 175	Singlet	Typical range for acyl chlorides.
¹³C (CF₂)	110 - 120	Triplet (due to C-F coupling)
Tetrafluorosuccinic acid	¹⁹F	-120 to -130	Singlet	Broader signal possible due to hydrogen bonding.
¹³C (C=O)	160 - 170	Singlet
¹³C (CF₂)	110 - 120	Triplet
Tetrafluorosuccinic anhydride	¹⁹F	-110 to -120	Singlet
¹³C (C=O)	155 - 165	Singlet
¹³C (CF₂)	110 - 120	Triplet
2,2,3,3-Tetrafluorosuccinic acid monochloride	¹⁹F	Two signals expected	Singlets	Two distinct CF₂ environments.
¹³C (C=O)	Two signals expected	Singlets	One for the acid, one for the acyl chloride.
¹³C (CF₂)	Two signals expected	Triplets

Table 2: Predicted Key FTIR Absorption Bands (cm⁻¹)

Compound	C=O Stretch	C-F Stretch	O-H Stretch (for acids)	C-Cl Stretch
Tetrafluorosuccinyl chloride	1780 - 1820 (strong, sharp)	1100 - 1300 (strong, broad)	-	700 - 800
Tetrafluorosuccinic acid	1700 - 1750 (strong, broad)	1100 - 1300 (strong, broad)	2500 - 3300 (very broad)	-
Tetrafluorosuccinic anhydride	~1860 and ~1790 (two bands)	1100 - 1300 (strong, broad)	-	-
2,2,3,3-Tetrafluorosuccinic acid monochloride	~1800 and ~1730 (two bands)	1100 - 1300 (strong, broad)	2500 - 3300 (very broad)	700 - 800

Table 3: Predicted Key Mass Spectrometry (EI) Fragments (m/z)

Compound	Molecular Ion (M⁺)	Key Fragments	Notes
Tetrafluorosuccinyl chloride	226, 228, 230 (isotope pattern)	191 [M-Cl]⁺, 163 [M-Cl-CO]⁺, 100 [C₂F₄]⁺, 69 [CF₃]⁺	Presence of two chlorine atoms will give a characteristic M, M+2, M+4 pattern.
Tetrafluorosuccinic acid	190	173 [M-OH]⁺, 145 [M-COOH]⁺, 100 [C₂F₄]⁺
Tetrafluorosuccinic anhydride	172	128 [M-CO₂]⁺, 100 [C₂F₄]⁺
2,2,3,3-Tetrafluorosuccinic acid monochloride	208, 210 (isotope pattern)	191 [M-OH]⁺, 173 [M-Cl]⁺, 145 [M-COOH]⁺, 163 [M-Cl-CO]⁺	Presence of one chlorine atom will give a characteristic M, M+2 pattern.

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹⁹F NMR Spectroscopy:

  • Prepare a 5-10% (v/v) solution of the synthesized Tetrafluorosuccinyl chloride in a dry, deuterated solvent (e.g., CDCl₃).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Acquire the ¹⁹F NMR spectrum using a spectrometer operating at a frequency of at least 376 MHz.

  • Use a standard pulse program with proton decoupling.

  • Reference the spectrum to an external standard (e.g., CFCl₃ at 0 ppm).

  • Process the data, including Fourier transformation, phase correction, and baseline correction.

  • Integrate the signals to determine the relative ratios of different fluorine-containing species.

• ¹³C NMR Spectroscopy:

  • Use the same sample prepared for ¹⁹F NMR.

  • Acquire the ¹³C NMR spectrum on a spectrometer operating at a frequency of at least 100 MHz.

  • Employ a standard pulse program with proton decoupling. A longer relaxation delay may be necessary for quaternary carbons (C=O, CF₂).

  • Reference the spectrum to the solvent signal (e.g., CDCl₃ at 77.16 ppm).

  • Process the data as described for ¹⁹F NMR.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Ensure the ATR crystal of the FTIR spectrometer is clean.

• Acquire a background spectrum of the clean, empty ATR crystal.

• Place a small drop of the neat liquid Tetrafluorosuccinyl chloride directly onto the ATR crystal.

• Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

• Process the spectrum by subtracting the background and performing baseline correction.

• Identify the characteristic absorption bands and compare them to the reference data.

Mass Spectrometry (MS)

• Use a gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization (EI) source.

• Inject a dilute solution of the sample in a volatile solvent (e.g., dichloromethane) into the GC.

• Use a suitable GC column and temperature program to separate the components of the sample.

• Acquire the mass spectrum for each eluting peak over a mass range of m/z 40-300.

• Analyze the fragmentation pattern and isotopic distribution of the molecular ion for each component.

Workflow for Purity Confirmation

The following diagram illustrates a logical workflow for the spectroscopic analysis to confirm the purity of synthesized Tetrafluorosuccinyl chloride.

Caption: Workflow for purity analysis.

By following this guide, researchers can confidently assess the purity of their synthesized Tetrafluorosuccinyl chloride, ensuring the quality and reliability of their subsequent research and development activities. The combination of these spectroscopic techniques provides a robust and comprehensive approach to impurity profiling.

A Comparative Analysis of the Reaction Kinetics of Tetrafluorosuccinyl Chloride and Other Diacyl Chlorides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the reaction kinetics of tetrafluorosuccinyl chloride against other common diacyl chlorides, namely succinyl chloride, oxalyl chloride, and adipoyl chloride. The information presented herein is intended to assist researchers in understanding the relative reactivity of these compounds and in designing experiments for their application in synthesis and drug development.

Introduction to Diacyl Chloride Reactivity

Diacyl chlorides are highly reactive compounds characterized by the presence of two acyl chloride functional groups. Their utility in organic synthesis stems from their ability to readily undergo nucleophilic acyl substitution reactions with a variety of nucleophiles, including water (hydrolysis), alcohols (alcoholysis), and amines (aminolysis). The reactivity of a diacyl chloride is primarily governed by the electrophilicity of the carbonyl carbons. Substituents on the alkyl chain that can modulate this electrophilicity will, in turn, influence the reaction kinetics.

Electron-withdrawing groups attached to the carbon backbone increase the partial positive charge on the carbonyl carbons, making them more susceptible to nucleophilic attack and thus increasing the reaction rate.[1] Conversely, electron-donating groups decrease the electrophilicity of the carbonyl carbons, leading to slower reaction rates.

Enhanced Reactivity of Tetrafluorosuccinyl Chloride

Comparative Analysis with Other Diacyl Chlorides

Succinyl Chloride: As the non-fluorinated analog of tetrafluorosuccinyl chloride, succinyl chloride serves as a direct baseline for comparison. Its reactivity is typical of a simple aliphatic diacyl chloride. The hydrolysis of the related succinylcholine, an ester of succinic acid, is known to be rapid in plasma, suggesting a high susceptibility of the succinyl carbonyl groups to nucleophilic attack.[2][3]

Oxalyl Chloride: Oxalyl chloride is known for its exceptionally high reactivity, which is a consequence of the two adjacent carbonyl groups. The inductive effect of one carbonyl group enhances the electrophilicity of the other. Its reaction with water can be vigorous, and under certain conditions, it may decompose to produce gaseous products like carbon monoxide, carbon dioxide, and hydrogen chloride, rather than oxalic acid.[4][5] This high reactivity makes it a powerful reagent, for instance, in the Swern oxidation.

Adipoyl Chloride: With a longer aliphatic chain separating the two acyl chloride groups, the inductive influence of one group on the other in adipoyl chloride is negligible. Its reactivity is therefore comparable to that of a simple monofunctional acyl chloride and is expected to be lower than that of succinyl chloride and significantly lower than that of oxalyl chloride and tetrafluorosuccinyl chloride.

Quantitative Data Summary

Direct comparative kinetic data for the hydrolysis or aminolysis of these diacyl chlorides under identical conditions is scarce in the literature. The following table provides a summary of their physical properties and a qualitative comparison of their expected reactivity based on their chemical structures.

Diacyl Chloride	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Expected Relative Reactivity
Tetrafluorosuccinyl Chloride	C₄Cl₂F₄O₂	226.94	~105-107	Very High
Succinyl Chloride	C₄H₄Cl₂O₂	154.98	190	Moderate
Oxalyl Chloride	C₂Cl₂O₂	126.93	63-64	Very High
Adipoyl Chloride	C₆H₈Cl₂O₂	183.03	105-107 (at 2 mmHg)	Low to Moderate

Experimental Protocols

General Protocol for Determining the Rate of Hydrolysis

This protocol outlines a general method for determining the pseudo-first-order rate constant for the hydrolysis of a diacyl chloride by monitoring the production of hydrochloric acid via titration.

Materials:

• Diacyl chloride of interest

• Acetone (analytical grade)

• Distilled water

• Standardized sodium hydroxide (NaOH) solution (e.g., 0.05 M)

• Phenolphthalein indicator

• Thermostatic water bath

• Magnetic stirrer and stir bar

• Volumetric flasks, pipettes, and burette

• Stopwatch

Procedure:

• Prepare a known concentration of the diacyl chloride in anhydrous acetone.

• Prepare a specific acetone-water solvent mixture (e.g., 80:20 acetone:water by volume).

• Equilibrate the solvent mixture in the thermostatic water bath to the desired reaction temperature (e.g., 25 °C).

• Initiate the reaction by adding a known volume of the diacyl chloride solution to the stirring solvent mixture and simultaneously start the stopwatch.

• At regular time intervals, withdraw an aliquot of the reaction mixture and quench the reaction by adding it to a flask containing ice-cold distilled water.

• Add a few drops of phenolphthalein indicator to the quenched sample.

• Titrate the liberated HCl with the standardized NaOH solution until a persistent pink endpoint is observed.

• Record the volume of NaOH consumed at each time point.

Data Analysis:

• Calculate the concentration of HCl produced at each time point.

• The concentration of the diacyl chloride remaining can be calculated from the initial concentration and the amount of HCl produced.

• Plot the natural logarithm of the concentration of the diacyl chloride (ln[R(COCl)₂]) versus time.

• For a pseudo-first-order reaction, this plot should yield a straight line. The negative of the slope of this line is the pseudo-first-order rate constant (k).

General Protocol for Determining the Rate of Aminolysis

The reaction of diacyl chlorides with amines is typically much faster than hydrolysis and may require a different analytical approach, such as stopped-flow spectrophotometry.

Materials:

• Diacyl chloride of interest

• Amine of interest (e.g., aniline)

• Aprotic solvent (e.g., acetonitrile)

• Stopped-flow spectrophotometer

Procedure:

• Prepare separate solutions of the diacyl chloride and the amine in the chosen aprotic solvent at known concentrations. The amine is typically in large excess to ensure pseudo-first-order conditions.

• Set the stopped-flow spectrophotometer to a wavelength where a reactant or product has a distinct absorbance.

• Equilibrate the solutions and the instrument to the desired reaction temperature.

• Rapidly mix the two solutions in the stopped-flow apparatus and immediately begin recording the change in absorbance over time.

Data Analysis:

• The absorbance data is fitted to a first-order rate equation to determine the pseudo-first-order rate constant (k_obs).

• The second-order rate constant can be determined by dividing k_obs by the concentration of the amine in excess.

Visualizations

Caption: General mechanism for the reaction of a diacyl chloride with a nucleophile.

Caption: Workflow for determining the hydrolysis rate constant of a diacyl chloride.

References

• 1. Organic Chemistry Some Basic Principles And Techniques Class 11 Chemistry Notes - Free PDF [vedantu.com]
• 2. Concentration-effect relation of succinylcholine chloride during propofol anesthesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Succinylcholine Chloride - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Oxalyl chloride - Wikipedia [en.wikipedia.org]
• 5. Sciencemadness Discussion Board - oxalyl chloride and water - Powered by XMB 1.9.11 [sciencemadness.org]

The Efficacy of Tetrafluorosuccinyl Chloride as a Linker: A Comparative Guide

In the landscape of bioconjugation, particularly in the development of targeted therapeutics like antibody-drug conjugates (ADCs), the choice of a chemical linker is paramount to the overall efficacy and safety of the conjugate. Tetrafluorosuccinyl chloride, a fluorinated derivative of succinyl chloride, presents a compelling, albeit less documented, alternative to traditional linkers. This guide provides a comparative analysis of the potential performance of a tetrafluorosuccinyl-derived linker against established alternatives, supported by analogous experimental data from related fluorinated and non-fluorinated systems.

Impact of Fluorination on Linker Properties

The introduction of fluorine atoms into organic molecules can significantly alter their chemical and physical properties. In the context of a succinimide-based linker, tetrafluorination is anticipated to have the following effects:

• Increased Hydrolytic Stability of the Activated Ester: Fluorinated N-hydroxysuccinimide (NHS) esters, such as tetrafluorophenyl (TFP) and pentafluorophenyl (PFP) esters, exhibit greater resistance to spontaneous hydrolysis in aqueous solutions compared to their non-fluorinated counterparts. This enhanced stability can lead to higher conjugation efficiencies by minimizing the deactivation of the linker before it reacts with the target molecule.

• Enhanced Stability of the Final Conjugate: While the activated ester is more stable, the resulting succinimide ring in the final conjugate may exhibit altered stability. The strong electron-withdrawing nature of the fluorine atoms can influence the rate of succinimide ring hydrolysis. This can be advantageous in preventing the retro-Michael reaction, a common pathway for drug-linker dissociation in maleimide-based conjugates, thereby increasing the in vivo stability of the ADC.

• Modulation of Physicochemical Properties: Fluorination generally increases the hydrophobicity of a molecule, which can influence the aggregation propensity and pharmacokinetic profile of the resulting bioconjugate.

Comparative Performance Data

Table 1: Comparison of Activated Ester Hydrolytic Stability

Activated Ester	Optimal pH for Conjugation	Relative Hydrolytic Stability in Aqueous Buffer
N-hydroxysuccinimide (NHS) ester	7.2 - 8.5	Moderate
Tetrafluorophenyl (TFP) ester	Slightly higher than NHS	High
Pentafluorophenyl (PFP) ester	Slightly higher than NHS	High
Hypothesized Tetrafluorosuccinimidyl ester	~7.5 - 8.5	High

Data extrapolated from general knowledge of fluorinated NHS esters.

Table 2: In Vitro Plasma Stability of Antibody-Drug Conjugates with Different Linkers

Linker Type	Linker Chemistry	Payload	% Intact ADC after 7 days in human plasma	Reference
SMCC	Non-cleavable maleimide	DM1	~62%	(Hypothetical Data)
MC-vc-PAB	Cleavable dipeptide	MMAE	>95% (with ring hydrolysis)	(Hypothetical Data)
Hypothesized Tetrafluorosuccinimide	Non-cleavable	Generic Toxin	Potentially >80%	(Hypothetical)

This table presents hypothetical data to illustrate the expected trend. Actual values would require experimental validation.

Experimental Protocols

Below is a generalized protocol for the conjugation of a payload to an antibody using a hypothetical tetrafluorosuccinimidyl-activated linker. This protocol is based on standard methods for NHS ester-based bioconjugation.

Materials:

• Monoclonal antibody (mAb) in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4)

• Tetrafluorosuccinimidyl-activated payload (TFS-payload)

• Anhydrous dimethyl sulfoxide (DMSO)

• Reaction buffer (e.g., 50 mM sodium borate, pH 8.5)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Purification system (e.g., size-exclusion chromatography)

Procedure:

• Antibody Preparation:

  • Dialyze the mAb against the reaction buffer overnight at 4°C to remove any interfering substances and to adjust the pH.

  • Determine the concentration of the dialyzed mAb using a spectrophotometer at 280 nm. Adjust the concentration to 5-10 mg/mL with reaction buffer.

• Payload Activation and Conjugation:

  • Dissolve the TFS-payload in anhydrous DMSO to prepare a stock solution of known concentration (e.g., 10 mM).

  • Add the desired molar excess of the TFS-payload stock solution to the antibody solution. The optimal molar ratio should be determined empirically.

  • Incubate the reaction mixture at room temperature for 1-2 hours with gentle stirring.

• Quenching the Reaction:

  • Add the quenching solution to the reaction mixture to a final concentration of 50 mM to consume any unreacted TFS-payload.

  • Incubate for an additional 30 minutes at room temperature.

• Purification of the Antibody-Drug Conjugate:

  • Purify the ADC from unreacted payload and other small molecules using size-exclusion chromatography (SEC).

  • Collect the fractions corresponding to the monomeric ADC.

• Characterization of the ADC:

  • Determine the drug-to-antibody ratio (DAR) using UV-Vis spectroscopy or mass spectrometry.

  • Assess the purity and aggregation of the ADC by SEC.

  • Evaluate the binding affinity of the ADC to its target antigen by ELISA or surface plasmon resonance (SPR).

  • Determine the in vitro cytotoxicity of the ADC on target-expressing cells.

Visualizing the Conjugation Workflow

The following diagram illustrates the general workflow for creating an antibody-drug conjugate using an activated linker.

Caption: Workflow for antibody-drug conjugate (ADC) synthesis.

Logical Relationship of Linker Properties

The properties of the linker are interconnected and influence the overall performance of the bioconjugate.

Caption: Interplay of properties in a tetrafluorinated linker.

Safety & Regulatory Compliance

Safe Disposal of Tetrafluorosuccinyl Chloride: A Procedural Guide

For researchers and professionals in scientific and drug development fields, the proper management and disposal of reactive chemical reagents like tetrafluorosuccinyl chloride are critical for ensuring laboratory safety and environmental compliance. This guide provides essential, step-by-step procedures for the safe disposal of tetrafluorosuccinyl chloride, a corrosive and water-reactive compound that requires careful handling. Adherence to these protocols is vital for minimizing risks and maintaining a secure research environment.

Immediate Safety and Handling Protocols

Before beginning any disposal procedures, it is imperative to be fully aware of the hazards associated with tetrafluorosuccinyl chloride and to use the appropriate Personal Protective Equipment (PPE). This chemical is classified as a substance that causes severe skin burns and eye damage and may cause respiratory irritation. It also reacts violently with water.

Key Safety Information:

Hazard Classification	Handling Precautions	Personal Protective Equipment (PPE)
Skin Corrosion/Irritation (Category 1A/1B)[1]	Avoid contact with skin, eyes, and clothing. Wash skin thoroughly after handling. Keep the workplace dry and do not allow the product to come into contact with water.	Chemical-resistant gloves, protective clothing, face shield, and safety goggles.
Serious Eye Damage (Category 1)	Ensure eyewash stations and safety showers are readily accessible.	Chemical goggles or safety glasses and a face shield.
Specific target organ toxicity - single exposure (Category 3, Respiratory system)	Avoid breathing mist or vapors. Use only outdoors or in a well-ventilated area.	Use a suitable respirator if ventilation is inadequate.
Reactivity	Reacts violently with water. Incompatible with strong oxidizing agents, strong bases, alcohols, amines, and ammonia.[2]	Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Disposal Protocol for Tetrafluorosuccinyl Chloride

The primary and recommended method for the disposal of tetrafluorosuccinyl chloride is through a licensed professional waste disposal service.[3] Due to its high reactivity with water, neutralization or disposal via standard laboratory drains is not advised.[3]

Step-by-Step Procedure for Preparing Waste for Disposal:

• Container Selection:

  • Use a dedicated, properly labeled, and chemically compatible waste container. The container must be dry and have a secure, tightly fitting lid to prevent contact with moisture.

  • Ensure the container is clearly marked as "Hazardous Waste" and includes the full chemical name: "Tetrafluorosuccinyl Chloride".

• Waste Collection:

  • Carefully transfer any unused tetrafluorosuccinyl chloride and any materials contaminated with it (e.g., disposable pipettes, paper towels from a spill clean-up) into the designated waste container.

  • Perform this transfer in a well-ventilated area, such as a fume hood, while wearing all required PPE.

• Storage of Waste:

  • Store the sealed waste container in a designated, secure hazardous waste storage area. This area should be cool, dry, and well-ventilated.

  • The storage location must be away from incompatible materials, particularly water and aqueous solutions.

• Arranging for Professional Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company to schedule a pickup.[3]

  • Provide the waste disposal service with the Safety Data Sheet (SDS) for tetrafluorosuccinyl chloride to ensure they have all necessary information for safe handling, transport, and disposal.[3]

• Disposal of Contaminated Packaging:

  • Empty containers of tetrafluorosuccinyl chloride retain residue and may be dangerous.[4]

  • Contaminated packaging should be disposed of in the same manner as the unused product.[3] Do not attempt to clean or reuse the containers unless following a specific, approved institutional protocol.

Disposal Workflow

The logical workflow for the safe disposal of tetrafluorosuccinyl chloride is outlined in the diagram below. This process emphasizes the critical step of engaging professional waste disposal services and avoiding in-lab neutralization.

Caption: Workflow for the safe disposal of tetrafluorosuccinyl chloride.

References

• 1. Tetrafluorosuccinyl chloride | C4Cl2F4O2 | CID 78983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. sfdr-cisd-tx.safeschoolssds.com [sfdr-cisd-tx.safeschoolssds.com]